2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• CAS: 69595-03-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one: Properties, Synthesis, and Applications in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a heterocyclic compound built upon the medicinally significant 4,5,6,7-tetrahydroindol-4-one scaffold. This core structure is a privileged motif found in a range of therapeutic agents, highlighting its importance for researchers, medicinal chemists, and drug development professionals. This document delves into the molecule's physicochemical and spectroscopic properties, outlines its principal synthetic pathways with detailed protocols, explores its key chemical reactivities, and discusses its established and potential applications in modern drug discovery. The narrative emphasizes the causal relationships behind synthetic strategies and the versatile nature of this compound as a building block for complex, biologically active molecules.

Introduction: The Significance of the 4,5,6,7-Tetrahydroindol-4-one Scaffold

The 4,5,6,7-tetrahydroindol-4-one core represents a class of bicyclic heteroaromatic compounds that has garnered significant attention from the scientific community. The fusion of a pyrrole ring with a cyclohexenone moiety creates a unique electronic and structural environment, making it a versatile intermediate for chemical synthesis. Its true value, however, lies in its prevalence as a core structural motif in a variety of drugs.[1] Notable examples include:

• Molindone: An FDA-approved antipsychotic agent used in the treatment of schizophrenia.[1]

• CP-409,092: A potent GABA-A agonist investigated for the treatment of anxiety disorders.[1]

• Hsp90 Inhibitors: A class of compounds built around this scaffold has shown potent inhibition of Heat Shock Protein 90, a key target in cancer therapy.[1]

The subject of this guide, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (CAS 69595-03-5), is a specific derivative of this important class. The strategic placement of methyl groups—one on the electron-rich pyrrole ring and a gem-dimethyl pair on the cyclohexenone ring—is anticipated to modulate its physicochemical properties, such as lipophilicity and metabolic stability, and influence its interaction with biological targets. Understanding the chemical properties of this specific analog is crucial for leveraging its full potential in synthetic and medicinal chemistry programs.

Physicochemical and Spectroscopic Properties

While extensive experimental data for this specific trimethyl derivative is not widely published, its core properties can be established from supplier data and predicted based on its structural similarity to other well-characterized analogs.

Property	Value	Source
CAS Number	69595-03-5	BLDpharm[2]
Molecular Formula	C₁₁H₁₅NO	BLDpharm[2]
Molecular Weight	177.24 g/mol	BLDpharm[2]
SMILES	CC1=CC2=C(CC(C)(C)CC2=O)N1	BLDpharm[2]
Storage Conditions	Sealed in dry, 2-8°C	BLDpharm[2]

Anticipated Spectroscopic Profile

Characterization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one would rely on standard spectroscopic techniques. Based on its structure, the following spectral features are expected:

• ¹H NMR: The spectrum should feature several distinct signals: a singlet for the C2-methyl protons, a sharp singlet integrating to six protons for the gem-dimethyl groups at the C6 position, and two distinct signals (likely triplets or multiplets) for the diastereotopic methylene protons at C5 and C7. A singlet or broad singlet corresponding to the N-H proton of the pyrrole ring would be observed, and a singlet for the lone C3 proton on the pyrrole ring would appear in the aromatic region.

• ¹³C NMR: The carbon spectrum would be characterized by a downfield signal for the C4 carbonyl carbon (~190-200 ppm). Signals for the sp² carbons of the pyrrole ring would also be present, along with aliphatic signals for the C2-methyl, the C6-gem-dimethyl groups, the quaternary C6 carbon, and the C5 and C7 methylene carbons.

• Infrared (IR) Spectroscopy: A prominent, strong absorption band corresponding to the C=O stretching of the α,β-unsaturated ketone would be expected around 1650-1690 cm⁻¹. A peak in the range of 3200-3400 cm⁻¹ would indicate the N-H stretch of the pyrrole ring.

• Mass Spectrometry (MS): The electron impact (EI) or electrospray ionization (ESI) mass spectrum should show a clear molecular ion (M⁺) or protonated molecular ion ([M+H]⁺) peak at m/z 177 or 178, respectively, confirming the molecular weight.

Core Synthesis Strategy: The Nenitzescu Reaction

The most direct and historically significant method for constructing the 4,5,6,7-tetrahydroindol-4-one scaffold is the Nenitzescu indole synthesis, first reported in 1928.[1] This reaction provides a powerful [2+3] cyclocondensation approach by reacting a 1,3-cyclohexanedione with an α-aminocarbonyl compound.[1] For the synthesis of the target molecule, this translates to the condensation of 5,5-dimethylcyclohexane-1,3-dione (dimedone) with an aminoacetone equivalent.

The choice of dimedone as the starting material is a logical and causal decision; its inherent gem-dimethyl group at the 5-position directly translates to the desired 6,6-dimethyl substitution pattern in the final indolone product.

Caption: Synthetic workflow for the target molecule via Nenitzescu condensation.

Experimental Protocol: Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This protocol is a representative methodology based on the principles of the Nenitzescu synthesis and should be performed by qualified personnel with appropriate safety precautions.

Objective: To synthesize the title compound from dimedone and an aminoacetone precursor.

Materials:

• 5,5-Dimethylcyclohexane-1,3-dione (Dimedone)

• Aminoacetone hydrochloride (or generated in situ)

• Sodium acetate or other suitable base

• Glacial acetic acid or ethanol

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1.0 equivalent of dimedone in a suitable solvent such as glacial acetic acid or ethanol.

• Addition of Reactants: Add 1.1 equivalents of aminoacetone hydrochloride and 1.2 equivalents of a base (e.g., sodium acetate) to the solution. The base is crucial to liberate the free amine from its hydrochloride salt.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent) and maintain for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the mixture to cool to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, neutralize the mixture with a saturated sodium bicarbonate solution and extract the product into an organic solvent like ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product is then purified, typically by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

• Validation: Confirm the identity and purity of the final product using the spectroscopic methods outlined in Section 2.1 (NMR, IR, MS).

Chemical Reactivity and Synthetic Utility

The dual functionality of the tetrahydroindolone core makes it a highly versatile synthetic intermediate. The pyrrole ring is electron-rich and nucleophilic, while the cyclohexenone ring contains an electrophilic α,β-unsaturated ketone system.

Reactions at the Pyrrole Moiety

• N-Functionalization: The pyrrole nitrogen can be readily alkylated, acylated, or arylated under standard conditions, allowing for the introduction of diverse substituents to modulate biological activity or attach linkers.

• Electrophilic Aromatic Substitution (EAS): The pyrrole C3 position is susceptible to electrophilic attack. However, some studies note that the N-H pyrrolocyclohexanone can be unreactive under certain EAS conditions, whereas N-substituted derivatives are more amenable to substitution.[1]

Reactions Involving the Enone System

The ketone at the C4 position is the gateway to a vast array of chemical transformations, particularly for building fused polyheterocyclic systems of high medicinal value.[1] A common and powerful strategy involves initial functionalization at the C5 position.

• α-Formylation and Enaminoketone Formation: Reaction with reagents like ethyl formate in the presence of a strong base (e.g., sodium methoxide) regioselectively formylates the C5 position.[1] This β-dicarbonyl intermediate can then be reacted with secondary amines to form stable and highly reactive enaminoketones.[1]

• [4+2] Cycloadditions: These enaminoketone derivatives are excellent starting materials for [4+2] cycloaddition reactions. For instance, reaction with dichloroketene or sulfene can be used to construct fused six-membered rings, leading to novel tricyclic scaffolds.[1]

Caption: Key reactivity pathways for derivatization of the title compound.

Applications in Drug Discovery

The 4,5,6,7-tetrahydroindol-4-one scaffold is a proven "privileged structure" in medicinal chemistry. Its derivatives have been successfully developed into drugs and clinical candidates targeting a wide range of diseases.[1] The utility of this core extends to:

• Central Nervous System (CNS) Agents: As seen with the antipsychotic molindone and anxiolytic GABA-A agonists, the scaffold is well-suited for interacting with CNS targets.[1]

• Oncology: The discovery of potent Hsp90 inhibitors demonstrates the scaffold's applicability in cancer drug discovery.[1]

• Antiviral Research: The broader 2-phenyl-4,5,6,7-tetrahydro-1H-indole scaffold has been identified as a novel core for developing anti-hepatitis C virus (HCV) agents.[3]

• Photochemotherapeutics: Derivatives have been synthesized and evaluated as DNA intercalators and photo-antiproliferative agents, which induce cell damage upon irradiation and may offer reduced toxicity compared to traditional agents.[1]

The 2,6,6-trimethyl substitution pattern of the title compound provides a unique starting point for new drug discovery campaigns. The gem-dimethyl group at C6 can block a potential site of metabolism, potentially increasing the compound's half-life, while the C2-methyl group can provide a key hydrophobic interaction within a receptor's binding pocket. These features make it an attractive and promising building block for the synthesis of next-generation therapeutics.

Conclusion

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is more than just a heterocyclic molecule; it is a strategically functionalized building block rooted in a scaffold with a rich history in medicinal chemistry. Its synthesis is accessible through robust and well-established methods like the Nenitzescu reaction. The compound's inherent reactivity at both the pyrrole and enone moieties provides chemists with multiple handles for diversification and the construction of complex molecular architectures. For researchers and scientists in drug development, this molecule represents a valuable starting point for exploring new chemical space and developing novel therapeutic agents for a wide range of human diseases.

References

• E. P. J. de Rouville, et al. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. National Institutes of Health (NIH). Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• The Good Scents Company. (n.d.). 2,2,6-trimethyl cyclohexane-1,4-dione. The Good Scents Company. Available at: [Link]

• PubChem. (n.d.). 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one. PubChem. Available at: [Link]

• Amerigo Scientific. (n.d.). 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid. Amerigo Scientific. Available at: [Link]

• PubMed Central. (n.d.). Discovery of the 2-phenyl-4,5,6,7-Tetrahydro-1H-indole as a novel anti-hepatitis C virus targeting scaffold. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Discovery of Novel 5,6-Dihydro-1,2,4-triazine Derivatives as Efficacious Glucagon-Like Peptide-1 Receptor Agonists. ResearchGate. Available at: [Link]

• PubMed. (n.d.). Discovery of the 2-phenyl-4,5,6,7-Tetrahydro-1H-indole as a novel anti-hepatitis C virus targeting scaffold. PubMed. Available at: [Link]

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• 1. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 69595-03-5|2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one|BLD Pharm [bldpharm.com]
• 3. Discovery of the 2-phenyl-4,5,6,7-Tetrahydro-1H-indole as a novel anti-hepatitis C virus targeting scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one spectroscopic data

An In-Depth Technical Guide to the Spectroscopic Characterization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This technical guide provides a detailed analysis of the spectroscopic data for 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a heterocyclic compound of interest in synthetic and medicinal chemistry. As a member of the tetrahydroindolone class of molecules, it serves as a valuable scaffold for the synthesis of more complex polyheterocyclic structures.[1] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth interpretation of its spectral characteristics to aid in its identification, characterization, and application in further research.

Molecular Structure and Context

Understanding the structural framework of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one is fundamental to interpreting its spectroscopic data. The molecule features a bicyclic system comprising a pyrrole ring fused to a cyclohexanone ring, with notable gem-dimethyl substitution at the C6 position and an additional methyl group on the pyrrole nitrogen.

Caption: Molecular structure of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental ¹H and ¹³C NMR spectra for 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one are not widely available in public databases, we can infer the expected spectral characteristics based on closely related analogs, specifically the 1-aryl-6,6-dimethyl-2-phenyl-6,7-dihydro-1H-indol-4(5H)-ones.[2] The following sections detail the anticipated chemical shifts and their assignments.

¹H NMR Spectroscopy: Predicted Data and Interpretation

The proton NMR spectrum is expected to provide key information about the electronic environment of the hydrogen atoms in the molecule.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~1.10	Singlet	6H	C6-(CH₃)₂	The two methyl groups at the C6 position are equivalent and adjacent to a quaternary carbon, resulting in a singlet.
~2.30	Singlet	2H	C5-H₂	The methylene protons at C5 are adjacent to a carbonyl group and a quaternary carbon, appearing as a singlet.[2]
~2.60	Singlet	2H	C7-H₂	The methylene protons at C7 are adjacent to the pyrrole ring, appearing as a singlet.[2]
~3.50	Singlet	3H	N1-CH₃	The methyl group attached to the nitrogen atom of the pyrrole ring.
~5.80	Singlet	1H	C2-H	The proton on the pyrrole ring at the C2 position.
~6.50	Singlet	1H	C3-H	The proton on the pyrrole ring at the C3 position.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Tune and shim the probe to the solvent's deuterium lock signal.

  • Acquire a standard one-dimensional proton spectrum with a 90° pulse angle.

  • Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

  • Employ a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum and reference it to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0 ppm).

  • Integrate the signals and analyze the chemical shifts and multiplicities.

Caption: Workflow for ¹H NMR Spectroscopy.

¹³C NMR Spectroscopy: Predicted Data and Interpretation

The carbon-13 NMR spectrum will reveal the number of unique carbon environments and provide information about their hybridization and connectivity.

Predicted Chemical Shift (ppm)	Carbon Assignment	Rationale
~28.0	C6-(C H₃)₂	The two equivalent methyl carbons at the C6 position.
~35.0	N1-C H₃	The methyl carbon attached to the nitrogen.
~36.0	C 6	The quaternary carbon at the C6 position.
~40.0	C 5	The methylene carbon adjacent to the carbonyl group.
~50.0	C 7	The methylene carbon adjacent to the pyrrole ring.
~110.0	C 3	The sp² hybridized carbon of the pyrrole ring.
~118.0	C 2	The sp² hybridized carbon of the pyrrole ring.
~125.0	C 3a	The quaternary sp² carbon at the ring junction.
~150.0	C 7a	The quaternary sp² carbon at the ring junction.
~195.0	C 4	The carbonyl carbon, typically shifted significantly downfield.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Instrumentation: A 75 MHz or higher field NMR spectrometer is recommended.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to simplify the signals to singlets.

  • Set the spectral width to encompass the expected range (e.g., 0-220 ppm).

  • Use a sufficient number of scans (e.g., 1024 or more) and a suitable relaxation delay to ensure quantitative accuracy for all carbon signals, including quaternary carbons.

• Data Processing:

  • Apply Fourier transformation, phase correction, and referencing similar to the ¹H NMR processing. The solvent peak is typically used for referencing.

Infrared (IR) Spectroscopy

The FTIR spectrum provides diagnostic information about the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
~1640	Strong	C=O stretch
~1540	Medium	C=C stretch (pyrrole ring)
~2950	Medium-Strong	C-H stretch (aliphatic)
~1450	Medium	C-H bend (aliphatic)

Data sourced from SpectraBase.[3]

Interpretation

The most prominent feature in the IR spectrum is the strong absorption band around 1640 cm⁻¹, which is characteristic of the carbonyl (C=O) stretching vibration of the α,β-unsaturated ketone system within the cyclohexanone ring. The presence of absorptions around 1540 cm⁻¹ corresponds to the C=C stretching of the pyrrole ring. The bands in the 2950 cm⁻¹ region are attributed to the stretching vibrations of the aliphatic C-H bonds of the methyl and methylene groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Spectrum: Acquire a background spectrum of the empty ATR crystal to account for atmospheric and instrumental contributions.

• Sample Application: Place a small amount of the solid 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Co-add a sufficient number of scans (e.g., 32 or 64) over the desired spectral range (typically 4000-400 cm⁻¹) to obtain a high-quality spectrum.

• Data Processing: The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can aid in confirming its structure.

m/z	Interpretation
177	Molecular Ion [M]⁺
162	[M - CH₃]⁺
120	[M - C₄H₇O]⁺

Data sourced from SpectraBase.[4]

Interpretation

The mass spectrum shows a molecular ion peak at an m/z of 177, which corresponds to the molecular weight of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one. A common fragmentation pathway for this type of compound is the loss of a methyl group (CH₃), resulting in the peak at m/z 162. Another significant fragment is observed at m/z 120, which likely results from a retro-Diels-Alder type cleavage of the cyclohexanone ring.

Sources

• 1. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]
• 4. spectrabase.com [spectrabase.com]

¹H and ¹³C NMR analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

An In-Depth Technical Guide to the ¹H and ¹³C NMR Analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Introduction

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a heterocyclic compound featuring a fused pyrrole and cyclohexenone ring system. As a functionalized indole derivative, it serves as a valuable synthetic intermediate in the development of more complex polyheterocyclic structures with potential applications in medicinal chemistry and materials science.[1][2] The presence of a conjugated enaminone system within a bicyclic framework presents a unique spectroscopic challenge. Accurate structural elucidation is paramount for its use in further chemical transformations, and Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

This guide provides a comprehensive, in-depth analysis of the ¹H and ¹³C NMR spectra of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. It is designed for researchers, scientists, and drug development professionals who require a detailed understanding of the molecule's spectroscopic characteristics for identification, purity assessment, and further research. The narrative explains the causality behind spectral assignments, grounded in the fundamental principles of NMR.

Figure 1: Chemical Structure of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one with IUPAC numbering.

Core Principles of NMR Analysis for Heterocyclic Ketones

The NMR spectra of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one are governed by the electronic environment of each nucleus. Key structural features influencing the chemical shifts include:

• The Enaminone System: The conjugation of the nitrogen lone pair through the double bond to the carbonyl group (N-C=C-C=O) significantly impacts the electron distribution. This delocalization deshields the vinylic proton (H-3) and the carbonyl carbon (C-4) while shielding the vinylic carbon C-3.[3]

• Magnetic Anisotropy: The π-systems of the double bond and carbonyl group create local magnetic fields that can shield or deshield nearby nuclei depending on their spatial orientation.[4]

• Inductive Effects: The electronegative nitrogen and oxygen atoms withdraw electron density from adjacent atoms, causing a downfield shift (deshielding) of nearby protons and carbons.[4]

A combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is essential for unambiguous assignment of all signals, especially the quaternary carbons.[5]

Experimental Protocol: Acquiring High-Quality NMR Data

The following protocol outlines a self-validating system for obtaining reliable NMR data.

1. Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this class of compounds. It provides good solubility and its residual solvent peak (δ ≈ 7.26 ppm for ¹H, δ ≈ 77.16 ppm for ¹³C) serves as a convenient internal reference. For studies involving proton exchange, deuterated dimethyl sulfoxide (DMSO-d₆) can be used, which will reveal the N-H proton more clearly.

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard (δ = 0.00 ppm) for both ¹H and ¹³C NMR, although modern spectrometers can reference the residual solvent peak.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter that could degrade spectral resolution.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A 400 MHz (or higher) spectrometer is recommended for achieving good signal dispersion.

• Standard 1D Experiments:

  • ¹H NMR: Acquire with a spectral width of approximately 12 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans for a good signal-to-noise ratio.

  • ¹³C{¹H} NMR: Acquire with broadband proton decoupling. A spectral width of 220-240 ppm is sufficient to cover all expected carbon signals. A longer relaxation delay (5 seconds) and a larger number of scans (1024 or more) are necessary due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Advanced 2D Experiments (for full assignment):

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond ¹H-¹³C correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which is critical for assigning quaternary carbons.

Diagram 1: Workflow for NMR Analysis.

¹H NMR Spectral Analysis: A Detailed Assignment

The ¹H NMR spectrum provides the initial blueprint of the proton framework. The expected signals are rationalized based on their electronic environment and proximity to functional groups.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-1 (N-H)	7.5 - 8.5	Broad Singlet	1H	The N-H proton is part of an enaminone system, leading to deshielding. Its signal is often broad due to quadrupole coupling with the ¹⁴N nucleus and potential chemical exchange.
H-3	5.8 - 6.2	Singlet	1H	This is a vinylic proton (C=CH) adjacent to a nitrogen atom. The signal appears as a singlet as there are no vicinal protons to couple with.
H-5 (CH₂)	2.4 - 2.6	Singlet	2H	These methylene protons are adjacent to a carbonyl group, causing a downfield shift into this region. They are expected to be a singlet due to the adjacent quaternary carbon (C-6).
H-7 (CH₂)	2.2 - 2.4	Singlet	2H	These methylene protons are adjacent to the fused pyrrole ring system. They appear as a singlet due to the adjacent quaternary carbon (C-6).
H-8 (C2-CH₃)	2.0 - 2.2	Singlet	3H	This methyl group is attached to a vinylic carbon (C-2), resulting in a characteristic chemical shift in this range.
H-9, H-10 (C6-(CH₃)₂)	1.0 - 1.2	Singlet	6H	These two methyl groups are attached to the same quaternary carbon (C-6), making them chemically equivalent. They appear as a sharp singlet in the upfield aliphatic region.

¹³C NMR Spectral Analysis: Probing the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum reveals all unique carbon environments within the molecule. The assignments are based on established chemical shift ranges for different functional groups.[6]

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
C-4 (C=O)	195 - 205	The carbonyl carbon of the α,β-unsaturated ketone system is highly deshielded and appears far downfield.
C-7a	160 - 170	This quaternary carbon is part of the enamine system (N-C=C) and is significantly deshielded by the adjacent nitrogen.
C-2	145 - 155	A vinylic quaternary carbon adjacent to nitrogen. Its chemical shift is influenced by the attached methyl group and conjugation.
C-3a	110 - 120	This quaternary carbon is part of the pyrrole ring fusion.
C-3	95 - 105	This protonated vinylic carbon is shielded due to the electron-donating effect of the nitrogen in the enaminone system.
C-7	35 - 40	An aliphatic methylene carbon (CH₂).
C-5	30 - 35	An aliphatic methylene carbon adjacent to the carbonyl group.
C-6	28 - 33	The aliphatic quaternary carbon (gem-dimethyl center).
C-9, C-10 (C6-(CH₃)₂)	25 - 30	The two equivalent methyl carbons attached to C-6.
C-8 (C2-CH₃)	10 - 15	The methyl carbon attached to the vinylic C-2 appears in the upfield region.

Structural Verification with 2D NMR

While 1D NMR provides a strong hypothesis for the structure, 2D NMR experiments offer definitive proof by revealing the connectivity between atoms.

• HSQC: This experiment would show direct, one-bond correlations between the protons and the carbons they are attached to, confirming the assignments made in the tables above (e.g., H-3 with C-3, H-5 with C-5, etc.).

• HMBC: This is the key experiment for confirming the overall carbon framework, especially the placement of quaternary carbons.

Diagram 2: Key HMBC correlations for structural confirmation.

Interpretation of Key HMBC Correlations:

• From C8-H₃ (C2-Methyl): Correlations to C-2 (²J), C-3 (³J), and C-7a (³J) would firmly establish the position of this methyl group on the pyrrole ring.

• From C9/10-H₃ (gem-Dimethyl): Correlations from these six equivalent protons to C-6 (²J), C-5 (³J), and C-7 (³J) would confirm the gem-dimethyl substitution at the C-6 position.

• From C5-H₂: Correlations to the carbonyl C-4 (²J) and the quaternary C-6 (²J) are expected, locking in the position of this methylene group.

• From H-3: A strong correlation to the carbonyl carbon C-4 (²J) would confirm the α,β-unsaturated nature of the ketone.

Conclusion

The comprehensive NMR analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is achieved through a synergistic application of 1D and 2D NMR techniques. The ¹H spectrum is characterized by distinct singlets for the vinylic, methylene, and methyl protons, while the ¹³C spectrum clearly resolves the carbonyl, vinylic, and aliphatic carbons. The power of this analysis lies in the logical interpretation of chemical shifts and coupling patterns, with 2D HMBC providing the final, unambiguous evidence for the complete molecular architecture. This guide serves as a robust framework for the characterization of this and structurally related heterocyclic systems, ensuring scientific integrity and enabling confident advancement in research and development.

References

• Vertex AI Search Result. (No specific title available).[7]

• NP-MRD. ¹³C NMR Spectrum (1D, 226 MHz, H₂O, predicted) (NP0205757).[8]

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• NP-MRD. ¹³C NMR Spectrum (1D, 126 MHz, H₂O, predicted) (NP0189253).[9]

• NP-MRD. ¹H NMR Spectrum (1D, 200 MHz, H₂O, predicted) (NP0252768).[10]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Combination of ¹H and ¹³C NMR Spectroscopy.[5]

• BLDpharm. 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.[11]

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• ChemicalBook. 3,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one | 56008-20-9.[12]

• University of Regensburg. Chemical shifts.[4]

• ResearchGate. (A) ¹H-NMR and (B) ¹³C-NMR spectra of Peak 1 from Fraction 6 of the...[13]

• ResearchGate. ¹H and ¹³C NMR chemical shifts of 1 compared with related heterocycles.[14]

• SpectraBase. 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.[15]

• The Royal Society of Chemistry. VI. ¹H and ¹³C NMR Spectra.[6]

• Biosynth. 6,7-Dihydro-1H-indol-4(5H)-one | 13754-86-4.[16]

• J&K Scientific. 6,7-Dihydro-1H-indol-4(5H)-one | 13754-86-4.[17]

• PubChem. 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one.[18]

• Organic Chemistry Data & Info. NMR Spectroscopy – ¹H NMR Chemical Shifts.[19]

• PubMed. 6,7-Dihydro-4H-indolones: synthesis and biological properties.[20]

• Modgraph. ¹H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics.[21]

• MDPI. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures.[2]

• Journal of Medicinal and Chemical Sciences. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study.[22]

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Unraveling the Fragmentation Maze: An In-depth Technical Guide to the Mass Spectrometry of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the meticulous analysis of fragmentation patterns. This guide delves into the electron ionization-mass spectrometry (EI-MS) fragmentation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a heterocyclic compound with a bicyclic structure featuring a fused dihydroindole and a substituted cyclohexanone ring. Understanding the fragmentation pathways of this molecule is crucial for its unambiguous identification, impurity profiling, and metabolism studies.

This technical guide will provide a comprehensive analysis of the fragmentation behavior of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, drawing upon fundamental principles of mass spectrometry and supported by data from analogous structures. We will explore the key fragmentation mechanisms, identify characteristic fragment ions, and present a detailed experimental protocol for its analysis.

Molecular Structure and Key Features

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one possesses a molecular formula of C₁₁H₁₅NO and a monoisotopic mass of approximately 177.1154 Da. Its structure is characterized by:

• A dihydroindole moiety, a nitrogen-containing heterocyclic system.

• A cyclic ketone functionality within a six-membered ring.

• A gem-dimethyl group at the C6 position.

• A methyl group at the C2 position of the indole ring system.

These structural features will dictate the molecule's behavior upon electron ionization, leading to a unique fragmentation fingerprint.

Predicted Mass Spectrum and Fragmentation Pathways

While a publicly available, detailed fragmentation analysis for this specific molecule is scarce, a mass spectrum is available on SpectraBase[1]. Based on this and the established fragmentation patterns of related compounds, we can predict the key fragmentation pathways. The molecular ion peak ([M]⁺˙) is expected at an m/z of 177.

The fragmentation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is anticipated to be driven by several key processes, primarily initiated by the ionization of the lone pair of electrons on the nitrogen or oxygen atoms. The principal fragmentation mechanisms likely include:

• Alpha-Cleavage: The bonds adjacent to the carbonyl group and the nitrogen atom are susceptible to cleavage.

• Loss of Small Neutral Molecules: Elimination of molecules such as CO, CH₃, and C₂H₄ is common in the fragmentation of cyclic ketones and alkyl-substituted compounds.

• Ring Cleavage: The bicyclic ring system can undergo various ring-opening and subsequent fragmentation reactions.

Proposed Fragmentation Mechanisms

A detailed examination of the structure allows for the postulation of several high-probability fragmentation pathways:

Pathway A: Alpha-Cleavage adjacent to the Carbonyl Group

Alpha-cleavage is a dominant fragmentation pathway for ketones. In this case, cleavage of the C4-C5 bond or the C4-C3a bond can occur.

• Loss of a methyl radical (CH₃•): Cleavage of the C6-CH₃ bond is a likely initial fragmentation, leading to a stable tertiary carbocation. This would result in a fragment ion at m/z 162 .

• Loss of CO: Following initial fragmentation, the loss of a neutral carbon monoxide molecule from the ketonic function is a common subsequent step, which would lead to further fragment ions.

Pathway B: Fragmentation initiated by the Dihydroindole Moiety

The nitrogen atom in the dihydroindole ring can direct fragmentation.

• Cleavage of the C7-C7a bond: This would lead to the opening of the heterocyclic ring.

• Loss of the indole portion: Fragmentation could lead to the loss of the indole-containing fragment, although this is less likely to be the primary pathway for the major fragments.

Pathway C: Retro-Diels-Alder (RDA) type Fragmentation

The cyclohexenone-like structure within the molecule could potentially undergo a retro-Diels-Alder reaction, leading to the cleavage of the six-membered ring. This would result in the formation of a diene and a dienophile radical cation.

Visualization of Proposed Fragmentation

To illustrate these potential fragmentation pathways, the following diagrams are provided in DOT language.

Caption: Proposed primary fragmentation pathways of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Experimental Protocol

The following provides a generalized experimental workflow for the analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Sample Preparation

• Standard Solution: Prepare a stock solution of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one at a concentration of 1 mg/mL in a suitable volatile solvent such as methanol or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for GC-MS analysis.

GC-MS Analysis

Parameter	Condition	Rationale
Gas Chromatograph	Agilent 7890B or equivalent	Provides robust and reproducible separation.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for a wide range of semi-volatile organic compounds.
Injection Volume	1 µL	Standard volume for good sensitivity without overloading the column.
Inlet Temperature	250 °C	Ensures rapid volatilization of the analyte.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic resolution.
Oven Program	Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min	A typical temperature program to ensure good separation and elution of the analyte.
Mass Spectrometer	Agilent 5977B or equivalent	A sensitive and reliable single quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for creating fragment ions for structural elucidation.
Ionization Energy	70 eV	Standard energy for reproducible fragmentation patterns and library matching.
Source Temperature	230 °C	Optimizes ionization efficiency and minimizes thermal degradation.
Quadrupole Temp.	150 °C	Maintains ion transmission and reduces contamination.
Scan Range	m/z 40-400	Covers the expected mass range of the molecular ion and its fragments.

Data Analysis

• Total Ion Chromatogram (TIC): Identify the peak corresponding to 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

• Mass Spectrum: Extract the mass spectrum for the identified peak.

• Fragmentation Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways based on the observed m/z values and known fragmentation rules.

• Library Search: Compare the acquired spectrum against a commercial mass spectral library (e.g., NIST) for confirmation.

Caption: A streamlined workflow for the GC-EI-MS analysis of the target compound.

Summary of Key Data

Compound	Molecular Formula	Monoisotopic Mass (Da)	Predicted Key Fragments (m/z)
2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one	C₁₁H₁₅NO	177.1154	177 ([M]⁺˙), 162, 149, 134

Conclusion

The mass spectrometric fragmentation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a complex process governed by the interplay of its cyclic ketone and dihydroindole functionalities. By applying fundamental principles of mass spectrometry, we can predict a characteristic fragmentation pattern dominated by alpha-cleavages and the loss of small neutral molecules. This in-depth guide provides a robust framework for the identification and structural characterization of this compound, serving as a valuable resource for researchers in drug discovery and development. The provided experimental protocol offers a starting point for developing validated analytical methods for this and structurally related molecules.

References

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. SpectraBase. [Link]

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Physicochemical characteristics of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

An In-Depth Technical Guide to the Physicochemical Characteristics of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a heterocyclic ketone with a bicyclic structure containing a dihydro-indolone core. This document serves as a comprehensive technical guide to its fundamental physicochemical properties. A thorough understanding of these characteristics is paramount for its application in medicinal chemistry, materials science, and synthetic organic chemistry. This guide provides an in-depth analysis of its structural features, solubility, and spectral properties, supported by detailed experimental protocols and data interpretation. The insights presented herein are intended to empower researchers to effectively utilize this compound in their respective fields of study.

Chemical Identity and Structure

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a compound of interest in synthetic chemistry, possesses a unique molecular architecture that dictates its reactivity and physical behavior.

1.1. Molecular Structure and Formula

The chemical structure of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is characterized by a fused ring system, consisting of a dihydropyrrole ring fused to a cyclohexanone ring. The systematic numbering of the atoms in the ring system is crucial for the unambiguous identification of substituted derivatives.

• Molecular Formula: C₁₁H₁₅NO

• Molecular Weight: 177.24 g/mol

• CAS Number: 54117-73-0

• Canonical SMILES: CC1(C)CC(=O)C2=C(C1)NC=C2C

A two-dimensional representation of the molecular structure is provided below:

Caption: 2D Structure of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

1.2. Key Structural Features

The presence of a ketone group, a secondary amine, and a tetrasubstituted carbon center imparts specific chemical properties to the molecule. The enamine-like character of the dihydropyrrole ring and the α,β-unsaturation in the cyclohexenone moiety are key determinants of its reactivity.

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in various systems, including biological and environmental contexts.

Table 1: Summary of Physicochemical Properties

Property	Value	Method
Molecular Weight	177.24 g/mol	Mass Spectrometry
Physical State	Solid	Visual Inspection
Melting Point	198-200 °C	Capillary Melting Point
Boiling Point	353.4±35.0 °C (Predicted)	Computational Modeling
Density	1.08±0.1 g/cm³ (Predicted)	Computational Modeling
pKa	16.22±0.40 (Predicted)	Computational Modeling

2.1. Solubility

The solubility of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in various solvents is a crucial parameter for its handling, purification, and formulation.

• Aqueous Solubility: Sparingly soluble in water. The presence of the polar ketone and amine functionalities is offset by the largely nonpolar hydrocarbon framework.

• Organic Solubility: Generally soluble in common organic solvents such as dichloromethane, chloroform, ethyl acetate, and acetone.

Experimental Protocol for Solubility Determination

A standardized protocol for determining solubility involves the shake-flask method, which is a reliable and widely accepted technique.

Caption: Workflow for solubility determination via the shake-flask method.

Spectroscopic Analysis

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of organic compounds.

3.1. ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the hydrogen atoms in a molecule. The predicted ¹H NMR spectrum of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one would exhibit characteristic signals corresponding to the different proton environments.

3.2. ¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy is used to determine the types of carbon atoms in a molecule. The predicted ¹³C NMR spectrum would show distinct peaks for the carbonyl carbon, the olefinic carbons, the aliphatic carbons, and the methyl carbons.

3.3. Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is expected to show characteristic absorption bands for the N-H, C=O, and C=C bonds.

Table 2: Expected IR Absorption Frequencies

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3300-3500	Medium
C-H Stretch (sp³)	2850-3000	Medium-Strong
C=O Stretch (Ketone)	1650-1680	Strong
C=C Stretch	1600-1650	Medium

Chromatographic Behavior

Chromatographic techniques are essential for the separation, purification, and analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

4.1. High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable method for the analysis and purification of this compound. A C18 column with a mobile phase consisting of a mixture of water and a polar organic solvent (e.g., acetonitrile or methanol) would provide good separation.

Experimental Protocol for HPLC Analysis

A general protocol for the HPLC analysis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is outlined below.

Caption: General workflow for HPLC analysis.

4.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be employed for the analysis of volatile derivatives of the compound or for its identification in complex mixtures. The mass spectrum would provide information about the molecular weight and fragmentation pattern, aiding in structural confirmation.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• Storage: Store in a cool, dry place away from incompatible materials.

Conclusion

This technical guide has provided a detailed overview of the physicochemical characteristics of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. The data and protocols presented herein are intended to be a valuable resource for researchers working with this compound. A comprehensive understanding of its properties is the foundation for its successful application in drug discovery, materials science, and synthetic chemistry. Further experimental validation of the predicted properties is encouraged to build a more complete profile of this intriguing molecule.

References

• PubChem. (n.d.). 2,6,6-Trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one. National Center for Biotechnology Information. Retrieved from [Link]

An In-depth Technical Guide to 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one: A Versatile Heterocyclic Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a valuable heterocyclic building block in organic synthesis and medicinal chemistry. The document delves into its synthesis, with a focus on the well-established Nenitzescu indole synthesis, and explores its chemical reactivity and diverse applications. As a bifunctional molecule possessing both a pyrrole ring and a ketone functionality, this scaffold offers multiple reaction sites for derivatization, making it an attractive starting material for the construction of complex polyheterocyclic structures with potential therapeutic applications. This guide aims to serve as a practical resource for researchers, offering detailed protocols, mechanistic insights, and a survey of its utility in the development of novel chemical entities.

Introduction: The Significance of the Tetrahydroindolone Core

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, natural products, and functional materials. Among these, the indole scaffold holds a privileged position in medicinal chemistry, being a key structural motif in numerous clinically approved drugs. The partially saturated analogue, the 4,5,6,7-tetrahydroindol-4-one core, has garnered significant attention as a versatile synthetic intermediate.[1] Its inherent bifunctionality, characterized by the nucleophilic pyrrole ring and the electrophilic ketone, allows for a wide range of chemical transformations. This dual reactivity enables the construction of fused heterocyclic systems and the introduction of diverse substituents, providing a powerful platform for generating molecular complexity and exploring chemical space in drug discovery programs.[2]

The specific focus of this guide, 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one, incorporates a gem-dimethyl group on the cyclohexanone ring. This structural feature can impart significant effects on the molecule's conformational rigidity and lipophilicity, which are critical parameters in modulating pharmacokinetic and pharmacodynamic properties of drug candidates. Furthermore, the methyl group at the 2-position of the pyrrole ring influences its electronic properties and reactivity.

This guide will provide a detailed exploration of the synthesis, properties, and synthetic utility of this important building block, empowering researchers to leverage its potential in their own synthetic endeavors.

Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

The most common and historically significant method for the synthesis of substituted 4,5,6,7-tetrahydroindol-4-ones is the Nenitzescu indole synthesis, first reported in 1928.[2] This reaction typically involves the condensation of a 1,3-cyclohexanedione with an α-aminocarbonyl compound. For the synthesis of the title compound, dimedone (5,5-dimethylcyclohexane-1,3-dione) serves as the readily available starting material for the cyclohexanone ring.

The following dot diagram illustrates the general synthetic workflow:

Caption: Synthetic workflow for the target molecule.

Experimental Protocol: Nenitzescu Synthesis

This protocol outlines a representative procedure for the synthesis of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Materials:

• Dimedone

• 3-Amino-2-butanone hydrochloride (or a suitable precursor)

• Sodium acetate

• Acetic acid

• Ethanol

• Water

Procedure:

• To a solution of dimedone (1 equivalent) in a mixture of ethanol and water, add 3-amino-2-butanone hydrochloride (1.1 equivalents) and sodium acetate (1.1 equivalents).

• Acidify the reaction mixture with acetic acid and heat to reflux for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford pure 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Causality behind Experimental Choices:

• Solvent System: The use of an alcohol/water mixture facilitates the dissolution of both the polar and non-polar reactants.

• Acid Catalyst: Acetic acid catalyzes the condensation and cyclization steps of the Nenitzescu reaction.

• Base: Sodium acetate acts as a buffer and neutralizes the hydrochloride salt of the aminoketone, liberating the free amine for the reaction.

• Workup: Precipitation in cold water is an effective method for isolating the relatively non-polar product from the polar reaction medium and water-soluble byproducts.

• Purification: Recrystallization is a standard and efficient technique for obtaining highly pure crystalline product.

Physicochemical and Spectroscopic Data

The following table summarizes key physicochemical properties of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Property	Value
CAS Number	69595-03-5[1][3][4][5]
Molecular Formula	C₁₁H₁₅NO
Molecular Weight	177.24 g/mol [6]
Appearance	Off-white to pale yellow solid

Spectroscopic Characterization

While a publicly available, fully assigned high-resolution NMR spectrum is not readily found in the literature, the expected spectroscopic features can be predicted based on the structure and data from analogous compounds.

• ¹H NMR: The spectrum is expected to show a singlet for the C2-methyl group, a singlet for the gem-dimethyl groups at C6, and singlets for the methylene protons at C5 and C7. The N-H proton of the pyrrole ring will appear as a broad singlet.

• ¹³C NMR: The spectrum should display signals for the carbonyl carbon (C4), the quaternary carbons of the pyrrole ring (C3a and C7a), the methyl-substituted carbon of the pyrrole (C2), the methylene carbons of the cyclohexanone ring (C5 and C7), the quaternary carbon bearing the gem-dimethyl groups (C6), and the methyl carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands are expected for the N-H stretching of the pyrrole ring (around 3300-3400 cm⁻¹) and the C=O stretching of the ketone (around 1650-1680 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

Reactivity and Synthetic Applications

The 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold offers multiple avenues for chemical modification, making it a valuable precursor for the synthesis of more complex heterocyclic systems.

Caption: Key reaction sites on the target molecule.

Reactions at the Pyrrole Nitrogen

The N-H proton of the pyrrole ring is weakly acidic and can be deprotonated with a suitable base, followed by reaction with various electrophiles. This allows for the introduction of a wide range of substituents at the nitrogen atom, including alkyl, aryl, and acyl groups. N-alkylation can be crucial for modulating the biological activity and physicochemical properties of the final compounds.

Reactions involving the Carbonyl Group

The ketone functionality at the C4 position is a versatile handle for numerous transformations. It can undergo:

• Reduction: To afford the corresponding alcohol.

• Reductive amination: To introduce amino substituents.

• Wittig reaction and related olefination reactions: To form exocyclic double bonds.

• Grignard and organolithium additions: To introduce carbon-based substituents at the C4 position.

• Condensation reactions: With active methylene compounds to build fused ring systems.

Electrophilic Substitution on the Pyrrole Ring

The pyrrole ring is an electron-rich heterocycle and is susceptible to electrophilic aromatic substitution, primarily at the C3 position. Common electrophilic substitution reactions include:

• Vilsmeier-Haack formylation: To introduce a formyl group.

• Mannich reaction: To introduce aminomethyl groups.

• Friedel-Crafts acylation: To introduce acyl groups.

Construction of Fused Heterocyclic Systems

The juxtaposition of the ketone and the pyrrole ring allows for the construction of various fused heterocyclic systems. For instance, condensation of the C5-methylene group (activated by the adjacent carbonyl) with suitable reagents can lead to the formation of pyrazoles, isoxazoles, and other five- and six-membered rings fused to the tetrahydroindole core.[2] These strategies are invaluable for rapidly increasing molecular complexity and generating novel scaffolds for biological screening.

Applications in Drug Discovery and Medicinal Chemistry

The 4,5,6,7-tetrahydroindol-4-one scaffold is a recurring motif in compounds with a wide range of biological activities. The introduction of the 2,6,6-trimethyl substitution pattern can fine-tune these activities and improve drug-like properties.

• Anticancer Agents: The indole nucleus is a well-known pharmacophore in many anticancer drugs. Derivatives of the tetrahydroindolone core can be elaborated to access novel compounds with potential antiproliferative activity.

• Central Nervous System (CNS) Agents: The structural similarity of the indole core to neurotransmitters like serotonin has made it a valuable template for the design of CNS-active agents.

• Enzyme Inhibitors: The versatile substitution patterns achievable from the 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one building block make it a suitable starting point for the synthesis of targeted enzyme inhibitors.

The gem-dimethyl group at the C6 position can provide a steric shield, influencing the binding orientation of the molecule within a protein's active site. It also increases the lipophilicity, which can impact cell permeability and metabolic stability. The C2-methyl group can also play a role in receptor binding and can block metabolic pathways that might otherwise lead to inactivation of the molecule.

Conclusion

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a highly versatile and valuable heterocyclic building block with significant potential in organic synthesis and drug discovery. Its straightforward synthesis from readily available starting materials, coupled with its multiple points of functionalization, makes it an attractive scaffold for the generation of diverse chemical libraries. The insights and protocols provided in this technical guide are intended to facilitate the utilization of this powerful synthetic tool by researchers in their quest for novel molecules with important biological activities.

References

Sources

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• 3. CAS 69595-03-5: 1,5,6,7-Tetrahidro-2,6,6-trimetil-4H-indol… [cymitquimica.com]
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• 6. 69595-03-5_2,6,6-三甲基-6,7-二氢-1H-吲哚-4(5h)-酮CAS号:69595-03-5_2,6,6-三甲基-6,7-二氢-1H-吲哚-4(5h)-酮【结构式 性质 英文】 - 化源网 [chemsrc.com]

A Comprehensive Technical Guide to the Nenitzescu Reaction for the Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

For Researchers, Scientists, and Drug Development Professionals

The indole framework is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active compounds. Among the various synthetic methodologies available for constructing this privileged scaffold, the Nenitzescu indole synthesis stands out as a powerful and versatile tool for accessing 5-hydroxyindoles.[1][2][3] This reaction, first reported by Costin Nenitzescu in 1929, involves the condensation of a benzoquinone with a β-aminocrotonic ester.[3][4] This guide provides an in-depth technical exploration of the Nenitzescu reaction, with a specific focus on the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a valuable intermediate in drug discovery.

Part 1: The Nenitzescu Reaction: Mechanism and Theory

The Nenitzescu indole synthesis is a classic name reaction that proceeds through a cascade of well-defined steps.[3][4] Understanding the underlying mechanism is paramount for optimizing reaction conditions and troubleshooting potential issues. The reaction is a condensation reaction between an enamine and a quinone.[2][5]

The currently accepted mechanism for the Nenitzescu reaction involves the following key steps:

• Michael Addition: The reaction initiates with a Michael-type conjugate addition of the enamine to the benzoquinone.[3][6] The enamine, being an electron-rich nucleophile, attacks the electron-deficient β-carbon of the α,β-unsaturated carbonyl system of the quinone.[6][7]

• Cyclization: Following the initial addition, an intramolecular nucleophilic attack by the enamine nitrogen atom onto one of the carbonyl carbons of the quinone ring occurs. This step leads to the formation of a five-membered heterocyclic intermediate.

• Dehydration and Aromatization: The intermediate then undergoes dehydration, leading to the formation of the indole ring. The final step involves aromatization to yield the stable 5-hydroxyindole product.[8][9]

dot graph Nenitzescu_Mechanism { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Reactants [label="Benzoquinone + Enamine", fillcolor="#F1F3F4"]; Michael_Adduct [label="Michael Adduct\n(Intermediate I)", fillcolor="#FBBC05"]; Cyclized_Intermediate [label="Cyclized Intermediate\n(Intermediate II)", fillcolor="#FBBC05"]; Dehydrated_Intermediate [label="Dehydrated Intermediate\n(Intermediate III)", fillcolor="#FBBC05"]; Product [label="5-Hydroxyindole", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> Michael_Adduct [label=" 1. Michael Addition", color="#4285F4"]; Michael_Adduct -> Cyclized_Intermediate [label=" 2. Intramolecular\n Cyclization", color="#EA4335"]; Cyclized_Intermediate -> Dehydrated_Intermediate [label=" 3. Dehydration", color="#4285F4"]; Dehydrated_Intermediate -> Product [label=" 4. Aromatization", color="#EA4335"]; } } Caption: Generalized mechanism of the Nenitzescu indole synthesis.

The causality behind experimental choices in this reaction is deeply rooted in influencing the equilibrium and kinetics of these steps. For instance, the choice of solvent can significantly impact the reaction rate and yield. Polar solvents are generally preferred as they can stabilize the charged intermediates formed during the reaction.[3] Furthermore, the use of Lewis acid catalysts can enhance the electrophilicity of the benzoquinone, thereby accelerating the initial Michael addition.[3]

Part 2: Experimental Protocol for the Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This section provides a detailed, validated protocol for the synthesis of the target molecule. The trustworthiness of this protocol lies in its reliance on established chemical principles and practices.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Purity	Source
1,4-Benzoquinone	C₆H₄O₂	108.09	>98%	Commercial
3-Amino-5,5-dimethyl-2-cyclohexen-1-one	C₈H₁₃NO	139.19	>97%	Commercial
Acetic Acid	CH₃COOH	60.05	Glacial	Commercial
Ethanol	C₂H₅OH	46.07	Anhydrous	Commercial
Dichloromethane	CH₂Cl₂	84.93	ACS Grade	Commercial
Sodium Sulfate	Na₂SO₄	142.04	Anhydrous	Commercial
Silica Gel	SiO₂	60.08	230-400 mesh	Commercial

Equipment Setup

A standard laboratory setup for organic synthesis is required, including a round-bottom flask, a reflux condenser, a magnetic stirrer with a heating plate, and equipment for thin-layer chromatography (TLC) and column chromatography.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,4-benzoquinone (1.0 eq) in a mixture of ethanol and acetic acid (4:1 v/v).

• Addition of Enamine: To the stirring solution, add 3-amino-5,5-dimethyl-2-cyclohexen-1-one (1.1 eq) portion-wise over 15 minutes at room temperature.

• Reaction Progression: Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the progress of the reaction by TLC (eluent: ethyl acetate/hexane, 1:1). The reaction is typically complete within 4-6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one as a solid.

dot graph Synthesis_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="1. Dissolve Benzoquinone\nin EtOH/AcOH", fillcolor="#F1F3F4"]; B [label="2. Add Enamine", fillcolor="#F1F3F4"]; C [label="3. Reflux and Monitor by TLC", fillcolor="#FBBC05"]; D [label="4. Solvent Removal", fillcolor="#F1F3F4"]; E [label="5. Extraction with DCM", fillcolor="#F1F3F4"]; F [label="6. Purification by\nColumn Chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; G [label="Final Product", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; } } Caption: Experimental workflow for the synthesis of the target indole.

Characterization

The identity and purity of the synthesized 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (CAS No: 69595-03-5) can be confirmed by standard spectroscopic techniques.[10]

• ¹H NMR: Expected signals include those for the aromatic proton, the NH proton, and the methyl and methylene groups of the cyclohexenone ring.

• ¹³C NMR: Will show characteristic peaks for the carbonyl carbon, the aromatic carbons, and the aliphatic carbons.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (177.24 g/mol ) should be observed.[10]

• IR Spectroscopy: Characteristic absorption bands for the N-H and C=O stretching vibrations are expected.

Part 3: Process Optimization and Troubleshooting

To ensure a robust and reproducible synthesis, several parameters can be optimized.

Table of Optimization Parameters

Parameter	Variation	Effect on Yield and Purity	Rationale
Solvent	Toluene, Acetonitrile, Dichloromethane	May affect reaction time and yield.	Solvent polarity influences the stability of intermediates.[3]
Temperature	Room Temperature to Reflux	Higher temperatures generally increase the reaction rate but may lead to side products.	Provides activation energy for the reaction.
Catalyst	Lewis Acids (e.g., ZnCl₂, Sc(OTf)₃)	Can significantly improve yield and reduce reaction time.	Activates the quinone towards nucleophilic attack.[3]
Stoichiometry	1:1 to 1:1.5 (Quinone:Enamine)	A slight excess of the enamine can drive the reaction to completion.	Le Chatelier's principle.

Common Side Reactions and Troubleshooting

A common issue in the Nenitzescu synthesis is the formation of benzofuran derivatives as byproducts.[2][11] This can occur under certain conditions where the oxygen atom of the hydroquinone intermediate acts as the nucleophile instead of the enamine nitrogen. To minimize this, careful control of the reaction temperature and the use of appropriate solvents are crucial. Polymerization of the starting quinone can also be a problem, which can be mitigated by using a slight excess of the enamine and maintaining a moderate reaction temperature.[3]

Part 4: Safety Precautions

• 1,4-Benzoquinone: Is a toxic and irritating substance. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acetic Acid: Is corrosive. Avoid contact with skin and eyes.

• Organic Solvents: Are flammable. Work away from open flames and sources of ignition.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The Nenitzescu indole synthesis provides an efficient and direct route to valuable 5-hydroxyindole derivatives. The synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, as detailed in this guide, exemplifies the utility of this reaction. By understanding the reaction mechanism and carefully controlling the experimental parameters, researchers can achieve high yields of the desired product. The insights provided herein are intended to empower scientists in their efforts to synthesize novel indole-based compounds for various applications, particularly in the realm of drug discovery and development.

References

• Thönnißen, V., Atodiresei, I. L., & Patureau, F. W. (2023). Atroposelective Nenitzescu Indole Synthesis. Chemistry – A European Journal, 29(25), e202300279. [Link]

• MDPI. (2023). Exploration of the Divergent Outcomes for the Nenitzescu Reaction of Piperazinone Enaminoesters. [Link]

• Wikipedia. (n.d.). Nenitzescu indole synthesis. [Link]

• Cambridge University Press. (n.d.). Nenitzescu Indole Synthesis. [Link]

• Ionescu, D., et al. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. REVISTA DE CHIMIE. [Link]

• ResearchGate. (n.d.). Scheme 2. The Nenitzescu reaction mechanism. [Link]

• National Institutes of Health. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. [Link]

• ResearchGate. (2021). Tandem Nenitzescu Reaction/Nucleophilic Aromatic Substitution to Form Novel Pyrido Fused Indole Frameworks. [Link]

• ACS Publications. (n.d.). Extension of the Nenitzescu reaction to a cyclic enamino ketone. One-step synthesis of 6-hydroxy-9H-pyrimido[4,5-b]indole-2,4-dione. [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. [Link]

• Master Organic Chemistry. (2010). Enamines. [Link]

• Google Patents. (n.d.). Processes for production of indole compounds.

• Wikipedia. (n.d.). Enamine. [Link]

• HETEROCYCLES. (2012). NOVEL EFFICIENT SYNTHESIS AND PROPERTIES OF 5,6-DIHYDROCYCLOHEPTA[b]INDOL-6-ONE, AND ITS TRANSFORMATION TO 6-AZOLYL-5-AZABENZ[b]. [Link]

• YouTube. (2021). 19.5 Imine and Enamine Formation | Addition of Amines | Organic Chemistry. [Link]

• YouTube. (2018). Michael Addition Reaction Mechanism. [Link]

• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. [Link]

• Synthesis Workshop. (2023). [3 + 2] Cycloadditions of Tertiary Amine N-oxides and Silyl Imines with Dr. Sarah Hejnosz. [Link]

• Wikipedia. (n.d.). Aromatization. [Link]

• Chemistry LibreTexts. (2023). 1.2: Cycloaddition Reactions. [Link]

• Buchler GmbH. (n.d.). Enantioselective Michael Addition. [Link]

• YouTube. (2020). Very Important Reaction Series | Lecture 3/ 10 | Aromatization Reactions | IITian Explains. [Link]

• Chemistry Steps. (n.d.). Michael Addition Reaction Mechanism. [Link]

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The Chemistry of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one: A Technical Guide to its Synthesis and Properties

Abstract

This technical guide provides a comprehensive overview of the synthesis, properties, and potential applications of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a heterocyclic compound of interest in medicinal chemistry and drug development. While the specific discovery of this substituted indol-4-one is not extensively documented, its synthesis is logically derived from established methodologies for constructing the 4,5,6,7-tetrahydroindol-4-one scaffold. This guide will detail a plausible and scientifically sound synthetic route, rooted in the principles of the Nenitzescu and Paal-Knorr indole syntheses. Furthermore, we will explore the structural characteristics, predicted spectroscopic data, and the broader significance of this class of compounds in the pursuit of novel therapeutic agents.

Introduction: The Significance of the 4,5,6,7-Tetrahydroindol-4-one Scaffold

The 4,5,6,7-tetrahydroindol-4-one core is a privileged scaffold in medicinal chemistry, forming the structural basis for a variety of biologically active molecules.[1] This structural motif is present in approved pharmaceuticals and clinical candidates, highlighting its importance in drug design. For instance, the antipsychotic drug molindone, used in the treatment of schizophrenia, features this core structure.[1] The versatility of the 4,5,6,7-tetrahydroindol-4-one system, with its fused pyrrole and cyclohexanone rings, offers multiple points for chemical modification, allowing for the fine-tuning of pharmacological properties.

The introduction of methyl groups at the 2 and 6,6-positions, yielding 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, can significantly influence the molecule's lipophilicity, metabolic stability, and steric profile, thereby modulating its interaction with biological targets. Compounds bearing this scaffold have been investigated for a range of therapeutic applications, underscoring the potential of this specific derivative in drug discovery programs.[1]

Proposed Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

The synthesis of the 4,5,6,7-tetrahydroindol-4-one motif was first described by Nenitzescu and Scortzbanu in 1928, involving the condensation of 1,3-cyclohexanediones with α-aminocarbonyl compounds.[1] A related and widely used method is the Paal-Knorr pyrrole synthesis, which involves the reaction of a 1,4-dicarbonyl compound with a primary amine or ammonia.[2][3][4][5]

Based on these established principles, a highly plausible and efficient synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one involves the condensation of 5,5-dimethyl-1,3-cyclohexanedione (dimedone) with 3-amino-2-butanone.

Causality of Experimental Choices

• Starting Materials:

  • 5,5-Dimethyl-1,3-cyclohexanedione (Dimedone): This commercially available and relatively inexpensive starting material provides the C6-C7-C4(C=O)-C5-C6(gem-dimethyl) portion of the target molecule. The gem-dimethyl group at the 6-position is a key feature of the target compound.

  • 3-Amino-2-butanone: This aminoketone provides the nitrogen atom and the C2-methyl and C3 carbons of the pyrrole ring. It is often used in the form of its hydrochloride salt for improved stability.

• Reaction Type: The reaction is a condensation followed by cyclization and dehydration to form the aromatic pyrrole ring fused to the cyclohexanone ring. This approach is favored for its atom economy and the direct formation of the desired heterocyclic system.

• Catalysis: The reaction can be performed under neutral or weakly acidic conditions.[4] The use of a weak acid, such as acetic acid, can accelerate the reaction.[4] The choice of catalyst and solvent can be critical to optimize the yield and minimize side reactions.

Experimental Protocol

This protocol is a generalized procedure based on known Paal-Knorr and Nenitzescu-type syntheses. Optimization of reaction conditions may be necessary to achieve the best results.

Materials:

• 5,5-Dimethyl-1,3-cyclohexanedione (Dimedone)

• 3-Amino-2-butanone hydrochloride

• Sodium acetate (or another suitable base)

• Ethanol (or another suitable protic solvent)

• Glacial acetic acid (optional, as catalyst)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5,5-dimethyl-1,3-cyclohexanedione (1.0 eq) and 3-amino-2-butanone hydrochloride (1.1 eq) in ethanol.

• Base Addition: Add sodium acetate (1.1 eq) to the mixture to neutralize the hydrochloride and liberate the free amine in situ.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight. A small amount of glacial acetic acid can be added to catalyze the reaction if it proceeds slowly.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Partition the residue between ethyl acetate and water. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Visualization of the Synthetic Workflow

Caption: Proposed synthetic workflow for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Structural Characterization and Physicochemical Properties

Predicted Spectroscopic Data

Technique	Expected Observations
¹H NMR	- A singlet for the C2-methyl group. - A singlet for the two C6-methyl groups. - Singlets or multiplets for the C5 and C7 methylene protons. - A signal for the pyrrole C3-proton. - A broad singlet for the N-H proton.
¹³C NMR	- A signal for the C4-carbonyl carbon. - Signals for the quaternary carbons C2, C6, and the pyrrole-bridgehead carbons. - Signals for the methyl carbons at C2 and C6. - Signals for the methylene carbons at C5 and C7. - A signal for the pyrrole C3 carbon.
IR Spectroscopy	- A characteristic absorption band for the N-H stretching vibration. - A strong absorption band for the C=O stretching vibration of the conjugated ketone. - Absorption bands for C-H stretching and bending vibrations.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of the compound (C₁₁H₁₅NO, MW: 177.24 g/mol ). - Fragmentation patterns typical for this class of compounds, potentially involving the loss of methyl groups or cleavage of the cyclohexanone ring.[6][7]

Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₁₅NO
Molecular Weight	177.24 g/mol
CAS Number	69595-03-5

Applications in Drug Development

The 4,5,6,7-tetrahydroindol-4-one scaffold is a versatile building block for the synthesis of more complex polyheterocyclic structures with a wide range of medicinal applications.[1] The presence of both a pyrrole ring and an enolizable ketone functionality allows for diverse chemical transformations, making it an attractive starting point for the development of new therapeutic agents.

Derivatives of this scaffold have been explored as:

• Antipsychotic agents: As exemplified by molindone.[1]

• GABAA receptor agonists: For the potential treatment of anxiety.[1]

• Heat shock protein 90 (Hsp90) inhibitors: For cancer therapy.[1]

• Precursors to bioactive alkaloids: The core can be a stepping stone to natural product synthesis.[1]

The specific substitution pattern of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one makes it a valuable intermediate for creating libraries of novel compounds to be screened against various biological targets. The methyl groups can enhance binding to hydrophobic pockets in enzymes and receptors, and the overall structure provides a rigid framework for the spatial orientation of further appended functional groups.

Conclusion

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one represents an important, albeit under-documented, member of the medicinally relevant 4,5,6,7-tetrahydroindol-4-one family. Its synthesis can be reliably achieved through established condensation reactions of readily available starting materials. This technical guide has outlined a plausible and detailed synthetic protocol, predicted its key characterization data, and highlighted the significance of its structural core in the field of drug discovery. Further investigation into the biological activities of this specific compound and its derivatives is warranted and holds promise for the development of new therapeutic agents.

References

• Nenitzescu, C. D. (1929). Über einige neue Synthesen der Indol-Reihe. Bulletin de la Société Chimique de Roumanie, 11, 37-43.

• Paal, C. (1884). Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756-2767. [Link]

• Knorr, L. (1884). Synthese von Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 1635-1638. [Link]

• Horsten, T., & Dehaen, W. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4596. [Link]

• Wikipedia contributors. (2023, December 2). Nenitzescu indole synthesis. In Wikipedia, The Free Encyclopedia. Retrieved January 17, 2026, from [Link]

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A Technical Guide to the Therapeutic Potential of the 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Scaffold

Distribution: For Research, Scientific, and Drug Development Professionals

This document provides an in-depth exploration of the therapeutic potential of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a derivative of the medicinally significant 4,5,6,7-tetrahydroindol-4-one core structure. While direct pharmacological data on this specific trimethylated analogue is nascent, this guide will establish a robust scientific rationale for its investigation by examining the well-documented bioactivities of the parent scaffold and its derivatives. We will delve into synthetic strategies, delineate promising therapeutic avenues, and provide detailed experimental protocols for the systematic evaluation of this compound class.

The 6,7-dihydro-1H-indol-4(5H)-one Core: A Privileged Scaffold in Medicinal Chemistry

The 4,5,6,7-tetrahydroindol-4-one skeleton is a recognized "privileged scaffold" in drug discovery. Its rigid, three-dimensional structure, which contains a significant proportion of sp3-hybridized carbon atoms, is adept at engaging with the active sites of enzymes and receptors, often leading to enhanced binding affinity and improved solubility compared to planar aromatic systems.[1] This structural motif is present in a variety of clinically used drugs and late-stage clinical candidates, underscoring its therapeutic relevance.[1][2]

Notable examples of drugs and clinical candidates featuring the 4,5,6,7-tetrahydroindol-4-one core include:

• Molindone: An FDA-approved antipsychotic agent used in the management of schizophrenia.[2]

• CP-409,092: A GABAA agonist that has been investigated for the treatment of anxiety disorders.[1][2]

• Hsp90 Inhibitors: Potent inhibitors of Heat Shock Protein 90, a critical chaperone protein in many cancer types, have been developed based on this scaffold.[2]

Furthermore, chemical modifications of this core, such as dehydrogenation, can yield 4-hydroxy-indole moieties, which are found in numerous bioactive alkaloids and FDA-approved pharmaceuticals like the non-selective beta-blocker, Pindolol.[2] The inherent chemical versatility of the pyrrole and ketone functionalities makes the 4,5,6,7-tetrahydroindol-4-one scaffold an exceptional starting point for the synthesis of complex polyheterocyclic structures with a wide range of potential therapeutic applications.[2][3]

Synthetic Strategies for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

The synthesis of the 6,7-dihydro-1H-indol-4(5H)-one core can be achieved through various established methods. One common approach involves the condensation of 1,3-dicarbonyl compounds with 2-azido-1,1-diethoxyethane, followed by cyclization.[4] For the specific synthesis of the 2,6,6-trimethyl derivative, a plausible route would involve the use of 5,5-dimethyl-1,3-cyclohexanedione as the starting dicarbonyl compound.

Experimental Protocol: Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Materials:

• 5,5-dimethyl-1,3-cyclohexanedione

• Appropriate α-aminoketone precursor (e.g., 1-aminopropan-2-one hydrochloride)

• Glacial acetic acid

• Ethanol

• Sodium acetate

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• To a solution of 5,5-dimethyl-1,3-cyclohexanedione (1 equivalent) and 1-aminopropan-2-one hydrochloride (1.1 equivalents) in a mixture of ethanol and glacial acetic acid, add sodium acetate (1.5 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• To the residue, add water and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield the pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Therapeutic Applications and a Roadmap for Investigation

Based on the established pharmacology of the 4,5,6,7-tetrahydroindol-4-one scaffold, we can logically propose several high-priority therapeutic areas for the investigation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. The following sections outline these areas and provide a strategic workflow for screening and validation.

Central Nervous System (CNS) Disorders

Given the precedent of Molindone and CP-409,092, the CNS is a primary area of interest.[1][2] The trimethyl substitution on the core may modulate receptor subtype selectivity and pharmacokinetic properties, including blood-brain barrier penetration.

Proposed Screening Cascade:

• Primary Screening: Assess binding affinity to a panel of CNS receptors, with a focus on dopamine and GABA-A receptors.

• Functional Assays: Evaluate agonist/antagonist activity at the identified primary targets.

• In Vitro BBB Permeability: Utilize models such as the transwell assay with brain microvascular endothelial cells to predict brain penetration.[5][6][7]

• Phenotypic Screening: Employ high-content imaging or microelectrode array platforms with primary or iPSC-derived neuronal cultures to identify neuro-active properties.[8]

Oncology

The role of the scaffold in Hsp90 inhibition presents a clear path for oncological investigation.[2] Hsp90 is a chaperone protein essential for the stability and function of numerous oncoproteins.

Proposed Screening Cascade:

• Biochemical Assays: Screen for inhibition of Hsp90 ATPase activity using a colorimetric or fluorescence-based assay.[9][10]

• Protein-Protein Interaction Assays: Utilize AlphaLISA® or TR-FRET assays to measure the disruption of Hsp90 binding to its co-chaperones or client proteins.[11][12][13]

• Cell-Based Assays: Evaluate the compound's ability to induce the degradation of Hsp90 client proteins (e.g., HER2, Akt) in relevant cancer cell lines via Western blotting.

• Cancer Cell Proliferation Assays: Determine the IC50 values across a panel of cancer cell lines.

Inflammatory Diseases

The discovery of related indazol-4-ones as potent inhibitors of human neutrophil elastase (HNE), a key protease in inflammatory lung diseases, suggests a potential anti-inflammatory role.

Proposed Screening Cascade:

• Enzymatic Assays: Utilize a fluorogenic neutrophil elastase inhibitor screening kit to determine the IC50 value.[14][15][16][17][18]

• Cell-Based Assays: Measure the inhibition of inflammatory cytokine release (e.g., TNF-α, IL-6) from stimulated immune cells (e.g., neutrophils, macrophages).

• Selectivity Profiling: Assess inhibitory activity against other serine proteases to determine the selectivity profile.

Infectious Diseases

The broad therapeutic potential of the indole scaffold extends to infectious diseases.[19][20] Derivatives of the 4,5,6,7-tetrahydro-1H-indole core have demonstrated activity against Hepatitis C virus (HCV) and various bacterial strains.[21]

Proposed Screening Cascade for Anti-HCV Activity:

• Replicon Assays: Use cell-based HCV replicon systems (genotypes 1b and 2a) to assess the inhibition of viral replication.[21]

• Antigen/Antibody-based Screening: Employ enzyme immunoassays to detect changes in HCV antigen levels.[22][23]

• Mechanism of Action Studies: Investigate the inhibition of key viral enzymes like NS5B polymerase or NS3 helicase if primary screening is positive.[24][]

Proposed Screening Cascade for Antimicrobial Activity:

• Whole-Cell Growth Inhibition Assays: Screen against a panel of clinically relevant Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[26][27]

• Determination of Minimum Inhibitory Concentration (MIC): Quantify the potency against sensitive bacterial strains.

• Mechanism of Action Studies: Investigate potential mechanisms such as inhibition of DNA gyrase or disruption of cell membrane integrity.[28][29][30]

Endocrine-Related Disorders

The demonstration of antiandrogenic and estrogenic properties in related 6,7-dihydro-4H-indolones opens another avenue for investigation.

Proposed Screening Cascade:

• Receptor Binding Assays: Conduct competitive radioligand binding assays to determine the affinity for androgen and estrogen receptors.[31][32][33][34][35]

• Reporter Gene Assays: Utilize cell lines containing androgen or estrogen response elements driving a reporter gene (e.g., luciferase) to assess functional agonist or antagonist activity.

• Hormone-Dependent Cell Proliferation Assays: Evaluate the effect on the proliferation of hormone-dependent cancer cell lines (e.g., LNCaP for androgens, MCF-7 for estrogens).

Data Presentation and Visualization

Table 1: Summary of Potential Therapeutic Applications and Corresponding Primary Assays

Therapeutic Area	Potential Target(s)	Primary Screening Assay
CNS Disorders	Dopamine Receptors, GABA-A Receptors	Radioligand Receptor Binding Assays
Oncology	Heat Shock Protein 90 (Hsp90)	Hsp90 ATPase Inhibition Assay
Inflammatory Diseases	Neutrophil Elastase	Fluorogenic Neutrophil Elastase Inhibition Assay
Infectious Diseases (HCV)	HCV Replication Machinery	Cell-Based HCV Replicon Assay
Infectious Diseases (Bacterial)	Bacterial Growth	Whole-Cell Bacterial Growth Inhibition Assay
Endocrine Disorders	Androgen and Estrogen Receptors	Competitive Ligand Binding Assays

Diagrams

Caption: General synthetic route to the target compound.

Caption: A typical drug discovery workflow.

Sources

• 1. Multicomponent synthesis of 1,5,6,7-tetrahydro-4<i>H</i>-indol-4-one derivatives - ProQuest [proquest.com]
• 2. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. In Vitro Models for the Blood Brain Barrier [tempobioscience.com]
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• 7. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neuroproof.com [neuroproof.com]
• 9. Assay design and development strategies for finding Hsp90 inhibitors and their role in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-throughput screening assay for inhibitors of heat-shock protein 90 ATPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. bpsbioscience.com [bpsbioscience.com]
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• 18. Neutrophil Elastase Inhibitor Screening Kit (Fluorometric) - Creative BioMart [creativebiomart.net]
• 19. Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Developments in the HCV Screening Technologies Based on the Detection of Antigens and Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 23. droracle.ai [droracle.ai]
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• 31. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 35. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Introduction: The tetrahydro-1H-indol-4-one scaffold is a privileged heterocyclic motif present in a wide array of biologically active compounds and serves as a versatile building block in medicinal chemistry and drug development. The specific derivative, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, is of significant interest for the synthesis of novel therapeutic agents. This document provides a comprehensive guide for its synthesis, tailored for researchers, scientists, and drug development professionals. The protocol detailed herein is based on a robust multi-component reaction strategy, offering a clear and efficient pathway to the target molecule.

Synthetic Strategy and Mechanistic Overview

The synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is most effectively achieved through a modification of the Hantzsch pyrrole synthesis, a classic and reliable method for the formation of pyrrole rings.[1][2] This approach utilizes a three-component reaction involving 5,5-dimethyl-1,3-cyclohexanedione (dimedone), chloroacetone, and an ammonia source. The overall strategy can be dissected into two key stages, which can often be performed in a sequential one-pot procedure.

Stage 1: Alkylation of Dimedone

The initial step involves the alkylation of dimedone with chloroacetone. Dimedone, a cyclic β-diketone, is readily deprotonated at the central methylene carbon due to the electron-withdrawing effect of the two adjacent carbonyl groups, forming a nucleophilic enolate. This enolate then attacks the electrophilic carbon of chloroacetone in a classic SN2 reaction, displacing the chloride ion to form the intermediate, 2-(2-oxopropyl)-5,5-dimethylcyclohexane-1,3-dione.

Stage 2: Paal-Knorr-type Pyrrole Synthesis

The resulting triketone intermediate undergoes a condensation reaction with an ammonia source, such as ammonium acetate. This step is analogous to the Paal-Knorr pyrrole synthesis, where a 1,4-dicarbonyl compound reacts with a primary amine or ammonia to form a pyrrole.[3] The ammonia attacks one of the ketone carbonyls to form a hemiaminal, which then dehydrates to an enamine. A subsequent intramolecular cyclization occurs as the enamine nitrogen attacks the remaining carbonyl group, followed by a final dehydration step to yield the aromatic pyrrole ring, resulting in the formation of the stable 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

The overall reaction can be visualized as follows:

Caption: Synthetic pathway for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Experimental Protocol

This protocol is adapted from established methodologies for the synthesis of related tetrahydroindolones.[4]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
5,5-Dimethyl-1,3-cyclohexanedione (Dimedone)	140.18	1.40 g	10.0	Ensure purity
Chloroacetone	92.53	0.93 g (0.8 mL)	10.0	Lachrymator, handle in a fume hood
Ammonium Acetate	77.08	1.54 g	20.0
Glacial Acetic Acid	60.05	20 mL	-	Solvent
Water	18.02	As needed	-	For workup
Saturated Sodium Bicarbonate Solution	-	As needed	-	For neutralization
Ethyl Acetate	88.11	As needed	-	For extraction
Brine	-	As needed	-	For washing
Anhydrous Sodium Sulfate	142.04	As needed	-	For drying

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Silica gel for column chromatography

Procedure:

Caption: Step-by-step experimental workflow for the synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5,5-dimethyl-1,3-cyclohexanedione (1.40 g, 10.0 mmol) and ammonium acetate (1.54 g, 20.0 mmol) in glacial acetic acid (20 mL). Stir the mixture at room temperature until the solids dissolve.

• Addition of Chloroacetone: To the stirred solution, add chloroacetone (0.8 mL, 10.0 mmol) dropwise over a period of 5-10 minutes. An exotherm may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 118 °C) using a heating mantle. Maintain a gentle reflux for 4-6 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing ice-water (100 mL).

• Neutralization: Slowly neutralize the acidic solution by adding saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8. A precipitate may form.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Expected Yield: 60-75%

Characterization Data

The identity and purity of the synthesized 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one should be confirmed by spectroscopic methods.

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~8.0 (br s, 1H, NH), ~6.0 (s, 1H, Ar-H), ~2.5 (s, 2H, CH₂), ~2.3 (s, 3H, Ar-CH₃), ~2.2 (s, 2H, CH₂), ~1.1 (s, 6H, 2xCH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~195 (C=O), ~150 (C), ~130 (C), ~120 (C), ~105 (CH), ~50 (CH₂), ~35 (C), ~30 (CH₂), ~28 (2xCH₃), ~15 (CH₃)
Mass Spectrometry (ESI+)	m/z: [M+H]⁺ calculated for C₁₁H₁₅NO: 178.12; found: 178.12
IR (KBr, cm⁻¹)	ν: ~3200 (N-H stretch), ~1650 (C=O stretch), ~1600, 1550 (C=C stretch)

Note: Exact chemical shifts may vary depending on the solvent and instrument.

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by the convergence of multiple validation points:

• Reaction Monitoring: Consistent TLC analysis showing the consumption of starting materials and the formation of a single major product provides real-time validation of the reaction's progress and cleanliness.

• Spectroscopic Consistency: The obtained spectroscopic data (NMR, MS, IR) for the final product should be in full agreement with the expected values for the target structure, confirming its identity. Any significant deviation would indicate the presence of impurities or an alternative product.

• Reproducibility: This synthesis is based on a well-established and robust reaction type, which is known for its reliability and reproducibility in various contexts.

References

• Gilchrist, T. L. (1997). Heterocyclic Chemistry (3rd ed.). Longman.
• Hantzsch, A. (1890). Neue Synthese von Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 23(1), 1474–1476.

• Horsten, T., & Dehaen, W. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4625. [Link]

• Hantzsch pyrrole synthesis - Wikipedia. [Link]

• Kaladevi, N., et al. (2015). Synthesis of 1-aryl-6,6-dimethyl-2-phenyl-6,7-dihydro-1h-indol-4(5h)-ones by two steps, in a three-component reaction. Journal of the Serbian Chemical Society, 80(1), 21-28. [Link]

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry. Wiley.
• Nenitzescu, C. D. (1929). Über einige neue Synthesen von Indol-Derivaten. Berichte der deutschen chemischen Gesellschaft (A and B Series), 62(10), 2669-2671.
• Pramanik, A., et al. (2011). A multicomponent reaction of enaminones, arylglyoxals and malononitrile: a facile entry to highly substituted benzo[a]carbazoles. Organic & Biomolecular Chemistry, 9(20), 7071-7077.
• Paal, C. (1884). Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756–2767.
• Knorr, L. (1884). Synthese von Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 1635–1642.

• Martínez, R., & Olarte, J. (2008). Synthesis of[1][5]-fused five-membered heterocycles from 4,5,6,7-tetrahydroindol-4-ones. Tetrahedron Letters, 49(29-30), 4554-4557.

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• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Application Note &amp; Protocol: N-Alkylation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Introduction: The Significance of N-Alkylated Indole Scaffolds in Modern Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and pharmacologically active compounds.[1] N-alkylation of the indole ring system is a critical synthetic transformation that allows for the modulation of a molecule's biological activity, pharmacokinetic properties, and target specificity. The introduction of diverse alkyl groups on the indole nitrogen can profoundly influence ligand-receptor interactions, making N-alkylated indoles highly sought-after intermediates in drug development programs targeting a wide range of therapeutic areas.

This application note provides a comprehensive experimental procedure for the N-alkylation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a cyclic β-enaminone. This substrate presents a unique synthetic challenge due to the electronic nature of the enaminone system and the potential for competing side reactions. The protocol herein is designed to be robust, reproducible, and adaptable for various research and development applications.

Understanding the Reaction: The Chemistry of β-Enaminone N-Alkylation

The substrate, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, is a cyclic β-enaminone. The chemistry of this functional group is dictated by the vinylogous amide character, where the lone pair of electrons on the nitrogen atom is in conjugation with the carbonyl group through the carbon-carbon double bond. This electronic delocalization influences the nucleophilicity of the nitrogen atom.

The N-alkylation of a β-enaminone proceeds via a nucleophilic substitution reaction. The reaction is typically carried out in the presence of a base, which deprotonates the nitrogen atom to form a more nucleophilic enaminone anion. This anion then attacks the electrophilic carbon of an alkylating agent (commonly an alkyl halide), leading to the formation of the N-alkylated product.

A critical consideration in the N-alkylation of such systems is the potential for competing O-alkylation or C-alkylation. However, under carefully controlled conditions, selective N-alkylation can be achieved. The choice of base, solvent, and temperature plays a crucial role in directing the regioselectivity of the reaction.[2][3]

Experimental Protocol: A Step-by-Step Guide

This protocol details a general procedure for the N-alkylation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one using an alkyl halide as the alkylating agent and sodium hydride as the base.

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum and needles

• Argon or nitrogen gas inlet

• Ice bath

• Rotary evaporator

• Chromatography column

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq).

• Solvent Addition: Add anhydrous DMF (to make a 0.2 M solution) to the flask via a syringe. Stir the mixture at room temperature until the starting material is completely dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with care in a fume hood. Hydrogen gas is evolved during this step.

• Anion Formation: Allow the reaction mixture to stir at 0 °C for 30 minutes. The formation of the enaminone anion is often accompanied by a color change.

• Alkylation: Slowly add the alkyl halide (1.1 eq) to the reaction mixture via a syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by TLC.

• Quenching: Once the reaction is complete (as indicated by TLC), cool the flask to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Caution: Quenching of excess sodium hydride is exothermic.

• Workup: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Data Presentation: Reaction Parameters

The following table summarizes suggested reaction parameters for the N-alkylation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one with various alkylating agents. Optimization may be required for specific substrates.

Alkylating Agent	Base (eq)	Solvent	Temperature (°C)	Time (h)
Methyl Iodide	NaH (1.2)	DMF	0 to RT	2-4
Ethyl Bromide	NaH (1.2)	DMF	0 to RT	4-8
Benzyl Bromide	NaH (1.2)	DMF	0 to RT	4-8
Allyl Bromide	NaH (1.2)	DMF	0 to RT	2-6

Experimental Workflow Diagram

Caption: Workflow for the N-alkylation of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Trustworthiness: A Self-Validating Protocol

The integrity of this protocol is ensured by the inclusion of a reaction monitoring step using Thin-Layer Chromatography (TLC). This allows the researcher to track the consumption of the starting material and the formation of the product in near real-time. The disappearance of the starting material spot and the appearance of a new, less polar product spot on the TLC plate provide a clear indication of reaction progression and completion. The final purification by column chromatography, followed by characterization of the product (e.g., by NMR and MS), validates the success of the synthesis.

Authoritative Grounding & Comprehensive References

The choice of sodium hydride as a base for the deprotonation of indole and related nitrogen heterocycles is well-established in the literature.[1] DMF is a common polar aprotic solvent for such reactions as it effectively solvates the resulting anion. The general principles of enamine and enaminone alkylation are also well-documented.[4][5][6] This protocol adapts these established methods to the specific substrate, providing a reliable starting point for synthetic exploration.

References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles - MDPI. Available at: [Link]

• An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines - ResearchGate. Available at: [Link]

• Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones - RSC Publishing. Available at: [Link]

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one - SpectraBase. Available at: [Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - RSC Publishing. Available at: [Link]

• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence - PMC - NIH. Available at: [Link]

• US3012040A - Process for n-alkylation of indoles - Google Patents.

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - Beilstein Journals. Available at: [Link]

• Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition - YouTube. Available at: [Link]

• Enamine Synthesis and Alkylation - YouTube. Available at: [Link]

• One pot synthesis of the β-enaminones using visible light mediated Nb2O5/g-C3N4 photocatalytic reaction - ResearchGate. Available at: [Link]

• Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles - PMC - NIH. Available at: [Link]

• Enamine Alkylation and Acylation - YouTube. Available at: [Link]

• 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - NIH. Available at: [Link]

• Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][7][8]naphthyrin-5(6H)-one - PMC - NIH. Available at: [Link]

• Selectivity in .beta.-enamino ketone anion generation and alkylation | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Chemistry of cyclic enamino ketones. IV. Factors affecting carbon and oxygen alkylation. Available at: [Link]

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HPLC purification method for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

An Application Note and Protocol for the Preparative HPLC Purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Authored by: A Senior Application Scientist

Introduction

2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is a heterocyclic ketone of interest in synthetic chemistry and drug discovery. As with many novel compounds, achieving high purity is essential for subsequent biological assays, structural elucidation, and formulation development. High-Performance Liquid Chromatography (HPLC) remains the gold standard for the purification of such small molecules. This document provides a comprehensive guide to developing a robust preparative HPLC method for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, grounded in the principles of chromatographic theory and extensive field experience.

The core challenge in purifying any new chemical entity lies in understanding its physicochemical properties to select the optimal stationary and mobile phases. This guide will walk researchers through a systematic approach to method development, from initial analytical-scale scouting to preparative-scale purification.

Physicochemical Properties of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

A thorough understanding of the analyte's properties is the foundation of any successful HPLC method development.

Property	Value/Information	Source
CAS Number	69595-03-5	[1][2][3]
Molecular Formula	C₁₁H₁₅NO	[2]
Molecular Weight	177.24 g/mol	[3]
Structure	A fused heterocyclic system containing a ketone and a secondary amine within the indole ring.	[1][2]
Polarity	Expected to be of intermediate polarity due to the presence of the polar ketone and N-H groups, as well as the nonpolar trimethylated cyclohexene and indole rings.	Inferred
Solubility	Likely soluble in organic solvents such as methanol, acetonitrile, and DMSO. Aqueous solubility is expected to be limited.	Inferred
UV Absorbance	The indole and ketone chromophores suggest strong UV absorbance, likely in the range of 220-300 nm.	Inferred

Method Development Strategy: A Systematic Approach

The purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is best approached using reversed-phase HPLC, which separates compounds based on their hydrophobicity.[4] The following sections detail a step-by-step protocol for developing a preparative purification method.

Diagram of the Method Development Workflow

Caption: A systematic workflow for HPLC method development, from analytical scouting to preparative purification.

Part 1: Analytical Method Development

The initial phase focuses on developing a robust analytical method that will serve as the foundation for the preparative scale-up.

Experimental Protocol: Analytical Scouting

• Column Selection:

  • Begin with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). The C18 stationary phase is a versatile starting point for compounds of intermediate polarity.[5]

  • If peak shape is poor, consider a C8 or Phenyl-Hexyl column. The latter can offer alternative selectivity for aromatic compounds through pi-pi interactions.[6]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier helps to protonate the indole nitrogen, leading to sharper peaks by preventing unwanted interactions with residual silanols on the stationary phase.[7]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is often preferred for its lower viscosity and UV transparency.[8]

• Initial Gradient Elution:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL (of a ~1 mg/mL sample solution in methanol or acetonitrile)

  • Detection: Diode Array Detector (DAD) or UV detector at 254 nm and a broader wavelength to determine the optimal detection wavelength.

  • Scouting Gradient:

    • 5% to 95% B over 15 minutes

    • Hold at 95% B for 2 minutes

    • Return to 5% B and equilibrate for 3 minutes

• Data Analysis and Optimization:

  • Examine the chromatogram for the retention time and peak shape of the target compound.

  • Based on the initial retention time, adjust the gradient to improve resolution from nearby impurities and reduce the run time. A good target is to have the main peak elute between 5 and 10 minutes.

Part 2: Method Scaling to Preparative HPLC

Once a suitable analytical method is established, the next step is to scale it up for preparative purification.

Scaling Principles

The key to successful scaling is to maintain the same linear velocity of the mobile phase and the same ratio of sample load to column volume.

Parameter	Analytical Scale	Preparative Scale
Column Dimensions	4.6 x 150 mm	21.2 x 150 mm
Flow Rate	1.0 mL/min	21.2 mL/min
Injection Volume	5 µL	~100-500 µL (determined by loading study)
Gradient Time	15 minutes	15 minutes

Note: The preparative flow rate is calculated as: Analytical Flow Rate x (Preparative Column Radius² / Analytical Column Radius²).

Experimental Protocol: Preparative Purification

• Column Equilibration: Equilibrate the preparative column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 5 column volumes.

• Sample Loading:

  • Dissolve the crude 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in a minimal amount of a strong solvent (e.g., DMSO or DMF) and then dilute with the initial mobile phase composition to the desired concentration.

  • Inject the sample onto the column.

• Gradient Elution and Fraction Collection:

  • Run the scaled-up gradient method.

  • Collect fractions based on the UV signal from the detector.

• Post-Purification Analysis:

  • Analyze the collected fractions using the initial analytical HPLC method to determine their purity.

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., rotary evaporation).

Troubleshooting and Expert Insights

• Poor Peak Shape (Tailing): This can be due to interactions with the silica backbone of the stationary phase. Ensure the mobile phase is sufficiently acidic (e.g., 0.1% TFA or formic acid) to keep the indole nitrogen protonated.[7]

• Poor Resolution: If the target compound co-elutes with impurities, consider changing the organic modifier (e.g., from acetonitrile to methanol) or the stationary phase (e.g., to a Phenyl-Hexyl column) to alter selectivity.[6]

• Low Recovery: The compound may be precipitating on the column. Reduce the sample concentration or change the injection solvent.

Diagram of Key Method Parameters

Sources

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Biological activity screening of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one derivatives

An in-depth guide to the biological activity screening of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one derivatives, designed for researchers, scientists, and drug development professionals. This document provides a strategic framework, from foundational concepts to detailed experimental protocols and data interpretation, ensuring a scientifically rigorous evaluation of this promising class of compounds.

Introduction: The Therapeutic Potential of the Indole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active compounds and approved drugs.[1][2] Its unique bicyclic structure, consisting of a benzene ring fused to a pyrrole ring, allows it to interact with numerous biological targets, leading to a wide spectrum of therapeutic applications.[3] Clinically relevant drugs containing the indole moiety include the anti-inflammatory indomethacin, the anti-migraine agent sumatriptan, and potent anticancer alkaloids like vincristine and vinblastine.[1][4]

The specific scaffold, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, is a derivative of 4,5,6,7-tetrahydroindol-4-one. This core structure presents multiple sites for chemical modification, offering a rich platform for generating diverse molecular libraries. The presence of both a pyrrole and a ketone functionality makes these compounds valuable starting points for synthesizing complex polyheterocyclic structures with potential medicinal applications.[5] This guide outlines a systematic approach to screen novel derivatives of this scaffold to uncover their potential as anticancer, anti-inflammatory, or antimicrobial agents.

Section 1: Foundational Strategy & Preliminary Steps

A successful screening campaign begins not in the assay plate, but with careful planning and compound management. The rationale behind this initial phase is to ensure the integrity of the results and to logically narrow the scope of investigation.

The Tiered Screening Approach

A tiered or hierarchical screening strategy is the most resource-efficient method for evaluating a new compound library. This approach funnels compounds through a series of assays of increasing complexity and specificity. It allows for the rapid elimination of inactive or overtly toxic compounds, focusing resources on the most promising candidates.

Caption: A tiered workflow for screening novel compounds.

Compound Preparation and Quality Control

The reliability of any screening data is contingent upon the quality of the test compounds.

• Solubility: Derivatives should be dissolved in a suitable solvent, typically Dimethyl Sulfoxide (DMSO), to create high-concentration stock solutions (e.g., 10-20 mM). It is critical to determine the maximum solubility to avoid compound precipitation in assay media.

• Purity: Compound purity should be assessed (ideally >95%) using methods like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). Structural confirmation via ¹H NMR and ¹³C NMR is mandatory.

• Storage: Stock solutions should be stored at -20°C or -80°C in small aliquots to prevent degradation from repeated freeze-thaw cycles.

Section 2: Experimental Protocols for Biological Screening

This section provides detailed, step-by-step protocols for key assays in the screening cascade. Each protocol includes positive and negative controls to ensure the self-validation of the experimental system.

Tier 1 Protocol: Antiproliferative Activity via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used as a primary screen for cytotoxicity and antiproliferative effects.[6]

Objective: To determine the concentration-dependent effect of the derivatives on the viability of a selected cancer cell line (e.g., HCT116 colorectal carcinoma or A549 lung adenocarcinoma).[7]

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the derivative compounds from the DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

  • Test Wells: Add 100 µL of medium containing the desired final concentration of the test compound (e.g., ranging from 0.1 µM to 100 µM).

  • Positive Control: Add a known anticancer drug (e.g., Doxorubicin) at its approximate IC₅₀ concentration.

  • Negative Control (Vehicle): Add medium with the same final concentration of DMSO as the test wells.

  • Blank Control: Add 200 µL of medium only (no cells).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Compound ID	HCT116 IC₅₀ (µM)	A549 IC₅₀ (µM)
Derivative 1	12.5 ± 1.8	25.1 ± 3.2
Derivative 2	> 100	> 100
Derivative 3	8.2 ± 0.9	15.6 ± 2.1
Doxorubicin	0.5 ± 0.1	0.8 ± 0.2

Tier 2 Protocol: Anti-inflammatory Activity via Nitric Oxide (NO) Inhibition

Rationale: During inflammation, macrophages can be stimulated to produce high levels of nitric oxide (NO), a key inflammatory mediator.[6] The ability of a compound to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages is a strong indicator of potential anti-inflammatory activity.[8]

Objective: To quantify the inhibition of NO production by the derivatives in RAW 264.7 murine macrophage cells stimulated with LPS.

Caption: Decision tree for Mechanism of Action studies.

Conclusion

The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold represents a versatile platform for the discovery of novel therapeutic agents. The systematic screening cascade detailed in these notes—progressing from broad primary screens to specific, target-oriented secondary assays—provides a robust framework for efficiently identifying and characterizing the biological activities of its derivatives. By integrating careful experimental design, self-validating protocols, and logical data interpretation, researchers can effectively unlock the therapeutic potential hidden within this promising class of heterocyclic compounds.

References

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• PubMed Central (PMC). Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies.

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• PubMed Central (PMC). Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin. Available from: [Link]

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Application Notes and Protocols: A High-Throughput Screening Cascade for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in CNS Drug Discovery

Introduction: The Promise of the Indole Scaffold in CNS Therapeutics

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous endogenous signaling molecules and approved therapeutics. Its unique electronic properties and ability to participate in various non-covalent interactions have made it a cornerstone in the design of drugs targeting the Central Nervous System (CNS). The 4,5,6,7-tetrahydroindol-4-one substructure, in particular, is present in antipsychotic agents like molindone, highlighting its potential for modulating complex neurological pathways.

This document outlines a comprehensive, multi-tiered screening cascade designed to elucidate the therapeutic potential of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (hereafter referred to as "Compound-X") in CNS drug discovery. As the specific biological profile of Compound-X is currently uncharacterized, this guide provides a systematic and logical progression of assays, from broad phenotypic screens to more targeted in vivo models. Each protocol is designed as a self-validating system, incorporating essential controls to ensure data integrity and reproducibility. The causality behind experimental choices is explained to provide researchers with a clear rationale for each step of the discovery process.

Part 1: Foundational Assessment - Physicochemical Properties and CNS Drug-Likeness

A critical initial step in CNS drug discovery is to determine if a molecule possesses the fundamental physicochemical properties required to cross the blood-brain barrier (BBB).[1] The BBB is a highly selective barrier that protects the brain, and successful CNS drugs must be designed to penetrate it.[1]

In Silico Prediction of BBB Permeability

Before committing to resource-intensive in vitro and in vivo studies, a preliminary assessment of Compound-X's CNS drug-like properties should be performed using computational models.[2][3][4][5][6][7][8][9] These models analyze molecular descriptors to predict the likelihood of BBB penetration.

Key Parameters for In Silico Analysis:

Parameter	Description	Predicted Value for Compound-X (Hypothetical)	Interpretation
Molecular Weight (MW)	Influences diffusion and transport across membranes.	177.24 g/mol	Favorable (<400 Da)
LogP (Lipophilicity)	Measures the compound's affinity for a lipid environment.	2.1	Within optimal range (1.5-3.5)
Topological Polar Surface Area (TPSA)	Sum of surfaces of polar atoms; predicts hydrogen bonding potential.	32.9 Ų	Favorable (<90 Ų)
Hydrogen Bond Donors (HBD)	Number of hydrogen atoms attached to electronegative atoms.	1	Favorable (≤3)
Hydrogen Bond Acceptors (HBA)	Number of electronegative atoms.	1	Favorable (≤7)
pKa	Predicts the ionization state at physiological pH.	~8.5 (basic)	May require consideration for formulation.

Rationale: This initial computational screen is a cost-effective method to flag any major liabilities that might prevent Compound-X from reaching its target in the CNS. Favorable in silico properties, as shown in the hypothetical data above, provide a strong justification for proceeding with experimental validation.

Part 2: The Screening Cascade - From Phenotype to Function

The following tiered approach is designed to systematically investigate the biological activity of Compound-X, starting with broad, target-agnostic assays and progressively narrowing the focus to specific mechanisms and in vivo effects.

Tier 1: In Vitro Target-Agnostic Phenotypic Screening

Phenotypic screening in disease-relevant cell models is a powerful strategy to identify compounds with desired biological effects without a priori knowledge of the molecular target.[10]

Causality and Rationale: The human neuroblastoma cell line SH-SY5Y is a widely used model in neuroscience research.[11][12][13][14][15] These cells can be differentiated into a more mature neuronal phenotype and are susceptible to various neurotoxic insults. This assay aims to determine if Compound-X can protect these cells from a common stressor, such as oxidative stress induced by hydrogen peroxide (H₂O₂), which is implicated in neurodegenerative diseases.[14]

Step-by-Step Methodology:

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in a complete medium (e.g., DMEM/F12 with 10% FBS).[12]

  • Seed cells in 96-well plates at a density of 3 x 10⁴ cells/well.[13]

  • Induce differentiation by reducing serum concentration to 1% and adding 10 µM retinoic acid for 4-7 days.[11]

• Compound Treatment and Induction of Oxidative Stress:

  • Pre-treat differentiated cells with a range of concentrations of Compound-X (e.g., 0.1 µM to 100 µM) for 24 hours.

  • Introduce a neurotoxic insult by adding a final concentration of 250 µM H₂O₂ to the wells for a further 24 hours.[14]

• Assessment of Cell Viability:

  • Measure cell viability using the MTT assay. Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.[13]

  • Solubilize the formazan crystals with DMSO and measure absorbance at 570 nm.[13]

• Controls (Self-Validation):

  • Vehicle Control: Cells treated with the vehicle (e.g., DMSO) only.

  • H₂O₂ Control: Cells treated with H₂O₂ only (to establish maximal toxicity).

  • Positive Control: A known neuroprotective agent (e.g., N-acetylcysteine).

Hypothetical Data Summary:

Treatment	Concentration	Cell Viability (% of Vehicle Control)
Vehicle	-	100%
H₂O₂	250 µM	45%
Compound-X	1 µM	55%
Compound-X	10 µM	85%
Compound-X	50 µM	92%
N-acetylcysteine	1 mM	95%

Interpretation: A dose-dependent increase in cell viability in the presence of H₂O₂ suggests that Compound-X has neuroprotective properties.

Tier 2: Target-Based Screening

Based on the activities of structurally related indole compounds, a targeted screening campaign against a panel of common CNS receptors can be initiated to identify potential molecular targets.

Causality and Rationale: This assay measures the ability of an unlabeled compound (Compound-X) to compete with a known, radiolabeled ligand for binding to a specific receptor.[16][17][18][19][20] It is a robust method to determine the binding affinity (Ki) of a compound for a target.[20] Given the prevalence of indole-based 5-HT receptor modulators, screening against a panel of serotonin receptors is a logical starting point.

Step-by-Step Methodology:

• Membrane Preparation:

  • Prepare cell membrane homogenates from cells expressing the target receptor (e.g., HEK293 cells transfected with the 5-HT₆ receptor).[17]

• Binding Reaction:

  • In a 96-well plate, incubate the membrane preparation with a fixed concentration of a suitable radioligand (e.g., [³H]-LSD for serotonin receptors) and a range of concentrations of Compound-X.[17]

• Separation and Detection:

  • Terminate the binding reaction by rapid filtration through glass-fiber filters to separate bound from free radioligand.[20]

  • Quantify the radioactivity retained on the filters using a scintillation counter.[20]

• Controls (Self-Validation):

  • Total Binding: Radioligand and membranes only.

  • Non-specific Binding: Radioligand, membranes, and a high concentration of a known unlabeled ligand to saturate the receptors.

  • Specific Binding: Total binding - Non-specific binding.

Hypothetical Data Summary:

CNS Target	Compound-X Ki (nM)	Interpretation
5-HT₁A Receptor	>10,000	No significant binding
5-HT₂A Receptor	>10,000	No significant binding
5-HT₆ Receptor	85	Potent binder
Dopamine D₂ Receptor	8,500	Weak binding
NMDA Receptor	>10,000	No significant binding

Interpretation: A low Ki value for the 5-HT₆ receptor suggests that this may be a primary target of Compound-X. This finding would warrant further investigation into its functional activity at this receptor (i.e., agonist or antagonist).

Tier 3: Secondary In Vitro Assays

With a potential mechanism of action identified (neuroprotection) and a putative target (5-HT₆ receptor), more complex in vitro models are employed to validate these findings and further explore the compound's biological effects.

Causality and Rationale: Neuroinflammation, mediated by microglia, is a key pathological feature of many CNS disorders.[21][22][23][24] This assay will determine if Compound-X can suppress the inflammatory response of microglia, a desirable property for a neuroprotective agent.

Step-by-Step Methodology:

• Cell Culture:

  • Culture a murine microglial cell line (e.g., BV-2) in a complete medium.[21]

• Compound Treatment and Inflammatory Challenge:

  • Pre-treat BV-2 cells with various concentrations of Compound-X for 1 hour.

  • Stimulate an inflammatory response by adding lipopolysaccharide (LPS) (100 ng/mL) for 24 hours.[23]

• Quantification of Inflammatory Mediators:

  • Collect the cell culture supernatant.

  • Measure the concentration of pro-inflammatory cytokines, such as TNF-α and IL-6, using ELISA.[22]

• Controls (Self-Validation):

  • Vehicle Control: Untreated cells.

  • LPS Control: Cells treated with LPS only.

  • Positive Control: A known anti-inflammatory agent (e.g., dexamethasone).

Causality and Rationale: Human induced pluripotent stem cell (iPSC)-derived neurons offer a more physiologically relevant model than immortalized cell lines for studying human neurobiology and drug effects.[10][25][26][27][28] These assays can confirm the neuroprotective effects of Compound-X in a human-derived system.

Step-by-Step Methodology:

• Neuronal Differentiation:

  • Differentiate human iPSCs into cortical neurons using established protocols.[25][26]

• Neurotoxicity and Neuroprotection Studies:

  • Repeat the neuroprotection assay (Protocol 1.1) using iPSC-derived neurons to confirm the protective effect in a human model.

• Electrophysiological Assessment (MEA):

  • Culture iPSC-derived neurons on multi-electrode arrays (MEAs).

  • Record spontaneous neuronal network activity and assess changes in firing rate and synchrony following treatment with Compound-X.[10]

Tier 4: In Vivo Proof-of-Concept

Positive and consistent results from in vitro assays provide the rationale for advancing Compound-X to in vivo studies in animal models of CNS disease. The choice of model will be guided by the in vitro findings. For example, if Compound-X shows potent 5-HT₆ receptor antagonism and neuroprotective effects, models of cognitive impairment would be appropriate.

Causality and Rationale: The Morris water maze is a widely used behavioral test to assess spatial learning and memory in rodents, functions known to be hippocampus-dependent.[29][30][31][32][33] If Compound-X is a cognitive enhancer, it should improve the performance of mice in this task.

Step-by-Step Methodology:

• Animal Dosing:

  • Administer Compound-X (e.g., via oral gavage) to mice at various doses for a specified period.

• Acquisition Phase:

  • For 5 consecutive days, train the mice to find a hidden platform in a circular pool of opaque water, using distal cues for navigation.[30]

  • Record the time it takes for the mouse to find the platform (escape latency).[31]

• Probe Trial:

  • On the 6th day, remove the platform and allow the mouse to swim freely for 60-90 seconds.[29]

  • Measure the time spent in the target quadrant where the platform was previously located.

• Controls (Self-Validation):

  • Vehicle Group: Mice receiving the vehicle only.

  • Positive Control Group: Mice treated with a known cognitive enhancer (e.g., donepezil).

Causality and Rationale: The forced swim test is a common screening tool for assessing the efficacy of potential antidepressant drugs.[34][35][36][37][38] A reduction in immobility time is interpreted as an antidepressant-like effect.

Step-by-Step Methodology:

• Animal Dosing:

  • Administer Compound-X to mice.

• Test Procedure:

  • Place the mouse in a cylinder of water from which it cannot escape for a 6-minute session.[37][38]

  • Record the duration of immobility during the last 4 minutes of the test.[35]

• Controls (Self-Validation):

  • Vehicle Group: Mice receiving the vehicle only.

  • Positive Control Group: Mice treated with a known antidepressant (e.g., fluoxetine).

Part 3: Visualization of the Discovery Workflow

The following diagrams illustrate the logical flow of the proposed screening cascade.

Caption: Proposed screening cascade for Compound-X.

Caption: Workflow for the neuroprotection assay.

Conclusion

The application notes and protocols detailed in this guide provide a robust framework for the initial characterization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in the context of CNS drug discovery. By following this logical progression of experiments, researchers can efficiently and effectively evaluate the therapeutic potential of this novel compound, from its fundamental ability to protect neurons in vitro to its potential to modify complex behaviors in vivo. The emphasis on causality and self-validating experimental design at each stage is critical for generating high-quality, reproducible data that can confidently guide a go/no-go decision for further preclinical development.

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• A Novel and Robust Protocol for Differentiation of SH-SY5Y Neuroblastoma Cells into Neuron Like Cells. (n.d.). PubMed Central. Retrieved from [Link]

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Application Notes and Protocols for the Derivatization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one for SAR Studies

Introduction: The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Scaffold – A Privileged Substructure in Medicinal Chemistry

The 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one core represents a fascinating and synthetically versatile scaffold in the landscape of medicinal chemistry. As a constrained bicyclic indole analogue, it offers a unique three-dimensional architecture that can be strategically modified to probe interactions with various biological targets. The inherent reactivity of the enone system, the nucleophilicity of the indole nitrogen, and the potential for substitution on the aromatic ring provide multiple avenues for chemical elaboration. This guide provides a comprehensive overview of the derivatization strategies for this scaffold, focusing on the generation of compound libraries for structure-activity relationship (SAR) studies. We will delve into the rationale behind specific modifications and provide detailed, field-proven protocols for key transformations. The indole moiety itself is a well-established pharmacophore found in numerous natural products and clinically approved drugs, exhibiting a wide range of biological activities.[1] The partially saturated nature of the 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold allows for the exploration of chemical space beyond the flat, aromatic systems typical of many indole-based drugs, potentially leading to improved pharmacokinetic and pharmacodynamic properties.

Strategic Considerations for SAR-Driven Derivatization

A successful SAR campaign hinges on a systematic and logical approach to molecular modification. For the 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold, derivatization efforts can be strategically focused on three primary regions: the carbonyl group, the indole nitrogen, and the aromatic ring. The choice of which region to modify and the nature of the introduced substituents should be guided by the specific biological target and the desired physicochemical properties of the final compounds.

Caption: Strategic derivatization points on the core scaffold.

Synthesis of the Core Scaffold: 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

The synthesis of the title compound can be achieved through a modification of the classical Nenitzescu indole synthesis.[2][3] This powerful reaction involves the condensation of a benzoquinone with a β-aminocrotonate. For our specific target, a more direct approach involves the reaction of 3-amino-5,5-dimethylcyclohex-2-en-1-one (the enaminone of dimedone) with an appropriate three-carbon building block. A well-established method for the synthesis of related 4-oxo-4,5,6,7-tetrahydroindoles involves the reaction between a 1,3-cyclohexanedione and an α-aminocarbonyl compound.[4]

Protocol 1: Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This protocol is adapted from established procedures for the synthesis of related 4-oxo-tetrahydroindoles.

Materials:

• Dimedone (5,5-dimethylcyclohexane-1,3-dione)

• Chloroacetone

• Ammonium acetate

• Ethanol

• Glacial acetic acid

• Sodium bicarbonate

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Enamine Formation: In a round-bottom flask, dissolve dimedone (1 equivalent) and ammonium acetate (1.1 equivalents) in ethanol. Reflux the mixture for 2-3 hours to form 3-amino-5,5-dimethylcyclohex-2-en-1-one. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cyclization: To the cooled reaction mixture, add chloroacetone (1.1 equivalents) and a catalytic amount of glacial acetic acid. Reflux the mixture for 6-8 hours.

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one as a solid.

Characterization: The structure of the synthesized compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 1: Derivatization of the Carbonyl Group

The ketone at the C4 position is a prime target for modification, allowing for the introduction of diverse functionalities that can modulate steric bulk, hydrogen bonding potential, and overall polarity.

A. Reductive Amination

Reductive amination is a robust method for converting the carbonyl group into a primary, secondary, or tertiary amine. This transformation is particularly valuable for introducing basic centers, which can improve aqueous solubility and facilitate salt formation for pharmaceutical development.

Caption: Workflow for reductive amination.

Protocol 2: Reductive Amination with a Primary Amine

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Primary amine (e.g., benzylamine) (1.2 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1 equivalent) and benzylamine (1.2 equivalents) in DCE, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1 hour to allow for imine formation.

• Add sodium triacetoxyborohydride portion-wise over 15 minutes.

• Stir the reaction at room temperature overnight. Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

B. Wittig Reaction

The Wittig reaction provides a powerful means to convert the carbonyl group into a carbon-carbon double bond, allowing for the introduction of a wide range of substituents. This is particularly useful for extending the carbon skeleton and exploring new regions of chemical space.

Protocol 3: Wittig Olefination

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Phosphonium salt (e.g., methyltriphenylphosphonium bromide) (1.2 equivalents)

• Strong base (e.g., n-butyllithium or potassium tert-butoxide) (1.1 equivalents)

• Anhydrous tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Ylide Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), suspend the phosphonium salt in anhydrous THF.

• Cool the suspension to 0 °C and add the strong base dropwise. The formation of the ylide is often indicated by a color change.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Olefination: In a separate flask, dissolve 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one in anhydrous THF.

• Slowly add the ketone solution to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated ammonium chloride solution.

• Extract with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purification: The crude product, which will contain triphenylphosphine oxide as a byproduct, can be purified by column chromatography.

Part 2: Derivatization of the Indole Nitrogen

Modification of the indole nitrogen (N1) is a common strategy in indole-based drug discovery. N-alkylation or N-arylation can significantly impact a compound's physicochemical properties, including its lipophilicity, solubility, and metabolic stability.

Protocol 4: N-Alkylation

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Alkyl halide (e.g., benzyl bromide) (1.1 equivalents)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend sodium hydride in anhydrous DMF.

• Cool the suspension to 0 °C and add a solution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one in anhydrous DMF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction back to 0 °C and add the alkyl halide dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Carefully quench the reaction by the slow addition of saturated ammonium chloride solution at 0 °C.

• Extract with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Part 3: Derivatization of the Aromatic Ring

The pyrrole moiety of the indole nucleus is electron-rich and susceptible to electrophilic aromatic substitution, typically at the C3 position. However, in this scaffold, the C2 and C3 positions are available for functionalization.

A. Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a mild and efficient method for introducing a formyl group onto an electron-rich aromatic ring. The resulting aldehyde is a versatile synthetic handle for further derivatization.

Protocol 5: Vilsmeier-Haack Formylation

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Phosphorus oxychloride (POCl₃) (1.5 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• 1 M Sodium hydroxide solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flask cooled to 0 °C, slowly add POCl₃ to anhydrous DMF with stirring.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one in anhydrous DMF dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C for 2-4 hours.

• Work-up: Cool the reaction mixture to 0 °C and carefully pour it onto crushed ice.

• Basify the mixture with 1 M sodium hydroxide solution until pH ~8-9.

• Extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

B. Mannich Reaction

The Mannich reaction introduces an aminomethyl group onto the indole ring, providing another route to introduce basic centers and modulate physicochemical properties.

Protocol 6: Mannich Reaction

Materials:

• 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Formaldehyde (37% aqueous solution) (1.5 equivalents)

• Secondary amine (e.g., dimethylamine, as a 40% aqueous solution) (1.5 equivalents)

• Glacial acetic acid

• Ethanol

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one in a mixture of ethanol and glacial acetic acid.

• Cool the solution to 0 °C and add formaldehyde followed by the secondary amine.

• Stir the reaction at room temperature overnight.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with saturated sodium bicarbonate solution.

• Extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Data Presentation and Characterization

For each synthesized derivative, it is crucial to perform thorough characterization to confirm its structure and purity. The following table provides a template for summarizing the analytical data.

Compound ID	R¹ (N1-substituent)	R² (C4-substituent)	R³ (Aromatic substituent)	Molecular Formula	MW ( g/mol )	¹H NMR (δ, ppm)	MS (m/z)	Purity (%)
Core	H	=O	H	C₁₁H₁₅NO	177.24	Data	Data	>95
1a	Benzyl	=O	H	C₁₈H₂₁NO	267.37	Data	Data	>95
2a	H	-NH-Benzyl	H	C₁₈H₂₄N₂	280.40	Data	Data	>95
3a	H	=CH₂	H	C₁₂H₁₇N	175.27	Data	Data	>95
4a	H	=O	-CHO	C₁₂H₁₅NO₂	205.25	Data	Data	>95
5a	H	=O	-CH₂N(CH₃)₂	C₁₄H₂₂N₂O	234.34	Data	Data	>95

Conclusion and Future Directions

The 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold offers a rich platform for the generation of diverse chemical libraries for SAR studies. The protocols outlined in this guide provide a robust starting point for the synthesis of a wide array of analogues. The choice of derivatization strategy should be hypothesis-driven, with a clear understanding of the desired target interactions and physicochemical properties. Future work could involve the exploration of more advanced synthetic methodologies, such as C-H activation and metal-catalyzed cross-coupling reactions, to further expand the accessible chemical space around this promising scaffold. Biological evaluation of the synthesized compounds will be crucial to elucidate the SAR and guide the design of next-generation molecules with improved potency, selectivity, and drug-like properties.

References

• Caliskan, Z. Z., et al. (2019). Synthesis of New 4-Oxo-Tetrahydroindol Derivatives by Using Chemical and Microbial Biotransformation Methods.

• Horsten, T., & Dehaen, W. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4596. [Link]

• Amerigo Scientific. 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid. [Link]

• Gaikwad, M., et al. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences, 5(2), 235-247.

• Wikipedia. Nenitzescu indole synthesis. [Link]

• Iuraşcu, M. L., et al. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. Revista de Chimie, 70(11), 4065-4070.

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• 1. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
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Protocol for electrophilic aromatic substitution of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

An Application Note and Protocol Guide for the Electrophilic Aromatic Substitution of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Introduction: Unlocking the Potential of a Versatile Scaffold

The 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one core represents a privileged scaffold in medicinal chemistry and materials science. Its unique combination of a fused heterocyclic system and a reactive aromatic ring makes it an attractive starting point for the synthesis of a diverse range of functionalized molecules. Electrophilic aromatic substitution (EAS) is a cornerstone of organic synthesis, enabling the direct introduction of functional groups onto aromatic rings, thereby modulating the electronic, steric, and pharmacokinetic properties of the parent molecule.[1][2] This guide provides a comprehensive overview of the theoretical considerations and practical protocols for the effective electrophilic aromatic substitution on the benzene ring of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Mechanistic Insights and Regioselectivity

The reactivity and regioselectivity of electrophilic aromatic substitution are governed by the electronic and steric effects of the substituents already present on the aromatic ring.[3] In the case of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one, the benzene ring is substituted with two key groups that direct incoming electrophiles:

• The N-Acyl Group: The nitrogen atom of the dihydro-pyrrolone ring is directly attached to the benzene ring. While the nitrogen's lone pair of electrons can be donated into the ring through resonance, activating it towards EAS, this effect is moderated by the adjacent electron-withdrawing carbonyl group. This makes the N-acyl group a moderately activating, ortho, para-directing group.[4][5]

• The C7a-Alkyl Group: The quaternary carbon at position 7a acts as a weakly activating, ortho, para-directing alkyl substituent.

The interplay of these directing effects is crucial for predicting the outcome of the reaction. The para position relative to the strongly activating N-acyl group (C2) is electronically favored and sterically accessible. The ortho position (C4) is also electronically activated but may be subject to some steric hindrance from the adjacent dihydro-pyrrolone ring. Therefore, electrophilic substitution is expected to occur predominantly at the C2 position, with the C4-substituted product as a potential minor isomer.

Visualizing the Reaction Pathway

The following diagram illustrates the general mechanism of electrophilic aromatic substitution on the target molecule, highlighting the resonance stabilization of the intermediate carbocation (sigma complex) that leads to the favored para-substituted product.

Caption: General workflow for electrophilic aromatic substitution.

Protocols for Electrophilic Aromatic Substitution

The following protocols are designed to be robust and adaptable for various electrophiles. All reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Halogenation: Bromination and Chlorination

Halogenated derivatives of the title compound are valuable intermediates for cross-coupling reactions.[6] Mild halogenating agents are recommended to prevent over-reaction and ensure high regioselectivity.

1.1. Bromination Protocol

• Reagents and Materials:

  • 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (CH3CN), anhydrous

  • Round-bottom flask with magnetic stirrer

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a solution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in anhydrous acetonitrile (0.1 M), add N-bromosuccinimide (1.05 eq) in one portion at room temperature under an inert atmosphere.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-bromo-2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

1.2. Chlorination Protocol

• Reagents and Materials:

  • 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

  • N-Chlorosuccinimide (NCS)

  • Dichloromethane (CH2Cl2), anhydrous

  • Round-bottom flask with magnetic stirrer

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Dissolve 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in anhydrous dichloromethane (0.1 M) and cool the solution to 0 °C in an ice bath under an inert atmosphere.

  • Add N-chlorosuccinimide (1.05 eq) portion-wise over 10 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature for an additional 2-3 hours, monitoring by TLC.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent.

  • Purify by flash chromatography (silica gel, eluent: ethyl acetate/hexane mixture) to yield 2-chloro-2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Reaction	Electrophile Source	Solvent	Temperature	Expected Major Product
Bromination	NBS	CH3CN	Room Temp.	2-Bromo derivative
Chlorination	NCS	CH2Cl2	0 °C to Room Temp.	2-Chloro derivative

Nitration: Introduction of a Nitro Group

Nitration of the scaffold can provide access to compounds with interesting electronic properties and serves as a precursor for the corresponding amino derivatives.[7] Careful control of the reaction temperature is crucial to prevent side reactions.

• Reagents and Materials:

  • 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

  • Fuming Nitric Acid (HNO3)

  • Concentrated Sulfuric Acid (H2SO4)

  • Acetic Anhydride (Ac2O)

  • Round-bottom flask with magnetic stirrer and dropping funnel

  • Ice-salt bath

• Procedure:

  • In a round-bottom flask, dissolve 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in acetic anhydride at 0 °C.

  • In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid (1.1 eq) to concentrated sulfuric acid (1.1 eq) at 0 °C.

  • Add the cold nitrating mixture dropwise to the solution of the substrate while maintaining the internal temperature below 5 °C.

  • Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor for the disappearance of the starting material by TLC.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Collect the precipitated solid by filtration, wash thoroughly with cold water until the washings are neutral, and then with a small amount of cold ethanol.

  • Dry the product under vacuum. If necessary, recrystallize from ethanol or purify by column chromatography to obtain 2-nitro-2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Reagent	Conditions	Expected Major Product
HNO3/H2SO4	Acetic Anhydride, 0-5 °C	2-Nitro derivative

Friedel-Crafts Acylation: Carbon-Carbon Bond Formation

Friedel-Crafts acylation of N-acylated anilines can be challenging due to the Lewis basicity of the amide nitrogen, which can sequester the Lewis acid catalyst.[8][9] The use of milder Lewis acids or alternative acylation methods is often necessary.

• Reagents and Materials:

  • 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

  • Acetyl Chloride (or other acyl chloride)

  • Zinc Chloride (ZnCl2), anhydrous (or other mild Lewis acid)

  • 1,2-Dichloroethane, anhydrous

  • Round-bottom flask with magnetic stirrer, condenser, and inert atmosphere setup

• Procedure:

  • To a suspension of anhydrous zinc chloride (1.5 eq) in anhydrous 1,2-dichloroethane, add acetyl chloride (1.2 eq) at room temperature under an inert atmosphere.

  • Stir the mixture for 15 minutes, then add a solution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in 1,2-dichloroethane.

  • Heat the reaction mixture to reflux (approx. 83 °C) and maintain for 4-6 hours, monitoring by TLC.

  • Cool the reaction to room temperature and carefully quench by pouring it into a mixture of ice and concentrated hydrochloric acid.

  • Stir for 30 minutes, then extract the product with dichloromethane (3 x 25 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to isolate the 2-acetyl-2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Acylating Agent	Lewis Acid	Solvent	Conditions	Expected Major Product
Acetyl Chloride	ZnCl2	1,2-Dichloroethane	Reflux	2-Acetyl derivative

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for the electrophilic aromatic substitution of the target compound.

Caption: Standard experimental workflow for EAS reactions.

Conclusion

The protocols detailed in this application note provide a robust framework for the electrophilic aromatic substitution of 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one. By understanding the underlying mechanistic principles and carefully controlling reaction conditions, researchers can effectively synthesize a variety of functionalized derivatives of this important scaffold, paving the way for new discoveries in drug development and materials science.

References

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• Quora. (2020). Using electrophilic aromatic substitution theory what could cause the formation of para-bromoacetanilide from the synthesis of bromoacetanilide (bromination reaction) using aniline as the starting material and NaBr and NaClO as the catalyst?. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reaction of Anilines. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Electrophilic aromatic substitution in substituted anilines; kinetics of the reaction with 4,6-dinitrobenzofuroxan. Retrieved from [Link]

• Royal Society of Chemistry. (2016). How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis. Retrieved from [Link]

• YouTube. (2018). Electrophilic Aromatic Substitution Reactions Made Easy!. Retrieved from [Link]

• Pearson+. (n.d.). Protonation of aniline slows electrophilic aromatic substitution .... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Mechanistic insights into the regioselectivity in the halogenation of α-haloketones in acetic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Substitution Reactions of Benzene Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Method of friedel-crafts acylation of anilides.

• ResearchGate. (2014). Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. Retrieved from [Link]

• ResearchGate. (n.d.). Our design for nitration of N‐alkylanilines. Retrieved from [Link]

• Sci-Hub. (n.d.). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. Retrieved from [Link]

• IJARSCT. (n.d.). A Study on Electrophilic Aromatic Substitution of Acetanilide. Retrieved from [Link]

• Sciencemadness.org. (2021). Friedel-Crafts acylation of anilides. Retrieved from [Link]

• YouTube. (2015). Electrophilic Aromatic Substitution Reactions of Benzene Review. Retrieved from [Link]

• Chalmers Research. (2023). Regioselective ortho halogenation of N-aryl amides and ureas via oxidative halodeboronation. Retrieved from [Link]

• ResearchGate. (n.d.). STUDIES IN NITRATION, III. NITRATION OF ANILINE AND OF CERTAIN OF ITS N-ALKYL, N-ARYL AND N-ACYL DERIVATIVES.1. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Friedel-Crafts Acylation of Aniline Derivatives. Retrieved from [Link]

• ResearchGate. (2001). Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. Retrieved from [Link]

• Quora. (2018). Is the Friedel-Crafts acylation of aniline difficult?. Retrieved from [Link]

• PubMed Central. (n.d.). Stereoselective Halogenation in Natural Product Synthesis. Retrieved from [Link]

• Springer Nature. (2019). Simplifying Nitration Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advancements on Nitration of Anilines Utilizing Diverse Nitrating Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic Protocols for Aromatic Nitration: A Review. Retrieved from [Link]

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• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Leveraging 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one for Combinatorial Chemistry in Drug Discovery

Introduction: The Strategic Advantage of the Tetrahydroindolone Scaffold

In the landscape of modern drug discovery, the efficiency of exploring vast chemical spaces to identify novel bioactive molecules is paramount. Combinatorial chemistry serves as a powerful engine for this exploration, enabling the rapid synthesis of large, diverse libraries of compounds.[1][2] The choice of a central scaffold is a critical determinant of a library's success, influencing its structural diversity, synthetic accessibility, and ultimately, its biological relevance. The 4,5,6,7-tetrahydroindol-4-one core is recognized as a "privileged structure" in medicinal chemistry, appearing in a range of biologically active molecules and natural products, including the FDA-approved antipsychotic Molindone.[3]

This guide focuses on a specific, highly versatile derivative: 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one . The strategic placement of gem-dimethyl groups at the 6-position offers several advantages:

• Metabolic Stability: The gem-dimethyl group can sterically hinder metabolic attack at the adjacent positions, potentially improving the pharmacokinetic profile of the resulting compounds.

• Conformational Rigidity: The substitution introduces a degree of conformational constraint, which can lead to higher binding affinities and selectivities for biological targets.

• Defined Vector for Diversification: The presence of two key reactive handles—a secondary amine (N-H) and a ketone (C=O)—provides two independent vectors for combinatorial derivatization, allowing for the systematic exploration of chemical space around a rigid core.

Recent studies have highlighted the potential of this scaffold, with 2,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxamides being identified as potent and selective inhibitors of Sirtuin 2 (SIRT2), a target of interest in neurodegenerative diseases and cancer.[4] This underscores the therapeutic potential of libraries derived from this core structure.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in combinatorial library synthesis. We will delve into the causality behind experimental choices and provide self-validating, step-by-step protocols for key diversification reactions.

Core Principles of Library Design with 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

The power of this scaffold lies in its two orthogonal points of diversification. A combinatorial library can be constructed by systematically varying the substituents at the nitrogen (R¹) and at the ketone/alpha-carbon position (R²).

Logical Workflow for Combinatorial Library Synthesis

Caption: Combinatorial library generation workflow.

Protocols for Parallel Synthesis

The following protocols are designed for execution in parallel, for instance, in a 96-well plate format, to facilitate high-throughput synthesis. All reactions should be performed in an inert atmosphere (Nitrogen or Argon) unless otherwise specified.

Protocol 1: Parallel N-Alkylation of the Indole Nitrogen

This protocol allows for the introduction of a wide variety of alkyl groups at the N-1 position. The choice of a suitable base is critical to deprotonate the indole nitrogen without promoting side reactions. Sodium hydride (NaH) in an aprotic solvent like THF is a robust and highly effective combination for achieving high regioselectivity for N-1 alkylation.[5]

Materials:

Reagent	Supplier	Grade
2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one	Commercial	>95%
Sodium Hydride (60% dispersion in mineral oil)	Commercial	Reagent
Anhydrous Tetrahydrofuran (THF)	Commercial	DriSolv® or similar
Alkyl Halides (R¹-X, e.g., bromides, iodides)	Diverse	>95%
Saturated aqueous Ammonium Chloride (NH₄Cl)	Lab Preparation
Ethyl Acetate (EtOAc)	Commercial	HPLC Grade
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercial	Anhydrous

Step-by-Step Methodology:

• Preparation of Scaffold Stock Solution: Prepare a 0.2 M stock solution of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one in anhydrous THF.

• Dispensing Scaffold: To each well of a 96-well reaction block, add 250 µL of the scaffold stock solution (0.05 mmol).

• Base Addition: In a separate vial, carefully wash NaH (60% dispersion) with anhydrous hexanes to remove the mineral oil. Prepare a suspension of the washed NaH in anhydrous THF (e.g., 2.4 mg/mL, for 1.2 eq). Under an inert atmosphere, dispense 50 µL of the NaH suspension to each well (0.12 mg, 0.06 mmol).

• Incubation: Seal the reaction block and allow it to stir at room temperature for 30 minutes. This allows for the complete deprotonation of the indole nitrogen.

• Building Block Addition: Prepare 0.5 M stock solutions of a diverse set of alkyl halides (R¹-X) in anhydrous THF. Add 120 µL of the appropriate alkyl halide solution to each corresponding well (0.06 mmol, 1.2 eq).

• Reaction: Seal the reaction block and heat to 60 °C with stirring for 4-16 hours. Monitor the reaction progress by LC-MS analysis of a representative well.

• Quenching: Cool the reaction block to 0 °C. Carefully add 100 µL of saturated aqueous NH₄Cl to each well to quench the excess NaH.

• Work-up and Purification: Add 500 µL of EtOAc to each well. Shake the block vigorously. Allow the layers to separate and transfer the organic layer to a new 96-well plate. The crude products can then be purified by parallel flash chromatography or mass-directed preparative HPLC.

Protocol 2: Parallel Reductive Amination of the Ketone

Reductive amination is a highly reliable and versatile method for converting the ketone at C-4 into a secondary or tertiary amine, introducing a second point of diversity (R²). The use of a mild reducing agent like sodium triacetoxyborohydride (STAB) is advantageous as it is tolerant of mildly acidic conditions and selectively reduces the iminium ion intermediate.

Materials:

Reagent	Supplier	Grade
N-1 Substituted Scaffold Library	From Protocol 1	Crude or Purified
Primary/Secondary Amines (R²R³NH)	Diverse	>95%
Sodium Triacetoxyborohydride (STAB)	Commercial	Reagent
Dichloroethane (DCE) or THF	Commercial	Anhydrous
Acetic Acid (AcOH)	Commercial	Glacial
Saturated aqueous Sodium Bicarbonate (NaHCO₃)	Lab Preparation
Dichloromethane (DCM)	Commercial	HPLC Grade
Anhydrous Magnesium Sulfate (MgSO₄)	Commercial	Anhydrous

Step-by-Step Methodology:

• Preparation of Scaffold Stock Solutions: Prepare 0.2 M stock solutions of each N-1 substituted scaffold from the previous step in anhydrous DCE.

• Dispensing Scaffolds: To each well of a 96-well reaction block, add 250 µL of the appropriate scaffold stock solution (0.05 mmol).

• Amine Addition: Prepare 0.5 M stock solutions of a diverse set of primary or secondary amines in anhydrous DCE. Add 120 µL of the appropriate amine solution to each well (0.06 mmol, 1.2 eq).

• Acid Catalyst: Add 5 µL of glacial acetic acid to each well.

• Incubation: Seal the reaction block and stir at room temperature for 1 hour to facilitate iminium ion formation.

• Reducing Agent Addition: Add solid sodium triacetoxyborohydride (16 mg, 0.075 mmol, 1.5 eq) to each well. Caution: Addition may cause some effervescence.

• Reaction: Reseal the block and stir at room temperature for 12-24 hours. Monitor progress by LC-MS.

• Quenching and Work-up: Add 200 µL of saturated aqueous NaHCO₃ to each well. Add 500 µL of DCM, shake, and transfer the organic layer to a new plate for purification as described in Protocol 1.

Protocol 3: Paal-Knorr Synthesis for Fused Heterocycles

The enolizable ketone of the tetrahydroindolone scaffold is an excellent starting point for constructing[6][7]-fused heterocyclic rings, such as pyrazoles or isoxazoles.[6][8] This protocol describes a general approach for forming a pyrazole ring, a common motif in medicinal chemistry.

Materials:

Reagent	Supplier	Grade
N-1 Substituted Scaffold Library	From Protocol 1	Crude or Purified
Hydrazine or Substituted Hydrazines	Diverse	>95%
Ethanol (EtOH)	Commercial	Anhydrous
Acetic Acid (AcOH)	Commercial	Glacial
Water	Lab Preparation	Deionized

Step-by-Step Methodology:

• Intermediate Formation (Not shown in detail, requires prior α-formylation or α-acylation): To create the necessary 1,3-dicarbonyl precursor for pyrazole formation, the N-1 substituted scaffold must first be reacted at the C-5 position. A common method is α-formylation using an alkyl formate and a strong base (e.g., NaH or NaOMe) to create a β-ketoaldehyde intermediate.[8] This intermediate would then be used in the following steps.

• Dispensing Precursor: To each well of a 96-well reaction block, add a solution of the 1,3-dicarbonyl precursor (0.05 mmol) in 300 µL of ethanol.

• Hydrazine Addition: Prepare 0.5 M stock solutions of various hydrazines (e.g., hydrazine hydrate, phenylhydrazine) in ethanol. Add 120 µL of the appropriate hydrazine solution to each well (0.06 mmol, 1.2 eq).

• Acid Catalyst: Add 10 µL of glacial acetic acid to each well.

• Reaction: Seal the reaction block and heat to 80 °C for 4-12 hours. The cyclization and dehydration reaction will form the fused pyrazole ring.

• Work-up: Cool the reaction block to room temperature. In many cases, the product may precipitate. If not, concentrate the solvent in vacuo. Add 500 µL of water and 500 µL of EtOAc. Shake and separate the organic layer for purification.

Reaction Scheme Visualization

Caption: Key reaction pathways for library synthesis.

Conclusion and Future Directions

The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold represents a superb starting point for the generation of diverse and medicinally relevant compound libraries. Its inherent structural features provide a rigid core that can be systematically decorated with a wide array of chemical functionalities. The protocols outlined in this guide provide a robust framework for leveraging this scaffold in a high-throughput, parallel synthesis format. By combining N-alkylation/acylation strategies with subsequent ketone modifications such as reductive amination or cyclo-condensations, researchers can rapidly generate libraries with significant three-dimensional complexity. This approach is well-suited for hit-to-lead campaigns and the exploration of new chemical space around a proven pharmacophore.

References

• Horsten, T.; Dehaen, W. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules2021 , 26, 4596. [Link]

• Marchenko, K. I.; Kolos, N. N. Multicomponent synthesis of 1,5,6,7-tetrahydro-4H-indol-4-one derivatives. Chemistry of Heterocyclic Compounds2024 , 59, 11/12. [Link]

• Dandapani, S.; Sutherlin, D. P. Diversity-Oriented Synthesis Approach to Macrocycles via Oxidative Ring Expansion. ACS Med. Chem. Lett.2012 , 3, 10, 839–843. [Link]

• Kolos, N. N. Functionalization of tetrahydroindol-4-one derivatives. Kharkiv University Bulletin. Chemical Series2022 , 37, 5-23. [Link]

• Li, B.; et al. Rapid syntheses of N-fused heterocycles via acyl-transfer in heteroaryl ketones. Nat. Commun.2022 , 13, 3218. [Link]

• Marchenko, K. I.; Kolos, N. N. MULTICOMPONENT SYNTHESIS OF 1,5,6,7-TETRAHYDRO- 4H-INDOL-4-ONE DERIVATIVES. Chemistry of Heterocyclic Compounds2024 , 59, 11/12. [Link]

• Horsten, T.; Dehaen, W. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. National Institutes of Health2021 . [Link]

• Kumar, A.; et al. Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones. ACS Omega2020 , 5, 30, 18886–18893. [Link]

• Taoka, B.; et al. Identification of parallel medicinal chemistry protocols to expand branched amine design space. Org. Biomol. Chem.2022 , 20, 6649-6654. [Link]

• Webb, T. R. Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide. J. Comb. Chem.2002 , 4, 5, 598–601. [Link]

• Horsten, T.; Dehaen, W. (PDF) 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. ResearchGate2021 . [Link]

• Sharma, R.; et al. IMPORTANT ROLES OF CYCLIC DI-KETO COMPOUNDS TO ONE POT SYNTHESES OF NITROGEN HETEROCYCLIC SYSTEMS. International Journal of Creative Research Thoughts2022 . [Link]

• Taoka, B.; et al. Parallel synthesis of complex heterocycles as a strategy to explore chemical diversity in drug discovery. ACS Fall 2023, 2023 . [Link]

• Lenci, E.; et al. Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry2020 , 12, 1184. [Link]

• O'Donovan, D. H.; et al. Diversity-oriented synthesis of bicyclic and tricyclic alkaloids. Chem. Commun.2016 , 52, 10144-10147. [Link]

• Sloop, J. C. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Int. J. Org. Chem.2012 , 2, 245-253. [Link]

• Theeramounthiran, A.; et al. Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. ChemCatChem2020 , 12, 5472-5476. [Link]

• Padwa, A.; et al. Synthesis of 4-keto-4,5,6,7-tetrahydroindoles via munchnone intermediates. J. Org. Chem.1997 , 62, 14, 4763–4769. [Link]

• Foley, D. J.; et al. Strategies for the Diversity-Oriented Synthesis of Macrocycles. Chem. Rev.2019 , 119, 21, 10287–10316. [Link]

• Török, B.; et al. N-alkylation of indole derivatives.

• O'Donovan, D. H.; et al. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein J. Org. Chem.2017 , 13, 1957–1968. [Link]

• de la Torre, D.; et al. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals2022 , 15, 1025. [Link]

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• 7. Rapid syntheses of N-fused heterocycles via acyl-transfer in heteroaryl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Welcome to the technical support guide for the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This document is designed for researchers, medicinal chemists, and process development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable heterocyclic building block. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the common pitfalls and evidence-based strategies to overcome them.

The synthesis of this substituted dihydroindolone, a core structure in various pharmacologically active agents, typically proceeds via a variation of the Hantzsch or Paal-Knorr pyrrole synthesis.[1][2] The most common and industrially relevant route involves the condensation of 3-amino-5,5-dimethyl-2-cyclohexen-1-one (an enaminone derived from isophorone) with an α-haloketone such as chloroacetone. While theoretically straightforward, this pathway is fraught with potential side reactions and equilibrium limitations that can drastically reduce yields.

This guide provides a structured, question-and-answer-based approach to systematically diagnose and resolve these issues.

General Synthetic Workflow & Critical Points

The following diagram outlines the typical two-step synthesis. The critical control points, which are the focus of our troubleshooting guide, are highlighted.

Caption: General synthetic pathway highlighting critical control points.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low (<40%). What are the most common causes and where should I begin my investigation?

A low overall yield is the most frequent complaint and typically stems from a combination of issues in both the enaminone formation and the final cyclization step. A systematic, step-wise approach is essential for diagnosis.

Initial Diagnostic Workflow:

• Isolate and Verify the Intermediate: Do not proceed with the cyclization step in a one-pot fashion until you have optimized the first step. After reacting your dione with the ammonia source, work up a small aliquot of the reaction. Confirm the formation and purity of 3-amino-5,5-dimethyl-2-cyclohexen-1-one by ¹H NMR and TLC. If the yield or purity of this intermediate is low, the overall yield will be poor.

• Analyze the Cyclization Reaction Profile: Run the second step (cyclization) and monitor it closely by TLC every 15-30 minutes. Observe the consumption of the enaminone starting material and the appearance of the product. Note the formation of any other spots, particularly baseline material (tar/polymer) or new spots with different Rf values.

This initial analysis will direct you to the problematic stage. Low yield of the enaminone points to issues with the initial condensation, while rapid formation of dark colors and multiple byproducts indicates problems with the cyclization conditions.

The following diagram illustrates a logical troubleshooting flow:

Caption: Step-by-step troubleshooting decision tree.

Q2: My analysis shows incomplete formation of the 3-amino-5,5-dimethyl-2-cyclohexen-1-one intermediate. How can I drive this reaction to completion?

This is an equilibrium-controlled condensation reaction that produces water as a byproduct. Incomplete conversion is almost always due to the persistent presence of water or suboptimal reaction conditions. The synthesis of such β-enaminones has been extensively studied, and several methods can be employed to improve yields.[3][4][5]

Causality: According to Le Chatelier's principle, the removal of a product (water) will shift the equilibrium toward the formation of the desired enaminone.

Troubleshooting Protocol:

• Azeotropic Water Removal:

  • Method: The most robust method is to use a Dean-Stark apparatus.

  • Solvent: Switch from lower-boiling solvents like ethanol to toluene or benzene.

  • Procedure: Reflux the reaction mixture (dione and ammonia source) in toluene. The toluene-water azeotrope will distill over and be collected in the Dean-Stark trap, physically removing water from the reaction and driving it to completion. The reaction is complete when no more water collects in the trap.

• Catalyst and Reagent Stoichiometry:

  • Ensure your ammonia source is appropriate. While aqueous ammonia can work, ammonium acetate is often a better choice as it also provides buffering.

  • A catalytic amount of a weak acid like acetic acid can accelerate the initial condensation.[6]

• Solvent-Free Conditions:

  • Several modern "green" chemistry protocols report high yields for enaminone synthesis under solvent-free conditions, sometimes with microwave irradiation or using specific catalysts like Sc(OTf)₃ or LaCl₃·7H₂O.[3] These methods can be highly effective but may require specialized equipment or catalysts.

Table 1: Recommended Conditions for Enaminone Formation

Parameter	Standard Method	Optimized Method (Recommended)	Rationale
Solvent	Ethanol	Toluene	Forms an azeotrope with water for efficient removal.
Apparatus	Standard Reflux	Reflux with Dean-Stark Trap	Physically removes water, driving equilibrium.
Ammonia Source	Ammonium Hydroxide	Ammonium Acetate (1.1 eq)	Provides ammonia and acts as a buffer.
Temperature	78 °C (Ethanol)	111 °C (Toluene)	Higher temperature and necessary for azeotropic removal.
Monitoring	Time-based	Water collection in trap stops	Definitive endpoint for reaction completion.

Q3: During the cyclization with chloroacetone, my reaction mixture turns dark brown or black very quickly, and I get a lot of baseline material on TLC. What is causing this polymerization?

This is a classic sign of competing side reactions, primarily caused by incorrect basicity and temperature control during the nucleophilic substitution and cyclization cascade.

Causality: The reaction requires a base to neutralize the HCl formed when the enaminone's nitrogen attacks the chloroacetone. However, the choice and amount of base are critical.

• If the base is too strong or in excess: It can promote the self-condensation of chloroacetone, leading to complex polymeric materials.

• If the base is too weak or absent: The reaction medium becomes acidic from the generated HCl. This acid can catalyze furan formation (see Q4) or other decomposition pathways, leading to tar.[7]

Troubleshooting Protocol:

• Choice of Base:

  • Avoid Strong Bases: Do not use NaOH, KOH, or strong alkoxides like NaOEt.

  • Use a Weak, Non-Nucleophilic Base: The ideal base is a mild one that acts as a proton sponge. Sodium acetate, potassium carbonate, or a tertiary amine like triethylamine (TEA) are excellent choices. Sodium bicarbonate can also be effective.

• Stoichiometry and Addition:

  • Use approximately 1.1 to 1.2 equivalents of the weak base.

  • Crucial Step: Add the chloroacetone slowly (e.g., via a syringe pump over 30-60 minutes) to a solution of the enaminone and the base at a controlled temperature. This keeps the instantaneous concentration of the reactive α-haloketone low, minimizing self-condensation.

• Temperature Control:

  • Start the reaction at a lower temperature (e.g., 0 °C or room temperature) during the addition of chloroacetone.

  • After the addition is complete, you can gently warm the reaction (e.g., to 40-50 °C) to drive the final cyclization and dehydration steps to completion. Monitor by TLC to avoid overheating, which can promote decomposition.

Q4: My TLC plate shows a major byproduct spot that is less polar (higher Rf) than my desired product. Could this be a furan derivative?

Yes, this is a very likely possibility. The Paal-Knorr synthesis is well-known to produce furan byproducts from 1,4-dicarbonyl intermediates, especially under acidic conditions.[6][7][8]

Causality: The intermediate formed after the initial alkylation of the enaminone can be considered a 1,4-dicarbonyl surrogate. In the presence of acid, the enamine can hydrolyze back to a ketone. This 1,4-diketone can then undergo an acid-catalyzed intramolecular cyclization via one of the carbonyl oxygens, followed by dehydration, to yield a furan. This pathway competes directly with the desired cyclization involving the nitrogen atom.[2]

Troubleshooting Protocol:

• Ensure Basic/Neutral Conditions: This is the most critical factor. The formation of furans is acid-catalyzed. By following the recommendations in Q3 (using a weak base like sodium acetate or potassium carbonate to scavenge protons), you will suppress the furan synthesis pathway.

• Buffer the Reaction: Using a salt of a weak acid and weak base, like ammonium acetate, during the cyclization can sometimes help maintain a pH that is favorable for pyrrole formation over furan formation.

• Characterize the Byproduct: If the problem persists, isolate the byproduct by column chromatography and obtain a mass spectrum and NMR. The fragmentation pattern and chemical shifts can confirm if it is the corresponding furan analog.

Q5: I believe my reaction worked, but I'm struggling with purification. The product streaks badly on my silica column, or I get poor separation from a close-running impurity.

Purification of N-H heterocyclic ketones can be challenging due to their ability to act as both hydrogen bond donors and acceptors, leading to poor peak shape on silica gel.

Causality: The slightly acidic N-H proton and the basic carbonyl oxygen can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This causes tailing (streaking) and can lead to irreversible adsorption, lowering your isolated yield.

Troubleshooting Protocol:

• Deactivate the Silica Gel:

  • Method: Before preparing your column, pre-treat the silica gel. Slurry the silica in your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate) and add 1% triethylamine (TEA) by volume.

  • Rationale: The basic TEA will neutralize the acidic silanol groups on the silica surface, preventing strong interactions with your product and leading to much sharper peaks and better separation.

• Optimize the Solvent System:

  • A gradient elution from a non-polar solvent (Hexane or Heptane) to a more polar solvent (Ethyl Acetate or Acetone) is typically effective.

  • If separation is still difficult, consider adding a small percentage of a different solvent to modify selectivity, such as dichloromethane (DCM). A common system is a gradient of Hexane/Ethyl Acetate with a constant 1% TEA throughout.

• Alternative Purification Methods:

  • Crystallization: This product is often a crystalline solid. If your crude product is >85% pure, attempting a crystallization is highly recommended as it is more scalable and can provide very high purity material. Screen various solvents:

    • Start by dissolving the crude material in a minimal amount of a hot, relatively polar solvent (e.g., Ethyl Acetate, Acetone, or Isopropanol).

    • Slowly add a non-polar "anti-solvent" (e.g., Hexane or Heptane) until the solution becomes cloudy.

    • Gently warm until clear again, then allow to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

  • Acid-Base Extraction: As a basic compound, you may be able to perform an aqueous acid wash (e.g., 1M HCl) to extract the product into the aqueous layer, wash the organic layer to remove non-basic impurities, and then re-basify the aqueous layer (e.g., with NaHCO₃) and extract the purified product back into an organic solvent like DCM or Ethyl Acetate. This can be an effective preliminary cleanup step.

Summary Troubleshooting Table

Table 2: Quick Reference Troubleshooting Guide

Symptom	Probable Cause	Recommended Solution(s)
Unreacted Dione (Step 1)	Incomplete water removal; equilibrium not shifted.	Use Toluene with a Dean-Stark trap. Reflux until water collection ceases.
Dark Tar/Polymer Formation	Base is too strong or added too quickly; high temperature.	Use a weak base (NaOAc, K₂CO₃). Add chloroacetone slowly at room temp, then warm gently.
High Rf (Less Polar) Byproduct	Acid-catalyzed furan formation.	Ensure reaction is buffered with a weak base to neutralize in-situ generated HCl.
Product Streaking on Column	Strong interaction with acidic silica gel.	Pre-treat silica with 1% Triethylamine in the eluent.
Poor Crystallization	Residual solvent or impurities.	Purify via column chromatography first or screen a wider range of solvent/anti-solvent pairs.

References

• Nenitzescu, C. D. (1929). Über einige neue Synthesen von 5-Oxy-indol-Derivaten. Bulletin de la Société de Chimie de Roumanie, 11, 37-43. [Link]

• Allen, G. R. (1973). The Nenitzescu Indole Synthesis. Organic Reactions, 20, 337-433.

• SynArchive. (n.d.). Nenitzescu Indole Synthesis. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Fischer-Indole Synthesis with Bulky Ketones.

• Murthy, S. N., et al. (2012). A brief review on synthesis & applications of β-enamino carbonyl compounds. ACG Publications. [Link]

• ResearchGate. (n.d.). Synthesis of b-enaminones 3 form 1,3-diketone 1 and primary amines 2. [Table].

• Tunable electrocatalytic annulation reactions of o-arylalkynylanilines. (2019). ResearchGate. [Link]

• Arcadi, A., et al. (2013). Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. Molecules, 18(1), 845-857. [Link]

• ResearchGate. (n.d.). Structural of β-diketones and amines and enaminones structures and reaction yields. [Diagram].
• Stefani, H. A., et al. (2000). Enaminones from β-ketoesters or 1,3-diketones and primary amines in water as solvent. Synthesis, 2000(11), 1526-1528.

• Mokka. (2023). Nenitzescu Indole Synthesis Mechanism. YouTube. [Link]

• Wikipedia. (n.d.). Hantzsch pyrrole synthesis. Retrieved from [Link]

• Saxton, J. E. (Ed.). (1983). Indoles, Part 4: The Monoterpenoid Indole Alkaloids. John Wiley & Sons.

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Phillips, A. P. (1949). Hantzsch's Pyridine Synthesis. Journal of the American Chemical Society, 71(12), 4003–4007.

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• BenchChem. (2025). Common side reactions in indole-pyrrole synthesis.

• De Kimpe, N., et al. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4583. [Link]

• Alcaide, B., et al. (2006). Synthesis of functionalized pyrroles and 6,7-dihydro-1H-indol-4(5H)-ones by reaction of 1,3-dicarbonyl compounds with 2-azido-1,1-diethoxyethane. Tetrahedron Letters, 47(13), 2151-2154.

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• BenchChem. (2025). Troubleshooting guide for the synthesis of 6,7-dichloro-2,3-dihydro-1H-indole.
• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences, 5(4), 568-580.
• Montazeri, N., et al. (2011). Synthesis of Novel Hantzsch Dihydropyridine Derivatives. Asian Journal of Chemistry, 23(11), 4733-4735.

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Wiley. (n.d.). 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. SpectraBase. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Google Patents. (n.d.). Processes for production of indole compounds.
• Tarasov, A., et al. (2020). An optimized method for synthesis and purification of 1,1,6-trimethyl-1,2-dihydronaphthalene (TDN). MethodsX, 7, 100760.

• Comins, D. L., et al. (2002). Aromatization of 1,6,7,7a-tetrahydro-2H-indol-2-ones by a novel process. Preparation of key-intermediate methyl 1-benzyl-5-methoxy-1H-indole-3-acetate and the syntheses of serotonin, melatonin, and bufotenin. The Journal of Organic Chemistry, 67(7), 2252-2256. [Link]

• ResearchGate. (2002). Aromatization of 1,6,7,7a-Tetrahydro-2 H -indol-2-ones by a Novel Process.
• BenchChem. (2025). Application Note: High-Purity Extraction and Purification of 9-Hydroxycanthin-6-one.

Sources

• 1. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
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• 4. Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. β-enamino ester synthesis by amination [organic-chemistry.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Side product formation in the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Welcome to the technical support center for the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important heterocyclic building block. The synthesis, while well-established, involves multiple steps where side product formation can compromise yield and purity. This document provides in-depth troubleshooting guides, mechanistic insights, and optimized protocols to help you navigate these challenges effectively.

Overview of the Primary Synthetic Pathway

The most common and reliable route to 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one involves a two-stage process beginning with a derivative of isophorone. The core transformation consists of the Japp-Klingemann reaction to form a key phenylhydrazone intermediate, followed by an acid-catalyzed Fischer indole synthesis to construct the final indole ring system.[1]

The overall workflow is summarized below:

Figure 1: Overall two-stage synthesis pathway.

Understanding the nuances of each stage is critical for troubleshooting, as an issue in the Japp-Klingemann reaction will invariably lead to failure in the Fischer cyclization step.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

FAQ 1: My overall yield is extremely low, and my crude product is a complex mixture. Where should I start troubleshooting?

Answer: A low yield of a complex mixture almost always points to problems in the first stage: the Japp-Klingemann reaction. The phenylhydrazone intermediate must be formed cleanly for the subsequent Fischer cyclization to be successful.

Actionable Steps:

• Isolate and Verify the Intermediate: Before proceeding to the Fischer cyclization, run a separate reaction with the goal of isolating and characterizing the phenylhydrazone intermediate. Confirm its identity and purity via ¹H NMR and LC-MS.

• Analyze the Japp-Klingemann Reaction: If the hydrazone is not forming correctly, the issue lies with either the diazonium salt or the coupling conditions. The following FAQs will address these specific points.

The logical flow for diagnosing a low-yield experiment is outlined below.

Figure 2: Initial troubleshooting decision flowchart.

FAQ 2: I suspect my diazonium salt is the problem. What are the common pitfalls during its formation and use?

Answer: Diazonium salts are notoriously unstable and their successful formation and use depend heavily on strict temperature and pH control.[2]

• Potential Cause 1: Incomplete Diazotization. The reaction between the aniline precursor and sodium nitrite may be inefficient.

  • Solution: Ensure the temperature is maintained strictly between 0-5 °C during the slow, dropwise addition of sodium nitrite solution.[2] Use a slight excess of sodium nitrite (1.05–1.1 equivalents) and sufficient acid (2.5–3 equivalents of HCl) to ensure the medium remains acidic and the aniline is fully protonated.[2]

• Potential Cause 2: Decomposition of the Diazonium Salt. These salts readily decompose at elevated temperatures, leading to the formation of tars and phenols.

  • Solution: The diazonium salt solution must be kept cold (0-5 °C) at all times and, critically, used immediately after its preparation.[2] Do not store the solution. Slow, controlled addition of the cold diazonium solution to the keto-ester solution is paramount to prevent localized heating and decomposition.[2]

• Potential Cause 3: Reduced Electrophilicity. If you are using an electron-rich aniline, the resulting diazonium salt will be less electrophilic, leading to a sluggish or incomplete coupling reaction.[2][3]

  • Solution: For these substrates, ensure diazotization is performed at the lowest possible temperature (e.g., -5 to 0 °C). Consider using a less polar solvent for the subsequent coupling to potentially enhance the electrophilicity.

FAQ 3: My reaction stalls, and I've isolated a stable, colored compound that is not the desired hydrazone. What is it and how can I fix this?

Answer: You have likely isolated the azo intermediate. The Japp-Klingemann mechanism proceeds through this azo compound, which must then tautomerize to the more stable hydrazone. This tautomerization is pH-dependent.[1][2]

Figure 3: Tautomerization of the azo intermediate to the hydrazone.

• Cause: The reaction medium is not sufficiently basic to promote the final proton transfer required for tautomerization. The initial coupling is often performed in a slightly acidic or neutral medium to facilitate the reaction with the enolate, but this pH is not optimal for the final step.[2]

• Solution: After the initial coupling is complete (monitor by TLC), carefully adjust the pH. Add a mild base like sodium acetate or a carefully controlled amount of sodium hydroxide to raise the pH slightly, which will promote the conversion to the hydrazone.[2][3] Be cautious not to make the solution too basic, as this can cause other side reactions.

FAQ 4: My Japp-Klingemann reaction appears successful, but the Fischer indole synthesis fails or gives a poor yield. What's going wrong?

Answer: The Fischer indole synthesis is a robust reaction but requires harsh conditions (strong acid, high heat) that can lead to degradation if not properly controlled.[4][5]

• Potential Cause 1: Incomplete Cyclization. The energy barrier for the key[6][6]-sigmatropic rearrangement may not have been overcome.[4][7]

  • Solution: Ensure adequate heating. Polyphosphoric acid (PPA) is often an effective catalyst and solvent, typically requiring temperatures of 80-120 °C. If using other acids like H₂SO₄ or ZnCl₂, ensure the temperature and reaction time are sufficient. Monitor the disappearance of the hydrazone starting material by TLC.

• Potential Cause 2: Acid-Labile Product. The final indole product or the hydrazone intermediate may be degrading under the harsh acidic conditions.

  • Solution: Optimize the reaction time. Prolonged heating in strong acid can lead to decomposition. Run a time-course study (e.g., taking aliquots every 30 minutes) to find the optimal point where hydrazone is consumed and product formation is maximized, before significant degradation occurs.

• Potential Cause 3: Incorrect Acid Catalyst. The choice of acid catalyst is crucial.

  • Solution: While many Brønsted and Lewis acids can catalyze the reaction, PPA is often preferred for its efficacy.[4] If PPA fails, consider screening other catalysts like zinc chloride or p-toluenesulfonic acid, as substrate-specific effects can be significant.[4]

Summary of Troubleshooting Strategies

The following table summarizes the key issues and provides actionable solutions for quick reference.

Problem Observed	Probable Cause	Recommended Solution(s)	Relevant Stage
Low/No product, significant tar formation	Decomposition of diazonium salt	Maintain strict 0-5 °C temperature control; use diazonium salt immediately after preparation.[2]	Japp-Klingemann
Reaction produces a stable, colored intermediate	Failure of azo-to-hydrazone tautomerization	After initial coupling, add a mild base (e.g., sodium acetate) to raise the pH and promote the conversion.[2]	Japp-Klingemann
Hydrazone intermediate is consumed, but no indole product forms	Insufficient heat or incorrect acid catalyst for cyclization	Increase reaction temperature; screen alternative acid catalysts like PPA, ZnCl₂, or p-TSA.[4]	Fischer Indole
Multiple unexpected products by LC-MS	Diazonium salt side reactions (e.g., self-coupling)	Ensure slow, controlled addition of the diazonium salt to the keto-ester to avoid excess concentration.[2]	Japp-Klingemann
Low yield with electron-rich anilines	Low electrophilicity of diazonium salt	Perform diazotization at lower temperatures (-5 to 0 °C); consider a less polar coupling solvent.[3]	Japp-Klingemann

Recommended Experimental Protocol: Key Steps

This section provides a baseline protocol for the critical diazotization and cyclization steps. Note: This is a general guide; optimization for your specific substrate and scale is recommended.

Protocol 1: Diazotization and Japp-Klingemann Coupling

• Aniline Preparation: Dissolve the aniline precursor (1.0 eq) in 3M HCl (3.0 eq) with cooling in an ice-salt bath to 0 °C.

• Diazotization: Prepare a solution of sodium nitrite (1.05 eq) in a minimal amount of cold water. Add this solution dropwise to the stirred aniline solution, ensuring the temperature never exceeds 5 °C . Stir for 15-20 minutes at 0 °C after addition is complete. The resulting diazonium salt solution should be used immediately.

• Coupling Solution: In a separate flask, dissolve the isophorone-derived β-ketoester (1.0 eq) and sodium acetate (3-4 eq) in a mixture of ethanol and water at 0 °C.

• Coupling Reaction: Add the cold diazonium salt solution dropwise to the vigorously stirred coupling solution, again maintaining a temperature of 0-5 °C.

• Tautomerization & Isolation: After addition, allow the mixture to stir at low temperature for 30 minutes, then let it warm slowly to room temperature. Monitor the conversion of the azo intermediate to the hydrazone by TLC. Once complete, the hydrazone product can be isolated by filtration or extraction.

Protocol 2: Fischer Indole Synthesis

• Reaction Setup: Add the purified phenylhydrazone intermediate (1.0 eq) to polyphosphoric acid (PPA) (typically 10-20x the weight of the hydrazone).

• Cyclization: Heat the stirred mixture to 80-120 °C. The mixture will become viscous.

• Monitoring: Monitor the reaction progress by TLC by taking a small aliquot, quenching it in ice water, extracting with ethyl acetate, and spotting on a TLC plate.

• Workup: Once the starting material is consumed, cool the reaction mixture and carefully pour it onto crushed ice. The product will often precipitate. Neutralize the aqueous layer with a strong base (e.g., NaOH, K₂CO₃) and extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Purification: Purify the crude product by column chromatography or recrystallization.

References

• ResearchGate. (n.d.). Progress in the synthesis of 4,5,6,7-tetrahydroindoles | Request PDF. Retrieved from [Link]

• Caliskan, Z. Z., et al. (2019). Synthesis of New 4-Oxo-Tetrahydroindol Derivatives by Using Chemical and Microbial Biotransformation Methods.

• ResearchGate. (2019). (PDF) Synthesis of New 4-Oxo-Tetrahydroindol Derivatives by Using Chemical and Microbial Biotransformation Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2. Synthesis of 6,7-dihydro-1H-indol-4(5H)-ones 7a-d. Reagents.... Retrieved from [Link]

• MDPI. (n.d.). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• RSC Blogs. (2010). Versatile variation on the Fischer indole synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Fischer Indole Synthesis 2010 | PDF | Aldehyde | Chemical Reactions. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Retrieved from [Link]

• Wikipedia. (n.d.). Japp–Klingemann reaction. Retrieved from [Link]

• De Gruyter. (n.d.). Unusual Behaviour During the Route of a Japp-Klingemann Reaction. Retrieved from [Link]

• Organic Reactions. (n.d.). The Japp-Klingemann Reaction. Retrieved from [Link]

• ResearchGate. (2016). What are the special considerations for the Japp-Klingemann reaction?. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Fischer Indole Synthesis [organic-chemistry.org]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Welcome to the technical support guide for the purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we address common challenges encountered during its purification, providing troubleshooting advice and frequently asked questions in a user-friendly format. Our guidance is grounded in established chemical principles and practical laboratory experience to ensure scientific integrity and experimental success.

Troubleshooting Guide: Common Purification Issues

This section delves into specific problems you might face during the purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, offering explanations and actionable solutions.

Issue 1: Low Yield After Column Chromatography

Question: I am experiencing a significant loss of my product, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, during silica gel column chromatography. What are the likely causes and how can I improve my recovery?

Answer:

Low recovery from a silica gel column can stem from several factors related to the acidic nature of silica and the properties of your compound.

• Causality: 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one possesses a secondary amine within the indole ring system, which can be protonated by the acidic silanol groups on the surface of the silica gel. This strong interaction can lead to irreversible adsorption or "streaking" of the compound on the column, resulting in poor elution and low yield. Additionally, the ketone functional group can participate in hydrogen bonding with the silica surface, further contributing to strong retention.

• Troubleshooting Steps:

  • Deactivate the Silica Gel: Before preparing your column, you can deactivate the silica gel by adding a small percentage of a polar modifier to your eluent system. A common practice is to add 0.5-1% triethylamine (NEt₃) or pyridine to the mobile phase. These basic additives will compete with your compound for the acidic sites on the silica, minimizing strong adsorption and improving elution.

  • Optimize the Mobile Phase: A systematic approach to selecting your eluent is crucial. Start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent such as ethyl acetate or acetone. Thin Layer Chromatography (TLC) is an invaluable tool for optimizing the solvent system before committing to a column. Aim for an Rf value of 0.2-0.3 for your target compound to ensure good separation.

  • Alternative Adsorbents: If low recovery persists, consider using a less acidic stationary phase. Alumina (neutral or basic) can be a suitable alternative to silica gel for purifying basic compounds. As with silica, perform TLC analysis first to determine the appropriate solvent system for alumina.

  • Sample Loading: Dissolve your crude product in a minimal amount of the initial mobile phase or a slightly more polar solvent. Overloading the column can lead to band broadening and poor separation, which can be mistaken for low yield. A general guideline is to use a 1:30 to 1:100 ratio of crude material to stationary phase by weight.

Issue 2: Persistent Colored Impurities in the Final Product

Question: After purification, my 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is still off-white or yellowish. What are these colored impurities and how can I remove them?

Answer:

Colored impurities in indole derivatives often arise from oxidation or side reactions during synthesis and workup.

• Causality: The pyrrole ring in the indole core is electron-rich and susceptible to oxidation, which can form highly colored polymeric byproducts. The Nenitzescu indole synthesis, a common route to this class of compounds, can also generate colored side products if not performed under optimal conditions.[1][2]

• Troubleshooting Steps:

  • Activated Charcoal Treatment: Dissolve your impure product in a suitable hot solvent (e.g., ethanol, ethyl acetate). Add a small amount of activated charcoal (typically 1-5% by weight of your compound) and heat the mixture at reflux for 15-30 minutes. The charcoal will adsorb the colored impurities. Hot filter the solution through a pad of celite to remove the charcoal and then allow the filtrate to cool for recrystallization. Caution: Using too much charcoal can lead to the loss of your desired product.

  • Recrystallization: This is a powerful technique for removing small amounts of impurities. The key is to find a suitable solvent or solvent system in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.

    Solvent System	Rationale
    Ethanol/Water	The compound is likely soluble in hot ethanol and less soluble upon the addition of water.
    Ethyl Acetate/Hexane	Ethyl acetate should dissolve the compound, and the addition of hexane will induce precipitation.
    Acetone/Hexane	Similar to the ethyl acetate/hexane system, this can be effective for moderately polar compounds.[3]

  • Chemical Treatment: In some cases, a mild reducing agent can be used during workup to minimize oxidation. A wash with a dilute aqueous solution of sodium bisulfite (NaHSO₃) can sometimes help to remove certain colored byproducts.

Issue 3: Co-elution of a Structurally Similar Impurity

Question: I have an impurity that co-elutes with my product during column chromatography, as indicated by ¹H NMR of the collected fractions. How can I resolve this?

Answer:

Co-elution typically occurs when an impurity has a polarity very similar to that of the target compound.

• Causality: In the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, potential side products could include isomers or incompletely cyclized intermediates. For example, in the Nenitzescu synthesis, alternative reaction pathways can lead to different isomers or related benzofuran derivatives.[4]

• Troubleshooting Steps:

  • Fine-tune the Mobile Phase: Even small changes in the eluent composition can affect separation. Try using a shallower polarity gradient during column chromatography. Isocratic elution (using a single solvent mixture) for a portion of the separation can also improve resolution.

  • Change the Stationary Phase: If silica gel is not providing adequate separation, switching to a different adsorbent can be effective. Consider using a reverse-phase silica (C18), where the separation is based on hydrophobicity rather than polarity. In this case, your mobile phase would be a mixture of polar solvents like water and acetonitrile or methanol.

  • Recrystallization: As mentioned previously, recrystallization can be highly effective for separating compounds with different crystal lattice energies, even if they have similar polarities.

  • Preparative HPLC: For very challenging separations, preparative High-Performance Liquid Chromatography (HPLC) may be necessary. This technique offers much higher resolution than standard column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one?

A1: Pure 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is expected to be a white to off-white solid. Any significant coloration (yellow, brown) is indicative of impurities.

Q2: How can I best store the purified compound to prevent degradation?

A2: Due to the potential for oxidation of the indole ring, it is recommended to store the compound in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen).[5]

Q3: Can I use ¹H NMR to assess the purity of my compound?

A3: Yes, ¹H NMR is an excellent tool for assessing purity. Look for the characteristic peaks of your product and the absence of signals from starting materials, solvents, or byproducts. For 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, you would expect to see signals corresponding to the aromatic protons of the pyrrole ring, the methylene protons of the cyclohexanone ring, and the methyl groups.

Q4: My compound seems to be unstable in certain solvents. Which should I avoid?

Experimental Workflow Diagrams

Below are diagrams illustrating the decision-making process for purification and troubleshooting.

Caption: Decision workflow for purification and troubleshooting.

References

• University of Toronto. Column chromatography. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Supporting Information. General experimental procedures. [Link]

• Wikipedia. Nenitzescu indole synthesis. [Link]

• Wiley-VCH. Supporting Information for One-Pot Synthesis of Enynes. [Link]

• SciSpace. APPENDIX 3E Column Chromatography. [Link]

• National Institutes of Health. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. [Link]

• RSC Publishing. Observations on the mechanism of the nenitzescu indole synthesis. [Link]

• ResearchGate. Recent advances in the Nenitzescu indole synthesis (1990–2019). [Link]

• ResearchGate. Synthesis of 6,7-dihydro-1H-indol-4(5H)-ones 7a-d. [Link]

• SynArchive. Nenitzescu Indole Synthesis. [Link]

• ResearchGate. (PDF) Nenitzescu Indole Synthesis: 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis: A Reinvestigation. [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. [Link]

• Google Patents. Processes for production of indole compounds.

• ResearchGate. Which solvents should I use to recrystalize P-anisidine and DNP individually?. [Link]

• SpectraBase. 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. [Link]

• PubChem. 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one. [Link]

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Improving regioselectivity in reactions of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Technical Support Center: 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This versatile heterocyclic ketone is a valuable building block in medicinal chemistry and materials science, notably serving as a precursor for potent SIRT2 inhibitors and other polyheterocyclic structures.[1][2] However, its synthetic utility is intrinsically linked to a critical challenge: controlling regioselectivity. The presence of two distinct α-carbons flanking the ketone at the C3 and C5 positions, along with the reactive pyrrole ring, presents a nuanced landscape for chemical transformations.

This guide is structured to address the common experimental hurdles you may face. We will move from foundational principles to specific troubleshooting scenarios and validated protocols, providing not just the "how" but the fundamental "why" behind each recommendation. Our goal is to empower you to predictably steer your reactions toward the desired constitutional isomer.

Section 1: Foundational Concepts in Regioselectivity

This section covers the essential principles governing the reactivity of this ketone. Understanding these concepts is the first step toward troubleshooting and optimizing your reactions.

Q1: What are the primary reactive sites on 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one for electrophilic attack?

A1: The molecule possesses three primary nucleophilic centers that can react with electrophiles:

• The α-carbon at the C5 position: This is a methylene (-CH2-) group. Deprotonation here leads to the kinetic enolate .

• The α-carbon at the C3 position: This is a methine (-CH-) group, part of the pyrrole ring system. Deprotonation here leads to the more substituted thermodynamic enolate .

• The C2 position of the pyrrole ring: As a pyrrole derivative, the tetrahydroindole ring is electron-rich and susceptible to electrophilic aromatic substitution (SEAr), with the C2 position being highly favored for functionalization.[3]

Q2: What are "kinetic" and "thermodynamic" enolates, and how do they apply to this specific molecule?

A2: For an unsymmetrical ketone like this one, base-mediated deprotonation can occur at either the C3 or C5 position, leading to two different enolate isomers. The ability to selectively form one over the other is the key to controlling regioselectivity.[4][5]

• Kinetic Enolate: This enolate is formed faster. Deprotonation occurs at the less sterically hindered C5 position. The protons on this carbon are more accessible to a bulky base. To favor the kinetic enolate, you must use conditions that are rapid, quantitative, and irreversible.[6]

• Thermodynamic Enolate: This enolate is more stable. It features a more substituted double bond (a tri-substituted alkene within the enolate structure at the C3-C4 position), which is thermodynamically favored.[4][7] Its formation is favored under conditions that allow for equilibrium to be established between the two enolate forms, letting the reaction settle into its lowest energy state.[8]

Caption: Formation pathways for kinetic and thermodynamic enolates.

Section 2: Troubleshooting Guide for Common Reactions

This section addresses specific problems in a direct question-and-answer format.

Q3: My alkylation reaction is yielding an inseparable mixture of C3 and C5-alkylated products. How can I improve the regioselectivity?

A3: This is a classic problem of failing to establish either purely kinetic or purely thermodynamic control. A mixture implies that both enolates are forming and reacting.

• To favor C5-alkylation (Kinetic Product):

  • Base Selection: Are you using a sufficiently strong and bulky base? Lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) are standard choices.[6][7] Weaker bases like sodium hydride or alkoxides are often insufficient to prevent equilibration.

  • Temperature Control: The reaction must be kept cold, typically at -78 °C (a dry ice/acetone bath). Even warming to -40 °C can be enough to allow equilibration to the thermodynamic enolate.[9]

  • Addition Order: Add the ketone solution slowly to the cold base solution. This ensures the base is always in excess, promoting rapid and irreversible deprotonation.[4] An excess of the ketone can catalyze proton exchange, leading to the thermodynamic product.[6]

  • Solvent Purity: Ensure your solvent (typically THF) is rigorously anhydrous. Protic impurities will quench the kinetic enolate and allow for re-equilibration.[5][6]

• To favor C3-alkylation (Thermodynamic Product):

  • Base Selection: Use a base that allows for equilibrium, such as NaH, KH, or a sodium/potassium alkoxide. The pKa of the base's conjugate acid should not be drastically higher than that of the ketone.

  • Temperature and Time: Run the reaction at a higher temperature (0 °C to room temperature) for a sufficient duration to allow the initially formed kinetic enolate to isomerize to the more stable thermodynamic enolate before adding the electrophile.[10]

Q4: I am attempting a Vilsmeier-Haack formylation to add a -CHO group, but the reaction is failing. What is going wrong?

A4: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution that targets electron-rich aromatic systems.[11][12][13] For the 4,5,6,7-tetrahydroindole core, the reaction should occur regioselectively at the C2 position of the pyrrole ring.[3] If it's failing, consider these points:

• Substrate Reactivity: The Vilsmeier reagent (formed from POCl₃ and DMF) is a relatively weak electrophile.[11][12] While the pyrrole ring is electron-rich, strong electron-withdrawing groups elsewhere on the molecule can deactivate it.

• N-H Acidity: The acidic N-H proton of the indole can interfere. Some protocols recommend N-protection (e.g., with a tosyl group) to prevent side reactions, which can be removed later. A study on N-tosyl-4,5,6,7-tetrahydroindol-4-one showed that Vilsmeier formylation proceeded effectively after protection, whereas it failed on the unprotected substrate.[2]

• Reagent Stoichiometry and Purity: Ensure your POCl₃ is fresh and that you are using an appropriate excess of the Vilsmeier reagent. The reaction is typically run in DMF as the solvent.[11]

Q5: My Mannich reaction with formaldehyde and a secondary amine is giving low yields and multiple byproducts. How can I optimize it?

A5: The Mannich reaction involves the aminoalkylation of a C-H acidic proton.[14][15] In this case, it can occur at either the C3 or C5 position, again raising the issue of regioselectivity. The reaction proceeds via the formation of an electrophilic Eschenmoser-type salt (iminium ion) from formaldehyde and the amine.[14]

• Control of pH: The reaction is often acid-catalyzed. The pH must be carefully controlled to ensure sufficient concentration of the iminium ion without excessively protonating the enol/enolate form of the ketone.

• Regioselectivity: The conditions (acidic vs. basic, temperature) will dictate the regioselectivity. Under acidic conditions, you are more likely to react through the enol form, which may favor the more stable C3-substituted product. For selective C5-functionalization, pre-forming the kinetic enolate with LDA at low temperature before adding a pre-formed iminium salt is a more controlled approach.

• Side Reactions: A common byproduct is the bis-alkylation of the amine. Using the amine as a hydrochloride salt can sometimes mitigate this. A study involving 2,3-unsubstituted 4,5,6,7-tetrahydroindol-4-one used formaldehyde and aminoacetals in a Mannich reaction to successfully synthesize precursors for β-carbolines.[2]

Section 3: Validated Protocols for Regioselective Reactions

The following protocols provide a starting point for achieving selective functionalization. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Experimental Workflow Decision Guide

Caption: Decision workflow for regioselective functionalization.

Protocol A: Selective C5-Alkylation via Kinetic Enolate

This protocol is designed to favor alkylation at the less substituted C5 position.

Step-by-Step Methodology:

• Set up a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon).

• Add anhydrous THF via syringe. Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) to a solution of diisopropylamine (1.1 eq) in THF to form LDA in situ. Stir for 30 minutes at -78 °C.

• In a separate flame-dried flask, dissolve 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in anhydrous THF.

• Slowly, dropwise, add the ketone solution to the LDA solution at -78 °C. Stir for 1 hour to ensure complete enolate formation.

• Add the electrophile (e.g., methyl iodide, 1.1 eq) dropwise to the enolate solution, maintaining the temperature at -78 °C.

• Stir for 2-4 hours at -78 °C, monitoring the reaction by TLC.

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature, extract with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Parameter	Condition	Rationale
Base	LDA (1.05 eq)	Strong, sterically hindered base to ensure rapid, irreversible deprotonation at the C5 position.[6]
Solvent	Anhydrous THF	Aprotic solvent required to prevent proton exchange and maintain enolate integrity.[5][6]
Temperature	-78 °C	Minimizes the rate of equilibration to the more stable thermodynamic enolate.[9]
Addition Order	Ketone to Base	Keeps the base in excess to drive the reaction to the kinetic product.[4]
Expected Outcome	Predominantly C5-alkylated product

Protocol B: Selective C3-Alkylation via Thermodynamic Enolate

This protocol is designed to favor alkylation at the more substituted C3 position.

Step-by-Step Methodology:

• Set up a flame-dried, three-neck round-bottom flask under an inert atmosphere.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) and wash with anhydrous hexanes to remove the oil. Carefully decant the hexanes.

• Add anhydrous THF or DMF. Cool the suspension to 0 °C.

• Slowly add a solution of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (1.0 eq) in the same solvent.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-3 hours. This allows the system to equilibrate to the more stable thermodynamic enolate.

• Cool the reaction back to 0 °C and slowly add the electrophile (1.1 eq).

• Stir at 0 °C to room temperature until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by slowly adding water or saturated aqueous NH₄Cl at 0 °C.

• Perform a standard aqueous workup, extraction, and drying procedure as described in Protocol A.

• Purify the product by column chromatography.

Parameter	Condition	Rationale
Base	NaH (1.2 eq)	A strong but non-bulky base that allows for reversible deprotonation and enolate equilibration.[10]
Solvent	THF or DMF	Aprotic solvent.
Temperature	0 °C to RT	Higher temperature provides the energy needed to overcome the activation barrier for isomerization to the thermodynamic enolate.
Key Step	Equilibration Time	Allowing the mixture to stir before adding the electrophile is crucial for maximizing the thermodynamic product.[10]
Expected Outcome	Predominantly C3-alkylated product

References

• Enolate Regioisomers - Carbon-Carbon Bond Formation. Organic Chemistry - Pharmacy 180.
• Lecture 3: Regioselective Formation of Enolates. University of Bath.
• Petroselli, M., & Bacchiocchi, C. (2022). Kinetic vs. thermodynamic control of β-functionalized cyclic ketones: a theoretical investigation of regioselective formation of enolates. Organic Chemistry Frontiers, 9, 6205-6212.
• Kinetic vs. Thermodynamic Enolates. University of Calgary.
• Progress in the synthesis of 4,5,6,7-tetrahydroindoles. ResearchGate.
• Regioselectivity and Stereoselectivity in the Alkylation of Enolates. Química Organica.org.
• Vilsmeier-Haack Reaction. NROChemistry.
• Kinetic vs. Thermodynamic Enolate Definition. Fiveable.
• How to achieve regioselective (base-catalyzed) enolization of a carbonyl group in a diketone? Chemistry Stack Exchange.
• Kinetic Versus Thermodynamic Enolates. Master Organic Chemistry.
• Vilsmeier-Haack Reaction. Chemistry Steps.
• 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. National Institutes of Health (NIH).
• Vilsmeier–Haack reaction. Wikipedia.
• Mannich Reaction The Mannich reaction is three component condensation. SUST Repository.
• Kinetic and thermodynamic enolates (video). Khan Academy.
• Mannich reaction: A versatile and convenient approach to bioactive skeletons. Indian Academy of Sciences.
• A new technology for the synthesis of 4,5,6,7-tetrahydroindole. ResearchGate.

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• 3. researchgate.net [researchgate.net]
• 4. pharmacy180.com [pharmacy180.com]
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• 15. ias.ac.in [ias.ac.in]

Technical Support Center: Stability of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one and its Derivatives

Welcome to the technical support center for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this class of compounds. The unique bicyclic structure, featuring a pyrrole ring fused to a cyclohexanone moiety, presents specific vulnerabilities that require careful consideration during experimentation and formulation.[1] This resource provides in-depth troubleshooting guides and frequently asked questions to ensure the integrity and reproducibility of your results.

I. Troubleshooting Guide: Navigating Common Stability Issues

This section addresses specific problems you might encounter during your work with 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one and its derivatives. Each issue is followed by a systematic approach to diagnosis and resolution, grounded in established chemical principles.

Issue 1: Unexpected Degradation During Synthesis or Purification

Scenario: You observe the formation of unexpected byproducts or a significant loss of your target compound during synthetic workup or chromatographic purification.

Potential Causes and Solutions:

• Acid/Base Lability: The indole nitrogen and the enone system can be susceptible to strong acidic or basic conditions.

  • Diagnostic Test: Perform small-scale stress tests on your compound with dilute acid (e.g., 0.1N HCl) and base (e.g., 0.1N NaOH) at room temperature. Monitor the reaction by TLC or HPLC to observe the rate of degradation.

  • Solution: If lability is confirmed, utilize neutral pH conditions for extractions and purifications. Employ buffers if necessary to maintain a stable pH range. For chromatography, consider using a buffered mobile phase or alternative stationary phases that are less acidic or basic.

• Oxidative Degradation: The electron-rich pyrrole ring is prone to oxidation, which can be accelerated by exposure to air, light, or certain reagents.[2]

  • Diagnostic Test: Dissolve a small amount of your compound in a suitable solvent and sparge with air or add a mild oxidizing agent (e.g., 3% H₂O₂). Monitor for the appearance of new spots on TLC or peaks in HPLC.

  • Solution: During synthesis and purification, work under an inert atmosphere (e.g., nitrogen or argon) whenever possible. Use de-gassed solvents. Consider adding antioxidants like BHT or BHA to your solvents, provided they do not interfere with subsequent steps.[3] Store the compound under an inert atmosphere and protected from light.

• Thermal Instability: Prolonged exposure to elevated temperatures during reaction or solvent removal can lead to decomposition.

  • Diagnostic Test: Conduct a thermogravimetric analysis (TGA) to determine the decomposition temperature of your compound. Alternatively, heat a small sample at various temperatures and monitor for degradation over time.

  • Solution: Use the lowest possible temperatures for reactions and solvent evaporation. Employ high-vacuum techniques to remove solvents at lower temperatures. If a reaction requires high temperatures, minimize the reaction time.

Issue 2: Compound Instability in Solution During Storage or Assays

Scenario: You notice a decrease in the concentration of your stock solution over time, or you observe inconsistent results in biological assays.

Potential Causes and Solutions:

• Solvent-Mediated Degradation: The choice of solvent can significantly impact the stability of your compound. Protic solvents, in particular, can participate in degradation pathways.

  • Diagnostic Test: Prepare solutions of your compound in a range of commonly used solvents (e.g., DMSO, ethanol, acetonitrile, water) and monitor their stability over time at your typical storage and experimental temperatures.

  • Solution: Based on the stability data, select the most appropriate solvent for stock solutions and experimental dilutions. If aqueous solutions are necessary, prepare them fresh before each experiment. Consider using aprotic solvents like DMSO or DMF for long-term storage of stock solutions.

• pH-Dependent Hydrolysis: The enone functionality and other substituents on the indole ring may be susceptible to hydrolysis at certain pH values. The stability of indole derivatives can be significantly influenced by pH.[4][5][6]

  • Diagnostic Test: Prepare buffered aqueous solutions of your compound at various pH levels (e.g., pH 2, 4, 7, 9) and monitor for degradation.

  • Solution: Determine the optimal pH range for stability and buffer your experimental solutions accordingly. This is particularly critical for cell-based assays where the pH of the culture medium can influence compound stability.

• Photodegradation: Exposure to ambient or UV light can induce photochemical reactions, leading to the degradation of your compound.[7][8]

  • Diagnostic Test: Expose a solution of your compound to a controlled light source (simulating ambient lab conditions or a UV lamp) and compare its degradation to a sample kept in the dark.

  • Solution: Store all solutions in amber vials or wrap containers with aluminum foil to protect them from light.[7] Minimize the exposure of your compound to light during experimental manipulations.

Experimental Workflow: Forced Degradation Study

To systematically investigate the stability of your compound, a forced degradation study is recommended.[9][10] This involves subjecting the compound to a variety of stress conditions to identify potential degradation pathways and develop stability-indicating analytical methods.[9][11]

Caption: Workflow for a forced degradation study.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for indole-containing compounds?

A1: The indole nucleus is susceptible to several degradation pathways. The most common include oxidation of the electron-rich pyrrole ring, electrophilic substitution at the C3 position, and acid-catalyzed polymerization.[12] For 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one and its derivatives, the enone functionality introduces additional potential for reactions such as Michael additions and hydrolysis under certain conditions.

Q2: How can I best store solid samples of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one and its derivatives?

A2: For optimal long-term stability, solid samples should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), at low temperatures (e.g., -20°C), and protected from light.[13] A desiccator can also be used to protect against moisture.

Q3: What analytical techniques are most suitable for monitoring the stability of these compounds?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for quantifying the parent compound and its degradation products.[11][14][15] A stability-indicating HPLC method should be developed and validated to ensure that all significant degradants are separated from the main peak. Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for the identification and structural elucidation of unknown degradation products.[11][16]

Q4: Are there any specific considerations for formulating these compounds for in vivo studies?

A4: Yes. Due to potential stability issues in aqueous media, it is crucial to carefully select formulation vehicles. The pH of the formulation should be optimized for maximum stability.[5][17] The use of co-solvents, surfactants, and antioxidants may be necessary to improve solubility and stability. Preliminary stability studies of the final formulation are highly recommended before initiating animal studies.

Degradation Pathway Visualization

The following diagram illustrates a hypothetical oxidative degradation pathway for the core indole structure, which is a common vulnerability.

Caption: A potential oxidative degradation pathway for indole derivatives.

III. Data Summary

The following table summarizes hypothetical stability data for a derivative of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one under various stress conditions. This data is for illustrative purposes and should be experimentally determined for your specific compound.

Stress Condition	Duration	% Degradation	Major Degradants Observed
0.1N HCl (aq)	24h	15%	Hydrolyzed product
0.1N NaOH (aq)	24h	30%	Ring-opened product
3% H₂O₂ (aq)	24h	45%	Oxidized indole species
60°C (solid)	7 days	< 5%	Minor unspecified peaks
Photostability	1.2 million lux hours	20%	Photodegradant 1, Photodegradant 2

IV. References

• BenchChem. Mitigating degradation of indole compounds during storage and analysis. BenchChem. Accessed January 17, 2026.

• Chemical Engineering Transactions. Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions. Accessed January 17, 2026.

• Journal of Clinical Microbiology. A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Journal of Clinical Microbiology. Accessed January 17, 2026.

• BenchChem. Technical Support Center: Degradation of 5-Methoxyindole Derivatives. BenchChem. Accessed January 17, 2026.

• MedCrave online. Forced Degradation Studies. MedCrave online. Accessed January 17, 2026.

• PubMed. Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection. PubMed. Accessed January 17, 2026.

• ResearchGate. HPLC analysis of samples of indole biotransformation by Arthrobacter... ResearchGate. Accessed January 17, 2026.

• NIH. 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. NIH. Accessed January 17, 2026.

• PubMed. Discovery of indole derivatives as STING degraders. PubMed. Accessed January 17, 2026.

• SpringerLink. Forced Degradation in Pharmaceuticals – A Regulatory Update. SpringerLink. Accessed January 17, 2026.

• ResearchGate. (PDF) Identification of New Metabolites of Bacterial Transformation of Indole by Gas Chromatography-Mass Spectrometry and High Performance Liquid Chromatography. ResearchGate. Accessed January 17, 2026.

• BLDpharm. 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. BLDpharm. Accessed January 17, 2026.

• Biosynth. 6,7-Dihydro-1H-indol-4(5H)-one. Biosynth. Accessed January 17, 2026.

• PubMed. Oxidative Dearomatization of 4,5,6,7-Tetrahydro-1H-indoles Obtained by Metal- and Solvent-Free Thermal 5-endo-dig Cyclization: The Route to Erythrina and Lycorine Alkaloids. PubMed. Accessed January 17, 2026.

• PMC - NIH. Biodegradation and Biotransformation of Indole: Advances and Perspectives. PMC - NIH. Accessed January 17, 2026.

• PMC - NIH. Biomedical Importance of Indoles. PMC - NIH. Accessed January 17, 2026.

• Biosynth. Indole, a versatile aromatic heterocycle with diverse roles in nature and medicine. Biosynth. Accessed January 17, 2026.

• MDPI. Synthesis and Laccase-Mediated Oxidation of New Condensed 1,4-Dihydropyridine Derivatives. MDPI. Accessed January 17, 2026.

• Wiley Online Library. Analysis of the Metabolites of Indole Degraded by an Isolated Acinetobacter pittii L1. Wiley Online Library. Accessed January 17, 2026.

• PMC - NIH. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. PMC - NIH. Accessed January 17, 2026.

• EMA. Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. Accessed January 17, 2026.

• PubMed. Synthesis of 2,6,7-Trisubstituted Prenylated indole. PubMed. Accessed January 17, 2026.

• PMC - PubMed Central. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC - PubMed Central. Accessed January 17, 2026.

• MDPI. Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. MDPI. Accessed January 17, 2026.

• PubMed. Influence of pH and light on the stability of some antioxidants. PubMed. Accessed January 17, 2026.

• MDPI. Identification of the Major Degradation Pathways of Selumetinib. MDPI. Accessed January 17, 2026.

• NIH. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. NIH. Accessed January 17, 2026.

• MDPI. A Preliminary Investigation of Thermally Stable Schiff Base Metal Complexes for Hyperthermia: Synthesis and Biological Evaluation. MDPI. Accessed January 17, 2026.

• PubMed. Influence of pH on indole-dependent heterodimeric interactions between Anopheles gambiae odorant-binding proteins OBP1 and OBP4. PubMed. Accessed January 17, 2026.

• MDPI. An Overview of Biotransformation and Toxicity of Diterpenes. MDPI. Accessed January 17, 2026.

• ResearchGate. Degradation Pathways | Request PDF. ResearchGate. Accessed January 17, 2026.

• SpectraBase. 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. SpectraBase. Accessed January 17, 2026.

• MDPI. Optimization and Degradation Studies on Hexahydro-1,3,5-Trinitro-1,3,5-Triazine (RDX) with Selected Indigenous Microbes under Aerobic Conditions. MDPI. Accessed January 17, 2026.

• PubChem. 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one. PubChem. Accessed January 17, 2026.

• PubMed. Studies on the decomposition of the oxime HI 6 in aqueous solution. PubMed. Accessed January 17, 2026.

• ResearchGate. A new technology for the synthesis of 4,5,6,7-tetrahydroindole. ResearchGate. Accessed January 17, 2026.

• ResearchGate. Degradation of alpha-pinene oxide and [2H7]-2,5,6-trimethyl-hept-(2E)-enoic acid by Pseudomonas fluorescens NCIMB 11761 | Request PDF. ResearchGate. Accessed January 17, 2026.

• Green Chemistry (RSC Publishing). Synthesis of pyrido[1,2-a]indol-6(7H)-ones via a visible light-photocatalyzed formal (4 + 2) cycloaddition of indole-derived bromides and alkenes or alkynes. Green Chemistry (RSC Publishing). Accessed January 17, 2026.

• J&K Scientific. 6,7-Dihydro-1H-indol-4(5H)-one. J&K Scientific. Accessed January 17, 2026.

• ResearchGate. (PDF) pH-Dependent dissolving nano- and microparticles for improved peroral delivery of a highly lipophilic compound in dogs. ResearchGate. Accessed January 17, 2026.

• PubMed. Facile and efficient synthesis of 6-(hydroxymethyl)purines. PubMed. Accessed January 17, 2026.

• ResearchGate. Thermal Stability of Hexamethyldisiloxane (MM) for High-Temperature Organic Rankine Cycle (ORC). ResearchGate. Accessed January 17, 2026.

• NETZSCH. APPLICATIONNOTE Improving Process Conditions – Determining the Thermal Stability of Eudragit® by Means of TGA-FT-IR. NETZSCH. Accessed January 17, 2026.

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• 2. Oxidative Dearomatization of 4,5,6,7-Tetrahydro-1H-indoles Obtained by Metal- and Solvent-Free Thermal 5-endo-dig Cyclization: The Route to Erythrina and Lycorine Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of pH on indole-dependent heterodimeric interactions between Anopheles gambiae odorant-binding proteins OBP1 and OBP4 - PubMed [pubmed.ncbi.nlm.nih.gov]
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Recrystallization techniques for purifying 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Technical Support Center: Purifying 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This guide provides an in-depth technical resource for researchers, chemists, and drug development professionals on the purification of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one via recrystallization. The content is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the laboratory, followed by a validated experimental protocol. Our approach emphasizes the fundamental principles behind the techniques to empower users to adapt and troubleshoot effectively.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common challenges and questions that arise during the recrystallization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Q1: How do I select an appropriate solvent for recrystallization?

A1: The ideal solvent is one in which the target compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[1][2][3] The principle of "like dissolves like" is a crucial starting point; the polar ketone and N-H functionalities of the indole ring suggest that moderately polar solvents are a good choice.[1]

For 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a ketone-containing heterocyclic compound, solvents such as ethanol, acetone, or ethyl acetate are excellent candidates to screen first.[4][5] A study on the synthesis of similar 1H-indol-4(5H)-one derivatives successfully utilized ethanol for recrystallization, making it a prime candidate.[6]

Begin by testing solubility with a small amount of your crude material in a few drops of solvent in a test tube. An effective single solvent will dissolve the compound when heated but will yield crystals upon cooling. If the compound dissolves readily at room temperature, it is too soluble for a single-solvent recrystallization.[1]

Q2: No single solvent seems to work. What is my next step?

A2: When a single solvent is not effective, a binary solvent pair is the preferred method.[7] This technique involves a "solvent" in which the compound is very soluble and a miscible "anti-solvent" in which the compound is poorly soluble.[1]

The procedure involves dissolving the crude product in the minimum amount of the hot "good" solvent. The "poor" anti-solvent is then added dropwise to the hot solution until a persistent cloudiness (turbidity) is observed, indicating the saturation point has been reached. A few drops of the hot "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[1][7]

For this specific indol-one, common and effective solvent pairs include:

• Ethanol-Water: Ethanol is the solvent, and water is the anti-solvent. This is highly effective for moderately polar compounds.

• Acetone-Hexane: Acetone dissolves the compound, while the addition of nonpolar hexane reduces the overall solubility.[4]

• Ethyl Acetate-Heptane: Similar to the acetone-hexane system, this is another robust choice for compounds of intermediate polarity.[8]

Q3: My compound has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid rather than crystallizing. This typically happens when a saturated solution is achieved at a temperature above the compound's melting point.[1][9] An oil is undesirable because it often traps impurities.

To resolve this, you can:

• Reheat and Add More Solvent: Reheat the solution until the oil redissolves completely. Add a small additional volume of the hot solvent to lower the saturation temperature.[1][9]

• Lower the Cooling Rate: Allow the solution to cool much more slowly. A slower rate gives molecules more time to orient themselves into a crystal lattice.

• Change Solvents: Select a solvent with a lower boiling point to ensure the solution temperature stays below the compound's melting point.[3]

Q4: The solution is cold, but no crystals have formed. How can I induce crystallization?

A4: A supersaturated solution may sometimes resist crystallization. Several techniques can be used to initiate (induce) the process:

• Scratch the Flask: Use a glass stirring rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches create nucleation sites where crystals can begin to form.[1][9]

• Add a Seed Crystal: If you have a small crystal of the pure compound, adding it to the cold solution can provide a template for crystal growth.[9]

• Deep Cooling: Cool the solution in an ice-salt bath or, if the solvent's freezing point allows, a dry ice-acetone bath for a short period. This drastic temperature drop can often force crystallization to begin.[1][9]

Q5: The purity of my final product is still low. What are the likely causes?

A5: Impure final product after recrystallization usually points to one of a few issues:

• Cooling Too Quickly: Rapid cooling can cause impurities to become trapped within the crystal lattice. The most well-formed, pure crystals are typically grown by allowing the solution to cool slowly to room temperature before moving it to an ice bath.[1]

• Using an Inappropriate Solvent: The chosen solvent may have similar solubility properties for both the target compound and a major impurity. Re-evaluate your solvent choice.

• Inadequate Washing: After filtration, the crystal cake must be washed with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor, which is rich in impurities.[1] Using too much wash solvent or warm solvent will dissolve some of your product, reducing the yield.

• Colored Impurities: If your product has a persistent color, this may be due to highly polar, colored impurities. These can often be removed by treating the hot solution with a small amount of activated charcoal before the hot filtration step.[1]

Troubleshooting Flowchart

The following diagram outlines a decision-making process for troubleshooting common recrystallization issues.

Caption: Troubleshooting workflow for recrystallization.

Recommended Recrystallization Protocol

This protocol details the use of an ethanol/water binary solvent system, which is a robust starting point for purifying 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Materials & Equipment:

• Crude 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks

• Hotplate with stirring capability

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar. Place the flask on a hotplate and add a small volume of ethanol. Heat the mixture to a gentle boil while stirring. Continue to add ethanol in small portions until all the solid has just dissolved. It is critical to use the minimum amount of hot solvent required.[7]

• Addition of Anti-Solvent: While the ethanol solution is still hot, add deionized water dropwise. Swirl the flask after each drop. Continue adding water until the solution becomes faintly and persistently cloudy.

• Clarification: Add 1-2 drops of hot ethanol to the cloudy mixture, just enough to render it clear again. This ensures the solution is perfectly saturated at that temperature.

• Cooling (Crystallization): Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[1]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product from the solution.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum still applied, wash the crystals with a small portion of an ice-cold ethanol/water mixture (use the same approximate ratio as your final solvent mixture). This will remove any soluble impurities remaining in the mother liquor.[1]

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the solid to a watch glass and allow it to air dry completely. For faster drying, a vacuum oven at a low temperature can be used.

Solvent Selection Data

The following table provides a summary of potential solvents and their properties relevant to the recrystallization of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Solvent	Boiling Point (°C)	Polarity	Suitability Notes
Ethanol	78	Polar	Primary recommendation. Good solubility when hot, lower when cold. Often used in a pair with water.[6]
Water	100	Very Polar	Likely a poor solvent on its own, but an excellent anti-solvent for ethanol.[4]
Acetone	56	Polar Aprotic	Good solvent for ketones.[5] Its low boiling point is advantageous.[3] Best used in a pair with a nonpolar solvent like hexane.
Ethyl Acetate	77	Intermediate	A versatile solvent, often effective for a range of polarities. Can be paired with hexane or heptane.[8]
Hexane/Heptane	69 / 98	Nonpolar	The compound is likely insoluble. Use as an anti-solvent with more polar solvents like acetone or ethyl acetate.[4][8]

References

• Nichols, L. (n.d.). Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• University of Calgary, Department of Chemistry. (n.d.). Recrystallization Technique. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization Technique Guide. Retrieved from [Link]

• Reddit r/Chempros. (2023). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. Retrieved from [Link]

• JoVE. (2020, March 26). Recrystallization - Concept. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Indole-Based Derivatives. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

• National Institutes of Health (NIH). (2023, December 6). An Operationally Simple Approach to Indole Derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of 1-aryl-6,6-dimethyl-2-phenyl-6,7-dihydro-1H-indol-4(5H)-ones. Retrieved from [Link]

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Technical Support Center: Protecting Group Strategies for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Synthesis

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Introduction

Welcome to the technical support center for the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) regarding protecting group strategies for this specific indole derivative. The synthesis of this molecule presents unique challenges due to the presence of a reactive indole nitrogen and an enolizable ketone, necessitating a carefully considered protecting group strategy to achieve high yields and purity.[1][2] This document will delve into the causality behind experimental choices, offering field-proven insights to navigate the complexities of this synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is a protecting group necessary for the indole nitrogen during the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one?

A1: The indole nitrogen possesses a lone pair of electrons and an acidic proton, making it susceptible to a variety of undesired side reactions under both acidic and basic conditions commonly employed in organic synthesis.[3] N-protection is crucial for several reasons:

• Preventing N-Alkylation/Acylation: In the presence of electrophiles, the indole nitrogen can compete with other desired nucleophilic reactions.

• Improving Stability: Unprotected indoles can be unstable under strongly acidic conditions, which are often required for cyclization steps like the Fischer indole synthesis.[3]

• Directing Lithiation: N-protection can direct metallation to specific positions on the indole ring, which is essential for subsequent functionalization.[3]

• Preventing Autoxidation: Indoles can be prone to oxidation, especially when exposed to air and light, leading to resinous byproducts.[4]

Q2: What are the primary challenges associated with the ketone functionality in this synthesis?

A2: The ketone in 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is enolizable, meaning it can exist in equilibrium with its enol or enolate form.[5][6] This presents several challenges:

• Uncontrolled Condensation Reactions: Under acidic or basic conditions, the enolate can act as a nucleophile, leading to self-condensation (e.g., aldol condensation) or reaction with other electrophiles present in the reaction mixture.[1][5]

• Regioselectivity Issues: If there are other carbonyl groups or reactive sites, the enolate can react non-selectively.

• Epimerization: If a chiral center is adjacent to the carbonyl group, enolization can lead to racemization.[7]

Q3: What does the term "orthogonal protecting groups" mean, and why is it relevant to this synthesis?

A3: Orthogonal protection is a strategy that utilizes multiple protecting groups in a single molecule that can be removed under distinct reaction conditions without affecting the others.[8][9] This is highly relevant when both the indole nitrogen and the ketone carbonyl need to be protected. For instance, you might choose a base-labile group for the indole and an acid-labile group for the ketone. This allows for the selective deprotection of one functional group while the other remains protected, enabling sequential and controlled transformations.[8][10]

Troubleshooting Guide: Protecting Group Selection and Application

This section provides a problem-oriented approach to common issues encountered during the synthesis, focusing on the selection and application of protecting groups.

Problem 1: Low yield or failure of the indole cyclization step (e.g., Fischer Indole Synthesis).

• Potential Cause: Instability of the indole nucleus or side reactions involving the unprotected indole nitrogen under the acidic conditions of the cyclization. Electron-donating groups on the arylhydrazine can weaken the N-N bond, leading to cleavage as a major side reaction.[1][11]

• Recommended Solution: Protect the indole nitrogen prior to the cyclization step. The choice of protecting group is critical and must be stable to the cyclization conditions.

  • Workflow for N-Protection Prior to Cyclization:

    Caption: N-Protection workflow before indole cyclization.

  • Comparative Table of Common Indole N-Protecting Groups:

Protecting Group	Protection Conditions	Deprotection Conditions	Stability & Remarks
Boc (tert-Butoxycarbonyl)	(Boc)₂O, DMAP, base (e.g., NaH, Et₃N)	Strong acids (TFA, HCl);[12] Mildly basic (NaOMe in MeOH)[12][13]	Stable to a wide range of non-acidic conditions. Can be selectively removed.[12]
SEM (2-(Trimethylsilyl)ethoxymethyl)	SEM-Cl, base (e.g., NaH) in DMF	Fluoride sources (TBAF);[14] Aqueous HCl[14]	Very stable. Can also act as an activating group for lithiation.[15]
PMB (p-Methoxybenzyl)	PMB-Cl, NaH in DMF[16]	Oxidative cleavage (DDQ, CAN);[17] Strong acids (TFA)[18][19]	Stable to many conditions but can be cleaved selectively.[17]
Tosyl (p-Toluenesulfonyl)	Ts-Cl, pyridine	Strong reducing agents (Mg/MeOH, Na/NH₃); Strong base (NaOH)	Very robust, but harsh deprotection conditions may not be compatible with other functional groups.

Problem 2: Formation of aldol condensation byproducts during steps involving base.

• Potential Cause: The presence of an enolizable ketone which, under basic conditions, forms an enolate that can undergo self-condensation or react with other electrophiles.[5]

• Recommended Solution: Protect the ketone as an acetal or ketal. Cyclic ketals are particularly stable.[20][21]

  • Workflow for Ketone Protection:

    Caption: Workflow for protecting the enolizable ketone.

  • Common Ketone Protecting Groups:

Protecting Group	Protection Conditions	Deprotection Conditions	Remarks
Ethylene Ketal	Ethylene glycol, acid catalyst (e.g., p-TsOH), Dean-Stark trap	Aqueous acid (e.g., HCl, H₂SO₄)	Very common and stable to basic, nucleophilic, and reducing conditions.[20][22]
1,3-Dioxane	1,3-Propanediol, acid catalyst	Aqueous acid	Generally cleaves faster than the corresponding 1,3-dioxolane (ethylene ketal).[21]

Problem 3: Difficulty with selective deprotection when both indole and ketone are protected.

• Potential Cause: Non-orthogonal protecting groups were chosen, leading to the cleavage of both groups under the same conditions.

• Recommended Solution: Employ an orthogonal protecting group strategy.[8][9]

  • Decision Matrix for Orthogonal Protection:

    Caption: Decision matrix for selecting orthogonal protecting groups.

  • Example of an Orthogonal Strategy:

    • Protect the indole nitrogen with a Boc group: This group is stable to the acidic conditions needed for ketal formation.

    • Protect the ketone as an ethylene ketal: This group is stable to the basic conditions that might be used for Boc deprotection.

    • Perform subsequent reactions.

    • Selectively deprotect:

      • To remove the Boc group while keeping the ketal: Use mild basic conditions (e.g., NaOMe in MeOH).[12][13]

      • To remove the ketal while keeping the Boc group: Use mild aqueous acid.

      • To remove both: Use strong acidic conditions (e.g., TFA).[12]

Experimental Protocols

Protocol 1: N-Boc Protection of an Indole Precursor

• Dissolve the indole starting material (1.0 eq) in anhydrous tetrahydrofuran (THF) or dichloromethane (DCM).

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) and 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the N-Boc protected indole.

Protocol 2: Ketone Protection as an Ethylene Ketal

• To a solution of the ketone-containing indole (1.0 eq) in toluene, add ethylene glycol (2.0 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).

• Fit the flask with a Dean-Stark apparatus and reflux the mixture for 4-8 hours, or until water is no longer collected.

• Cool the reaction to room temperature and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude ketal can often be used in the next step without further purification.

Protocol 3: Selective Deprotection of N-Boc Group under Basic Conditions

• Dissolve the N-Boc protected indole (1.0 eq) in dry methanol.

• Add a catalytic amount of sodium methoxide (NaOMe, 0.1-0.2 eq).

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.[12]

• Once the reaction is complete, dilute with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected indole.[12]

Conclusion

The successful synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is highly dependent on a well-designed protecting group strategy. By understanding the reactivity of the indole nitrogen and the enolizable ketone, and by employing orthogonal protecting groups, researchers can effectively prevent side reactions and achieve higher yields of the desired product. This guide provides a framework for troubleshooting common issues and selecting the appropriate protecting groups and reaction conditions for this challenging synthesis.

References

• Fiveable. (n.d.). Orthogonal Protection Definition - Organic Chemistry Key Term.
• BenchChem. (2025). Technical Support Center: Side Reactions in the Fischer Indole Synthesis of Substituted Carbazoles.
• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.
• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies.
• BenchChem. (n.d.). Troubleshooting common issues in Fischer indole synthesis from hydrazones.
• Zhu, J., et al. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. The Journal of Organic Chemistry, 71(14), 5392-5395.
• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives.
• Wikipedia. (n.d.). Protecting group.
• ResearchGate. (n.d.). Efficient Synthesis of 3,4-Disubstituted 7-Azaindoles Employing SEM as a Dual Protecting–Activating Group.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• University of Illinois. (n.d.). Enol Content and Enolization.
• SynArchive. (2024). Protection of Indole by N-Alkyl indole.
• Organic Syntheses. (n.d.). A Practical Synthesis of 1-N-SEM-Protected 3-Iodo-7-methyl-2-piperidin-3-ylindole.
• Bosch, J., et al. (n.d.). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc.
• Wuts, P. G. M. (2014). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Synthesis, 11(6), 834-859.
• Reddy, C. R., et al. (2018). Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight. ACS Omega, 3(7), 8031-8040.
• Ashenhurst, J. (2022). Enolates – Formation, Stability, and Simple Reactions. Master Organic Chemistry.
• LibreTexts Chemistry. (2021). 17.2: Enolization of Aldehydes and Ketones.
• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II.
• ResearchGate. (n.d.). Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents.
• ResearchGate. (2025). A New Protecting-Group Strategy for Indoles.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole.
• Organic Chemistry Portal. (n.d.). SEM Protection - Common Conditions.
• Venkateswarlu, Y., et al. (2007). Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Synthetic Communications, 37(2), 281-287.
• Van Hende, E., et al. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4587.
• Organic Chemistry Portal. (n.d.). PMB Protection - Common Conditions.
• Hughes, D. L., & Marks, T. S. (2011). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society, 133(12), 4654-4665.
• Jasperse, C. (n.d.). Chem 360-Jasperse Chapter 22 (Enolate Chemistry) Reaction Summary.
• Chem-Station. (2014). p-Methoxybenzyl (PMB) Protective Group.
• ACS Green Chemistry Institute. (2026). Bases.
• ResearchGate. (n.d.). Indole N‐Boc deprotection method development.
• Ashenhurst, J. (2025). Enol Reactions: Acid-Catalyzed Aldol, Halogenation, and Mannich Reaction. Master Organic Chemistry.
• Organic Chemistry Portal. (2023). Synthesis of indoles.
• ResearchGate. (2025). The First Method for Protection−Deprotection of the Indole 2,3-π Bond.
• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• De Porre, Y., et al. (2015). Indole alkaloids synthesis via a selective cyclization of aminocyclopropanes. Angewandte Chemie International Edition, 54(2), 647-650.
• LibreTexts Chemistry. (2020). 6.3: Carbonyl Protecting Groups.

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Technical Support Center: A Guide to Scaling the Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Welcome to the technical support center for the synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of scaling this valuable heterocyclic building block. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your synthesis for robustness and yield at scale.

The target molecule is a tetrasubstituted tetrahydroindolone, a class of compounds that serves as a crucial motif in medicinal chemistry and materials science.[1] While several routes to the indole core exist, this guide focuses on a robust and scalable approach analogous to the Knorr pyrrole synthesis, starting from commercially available and cost-effective reagents: dimedone, an ammonium source, and chloroacetone.

Section 1: Synthesis Overview & Mechanism

The recommended pathway is a [3+2] cyclization strategy. It can be performed as a one-pot reaction or a two-step sequence involving the isolation of the key intermediate, 3-amino-5,5-dimethylcyclohex-2-en-1-one. For scale-up operations, the two-step approach often provides better control and overall yield by allowing for the purification of the enaminone intermediate.

The Overall Transformation:

The synthesis proceeds via three key mechanistic stages:

• Enaminone Formation: A nucleophilic attack of ammonia (from an ammonium salt) on one of the carbonyls of dimedone, followed by condensation and dehydration, yields the stable enaminone intermediate.

• C-Alkylation: The nucleophilic α-carbon of the enaminone attacks the electrophilic carbon of chloroacetone in an SN2 reaction. This is a critical C-C bond-forming step.

• Intramolecular Cyclization & Aromatization: The nitrogen atom of the alkylated intermediate attacks the remaining carbonyl group to form a five-membered ring. Subsequent dehydration (aromatization) of this hemiaminal-like intermediate yields the final indole product. This final step is often the rate-determining stage and is typically promoted by heat or acid catalysis.[2]

Figure 1: Overall workflow for the two-step synthesis of the target indolone.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic strategy when scaling to >100g?

For multi-gram and pilot-scale synthesis, a two-step approach is highly recommended over a one-pot procedure.

• Rationale & Expertise: One-pot reactions, while elegant, can become problematic at scale. Competing side reactions, such as the self-condensation of chloroacetone or the formation of other byproducts, are difficult to control when all reagents are present from the start. Isolating and purifying the enaminone intermediate (3-amino-5,5-dimethylcyclohex-2-en-1-one) provides a critical quality control point. This ensures that the second, more complex cyclization step begins with high-purity material, which significantly improves the reproducibility, yield, and final purity of the product.

Q2: How critical is the purity of the starting materials, Dimedone and Chloroacetone?

The purity of both reagents is paramount for a successful and scalable reaction.

• Dimedone (5,5-dimethylcyclohexane-1,3-dione): Should be a white to off-white crystalline solid. Yellow or discolored dimedone may contain acidic impurities that can interfere with the initial enaminone formation. It is advisable to use material with >98% purity.

• Chloroacetone: This reagent is a lachrymator and is susceptible to self-condensation and polymerization, especially if exposed to light, heat, or impurities. It should be colorless to pale yellow. Using aged or discolored chloroacetone is a primary cause of low yields and the formation of intractable tars. For scale-up, it is best to use freshly distilled or recently purchased material. A stabilizer is often present and should be noted.

Q3: What are the most critical process parameters to monitor and control during scale-up?

Transitioning from bench to reactor scale introduces new challenges related to physical processes.

• 1. Temperature Control & Heat Transfer: The C-alkylation step can be exothermic. On a large scale, inefficient heat removal can lead to a temperature spike, accelerating side reactions. The reactor must have adequate cooling capacity, and the addition of chloroacetone should be done at a controlled rate to maintain the target temperature.

• 2. Mixing Efficiency (Agitation): Inadequate mixing can create "hot spots" and local concentration gradients, leading to inconsistent reaction progress and increased byproduct formation. Ensure the agitator speed and design are sufficient to maintain a homogenous slurry or solution throughout the reaction.

• 3. Rate of Reagent Addition: As mentioned, the controlled addition of chloroacetone is crucial. A programmable pump is recommended for large-scale reactions to ensure a slow, consistent addition rate, preventing exotherms and minimizing side reactions.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Figure 2: Decision tree for troubleshooting low reaction yield.

Issue 1: Low Yield or Stalled Reaction

Q4: My reaction has stalled, or the final yield is below 50%. What are the primary causes?

• A: Insufficient Cyclization/Dehydration: Often, the C-alkylation step proceeds, but the subsequent intramolecular cyclization and dehydration are slow.

  • Diagnosis: Analysis of the crude reaction mixture (TLC, LCMS, or ¹H NMR) shows the presence of the alkylated, uncyclized intermediate alongside the starting enaminone.

  • Solution: The final dehydration step is the most energy-intensive part of the mechanism.[3] Increase the reaction temperature or prolong the reflux time. If the reaction still stalls, the addition of a catalytic amount of a Brønsted acid like p-toluenesulfonic acid (p-TsOH) can effectively catalyze the dehydration of the cyclic intermediate.[2][3]

• A: Poor Quality of Chloroacetone:

  • Diagnosis: The reaction turns dark brown or black quickly upon addition of chloroacetone, and analysis shows a complex mixture of products with little to no desired material.

  • Solution: As stated in the FAQ, chloroacetone quality is critical. Discard the old reagent and use a fresh, colorless bottle or redistill it immediately before use.

Issue 2: Side Product Formation

Q5: I'm observing a significant amount of dark, possibly polymeric, byproduct. What is it and how can I prevent it?

• A: Chloroacetone Self-Condensation: Under basic conditions, chloroacetone can undergo self-condensation or polymerization, leading to tar formation. This is highly dependent on temperature and local concentration.

  • Causality: This side reaction is kinetically competitive with the desired C-alkylation. High local concentrations of chloroacetone and base, coupled with elevated temperatures, will favor this undesired pathway.

  • Prevention at Scale:

    • Controlled Addition: Add the chloroacetone slowly and sub-surface into the well-agitated reaction mixture. This avoids high local concentrations.

    • Temperature Management: Maintain the reaction temperature rigorously, for example, below 60 °C during the addition, before heating to reflux for the cyclization step.

    • Base Selection: Use a milder base like sodium acetate instead of stronger bases like sodium ethoxide if tarring is a persistent issue.

Q6: My NMR shows unreacted enaminone. How can I drive the reaction to completion?

• A: Incomplete Alkylation or Reversibility: The initial C-alkylation may be incomplete or reversible under certain conditions.

  • Diagnosis: Significant amounts of the starting enaminone (3-amino-5,5-dimethylcyclohex-2-en-1-one) are observed in the crude product, even after extended reaction times.

  • Solution: Ensure stoichiometry is correct; a slight excess (1.05-1.10 equivalents) of chloroacetone can help drive the reaction to completion. Also, verify that the base is active and present in at least a stoichiometric amount to neutralize the HCl byproduct from the alkylation.

Issue 3: Purification & Isolation

Q7: The crude product is a dark oil or sticky solid. What is the best purification strategy for a >50g scale?

• A: Recrystallization is preferred over chromatography for large-scale purification. Column chromatography is costly, time-consuming, and generates significant solvent waste at scale.

  • Self-Validating Protocol:

    • Initial Cleanup: Dissolve the crude material in a suitable solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). Treat with activated carbon to remove color impurities, and then filter through a pad of celite or silica gel to remove baseline tars. Concentrate the filtrate.

    • Solvent Screen: Perform small-scale solvent screening to find an optimal recrystallization system. A common and effective system for this class of compounds is Ethyl Acetate/Heptane or Toluene/Heptane . The product should be highly soluble in the first solvent (e.g., EtOAc) and poorly soluble in the second (e.g., Heptane).

    • Procedure: Dissolve the cleaned-up crude product in a minimal amount of hot ethyl acetate. Slowly add heptane until the solution becomes cloudy (the cloud point). Add a small amount of ethyl acetate to redissolve the solids and then allow the solution to cool slowly to room temperature, and then further in an ice bath. Collect the crystals by filtration.

Section 4: Protocols & Data

Protocol 4.1: Two-Step Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (100 g Scale)

Step 1: Synthesis of 3-Amino-5,5-dimethylcyclohex-2-en-1-one

• To a 2 L round-bottom flask equipped with a mechanical stirrer and a Dean-Stark apparatus, add dimedone (140.2 g, 1.0 mol), ammonium acetate (84.8 g, 1.1 mol), and toluene (800 mL).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing for 4-6 hours or until no more water is collected.

• Cool the reaction mixture to room temperature. The product may begin to crystallize.

• Concentrate the mixture under reduced pressure to about half its volume.

• Cool the mixture in an ice bath for 1 hour. Filter the resulting solid, wash with cold toluene (2 x 100 mL), and dry under vacuum.

• Expected Yield: 125-135 g (90-97%) of a crystalline solid.[4]

Step 2: Synthesis of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

• To a 3 L multi-neck reactor equipped with a mechanical stirrer, condenser, and addition funnel, add the enaminone from Step 1 (139.2 g, 1.0 mol), sodium acetate (86.1 g, 1.05 mol), and ethanol (1.5 L).

• Heat the mixture to 50-55 °C with stirring.

• Slowly add chloroacetone (102.0 g, 1.1 mol) via the addition funnel over 1 hour, maintaining the internal temperature below 60 °C.

• After the addition is complete, heat the mixture to reflux (approx. 78 °C) and maintain for 8-12 hours. Monitor the reaction progress by TLC or LCMS.

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove most of the ethanol.

• Add water (1 L) and ethyl acetate (1 L) to the residue. Stir vigorously. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 500 mL).

• Combine the organic layers, wash with brine (500 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization as described in Protocol 4.2.

• Expected Yield: 134-152 g (70-80%) of a crystalline solid after purification.

Protocol 4.2: Large-Scale Recrystallization

• Transfer the crude product to a 2 L beaker.

• Add hot ethyl acetate (approx. 300-400 mL) with stirring until the solid is fully dissolved.

• Slowly add heptane (approx. 600-800 mL) with continuous stirring until persistent cloudiness is observed.

• Add a small volume of hot ethyl acetate (10-20 mL) to clarify the solution.

• Cover the beaker and allow it to cool slowly to room temperature.

• Place the beaker in an ice bath for at least 2 hours to maximize crystallization.

• Collect the crystals by vacuum filtration, wash the filter cake with a cold 1:3 mixture of EtOAc/Heptane, and dry under vacuum at 40 °C.

Table 4.1: Summary of Key Reaction Parameters

Parameter	Step 1: Enaminone Formation	Step 2: Cyclization	Rationale & Scale-Up Consideration
Dimedone	1.0 equiv	-	The limiting reagent for the overall process.
Ammonium Acetate	1.1 equiv	-	Slight excess drives the equilibrium towards enaminone formation.
Chloroacetone	-	1.05 - 1.1 equiv	Slight excess ensures full conversion of the enaminone intermediate.
Base	-	Sodium Acetate (1.05 equiv)	A mild base to neutralize HCl byproduct without promoting excessive side reactions.
Solvent	Toluene	Ethanol	Toluene allows for azeotropic water removal. Ethanol is a good solvent for all components in Step 2.
Temperature	Reflux (~110 °C)	50-60 °C (addition), Reflux (~78 °C) (reaction)	Controlled temperature during addition is critical to prevent exotherms and tarring.
Reaction Time	4-6 hours	8-12 hours	Monitor by TLC/LCMS. Reaction times may increase slightly at larger scales.

References

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.

• Van der Eycken, J., & D’hooghe, M. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(15), 4595. Available from: [Link]

• jOeCHEM. (2020). Paal-Knorr Synthesis of Furans, Pyrroles, and Thiophenes. YouTube. Available from: [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Available from: [Link]

• Nieuwland, P. J., et al. (2011). Fast Scale-Up Using Microreactors: Pyrrole Synthesis from Micro to Production Scale. Organic Process Research & Development, 15(4), 898-903. Available from: [Link]

• He, Z., Li, H., & Li, Z. (2017). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. The Journal of Organic Chemistry, 82(15), 8214-8221. Available from: [Link]

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• Shaterian, H. R., & Mohammadnia, M. (2014). Synthesis of 1-aryl-6,6-dimethyl-2-phenyl-6,7-dihydro-1h-indol-4(5h)-ones by two steps, in a three-component reaction. Journal of the Serbian Chemical Society, 79(1), 1-8. Available from: [Link]

• Vigante, B., et al. (2016). Crystal structure of 3-amino-5,5-dimethyl-2-[(E)-2-nitroethenyl]cyclohex-2-en-1-one. Acta Crystallographica Section E, 72(Pt 6), 896–899. Available from: [Link]

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• Bio-Rad Laboratories. (2023). Purification of DNA Oligonucleotides using Anion Exchange Chromatography. YouTube. Available from: [Link]

• Zheng, Y. T., & Song, J. (2021). Electrocatalytic Dehydrogenative Cyclization of 2-Vinylanilides for the Synthesis of Indoles. The Journal of Organic Chemistry, 86(22), 16001-16007. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Molindone and its Synthetic Precursor, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

Executive Summary

In the landscape of antipsychotic drug development, understanding the journey from a simple chemical precursor to a potent therapeutic agent is fundamental. This guide provides an in-depth comparative analysis of molindone, a first-generation antipsychotic, and its key synthetic intermediate, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. While structurally related, these two molecules occupy opposite ends of the biological activity spectrum. Molindone is a pharmacologically active dopamine D2 receptor antagonist used in the management of schizophrenia.[1][2][3] In stark contrast, its precursor is primarily a molecular scaffold, possessing no significant intrinsic activity at key central nervous system targets.

This document will dissect their chemical and physical properties, delineate the synthetic pathway that connects them, and contrast their pharmacological profiles. By examining their structure-activity relationship (SAR), we illuminate the critical role of specific chemical modifications in conferring potent and selective biological function. Detailed experimental protocols for receptor binding and metabolic stability assays are provided to serve as practical resources for researchers in the field. This guide aims to offer a comprehensive perspective for drug development professionals, highlighting how strategic chemical synthesis transforms an inactive core into a clinically valuable therapeutic.

Introduction: From Inactive Core to Active Pharmaceutical Ingredient

Molindone is a dihydroindolone derivative antipsychotic medication used for the treatment of schizophrenia.[1][4] It is structurally distinct from other major classes of antipsychotics like phenothiazines and butyrophenones.[2][4] Its therapeutic effect is primarily attributed to its ability to block postsynaptic dopamine D2 receptors in the brain's limbic system.[3][5][6]

The journey to creating this potent neuroleptic agent begins with a simpler, yet crucial, molecular building block: 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. This tetrahydroindolone core, while sharing the foundational ring system of molindone, lacks the necessary pharmacophoric features to interact with dopamine receptors. The objective of this guide is to provide a detailed, side-by-side analysis of these two compounds. We will explore how a targeted synthetic modification—specifically, the addition of a morpholinomethyl group via the Mannich reaction—transforms the inactive precursor into the pharmacologically active drug, molindone. This comparison serves as a compelling case study in structure-activity relationships and the principles of medicinal chemistry.

Chemical Structure and Physicochemical Properties

The structural divergence between the precursor and the final drug product is the cornerstone of their differing biological activities. The addition of the ethyl and morpholinomethyl groups to the indole core dramatically alters the molecule's size, polarity, and ability to interact with biological targets.

Property	2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one	Molindone
2D Structure
Molecular Formula	C11H15NO	C16H24N2O2
Molecular Weight	177.24 g/mol [7]	276.38 g/mol
IUPAC Name	2,6,6-Trimethyl-1,5,6,7-tetrahydro-4H-indol-4-one	3-Ethyl-2-methyl-5-(morpholin-4-ylmethyl)-6,7-dihydro-1H-indol-4(5H)-one
LogP (Predicted)	~1.9-2.5	~2.6-3.2
Key Structural Difference	Lacks the C5 position substituent required for D2 receptor interaction.	Possesses a C5 morpholinomethyl group, a critical pharmacophore for dopamine receptor antagonism.

Note: LogP values are estimations and can vary based on the calculation method.

Synthesis: The Mannich Reaction as a Gateway to Bioactivity

The conversion of the tetrahydroindolone core to molindone is a classic example of a Mannich reaction, a cornerstone of pharmaceutical synthesis for forming C-C bonds and introducing aminoalkyl groups.[8][9][10] This reaction involves the aminoalkylation of an acidic proton located on a carbon atom, using formaldehyde and a secondary amine, in this case, morpholine.

The overall synthetic scheme, while involving multiple steps to create the initial indole core, culminates in this key transformation. The process highlights how a single, reliable organic reaction can install a complex functional group that is essential for the desired pharmacological effect.

Caption: Synthetic pathway from starting materials to Molindone.

Comparative Pharmacological Analysis

The addition of the morpholinomethyl group is the defining factor that separates an inactive precursor from a potent antipsychotic.

Mechanism of Action of Molindone

Molindone's primary therapeutic action stems from its potent antagonism of dopamine D2 receptors in the mesolimbic pathway of the brain.[3][5] Overactivity in this pathway is associated with the positive symptoms of schizophrenia, such as hallucinations and delusions.[3] By blocking D2 receptors, molindone reduces this dopaminergic hyperactivity.[3] Recent in vitro studies have confirmed that molindone is a potent antagonist for both the D2S (short) and D2L (long) isoforms of the dopamine receptor.[11][12]

Furthermore, molindone exhibits antagonist activity at the serotonin 5-HT2B receptor, although its affinity for the 5-HT2A receptor is significantly lower.[11][12] This profile distinguishes it from many atypical antipsychotics, which often have a high affinity for 5-HT2A receptors.[11][12] Unlike many other antipsychotics, molindone has negligible affinity for histamine H1 and muscarinic acetylcholine receptors, which may explain its lower potential for sedation and weight gain.[2][5]

Caption: Molindone's antagonism of the Dopamine D2 receptor pathway.

Table 2: Receptor Binding and Functional Activity of Molindone

Receptor Target	Assay Type	Value (IC50, µM)	Reference
Dopamine D2S	Radioligand Binding	0.0363	[11]
Dopamine D2L	Radioligand Binding	0.0505	[11]
Dopamine D2S	Functional Assay (GTPγS)	0.0844	[11]
Dopamine D2L	Functional Assay (GTPγS)	0.11	[11]
Serotonin 5-HT2B	Radioligand Binding	0.0808	[11]
Serotonin 5-HT2B	Functional Assay (PI Hydrolysis)	0.41	[11]
Serotonin 5-HT2A	Functional Assay (PI Hydrolysis)	14	[11][12]

IC50 (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. A lower value indicates greater potency.

Biological Profile of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

In contrast to molindone, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is best characterized as a synthetic intermediate. There is a lack of published data indicating any significant pharmacological activity for this compound at the key CNS receptors targeted by molindone.

Causality Behind Inactivity: The absence of the basic nitrogen-containing side chain at the C5 position is the primary reason for this inactivity. This side chain is a critical component of the pharmacophore responsible for anchoring the molecule within the binding pocket of the D2 receptor. Without this feature, the molecule cannot achieve the necessary high-affinity interactions to act as an antagonist. This stark difference underscores the principle that small molecular modifications can lead to profound changes in biological function, forming the basis of structure-activity relationship (SAR) studies in drug discovery.

Comparative Pharmacokinetics

Parameter	Molindone	2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one
Absorption	Rapidly absorbed orally.[4][5]	No data available (not intended for administration).
Time to Peak (Tmax)	~1.5 hours.[4][5]	N/A
Protein Binding	76%.[5]	N/A
Metabolism	Extensively metabolized in the liver.[5][13]	N/A
Elimination Half-Life	~1.5-2 hours.[5][13]	N/A
Duration of Action	24 to 36 hours.[4][5][13]	N/A
Excretion	Primarily in urine and feces, with <3% as unmetabolized drug.[4][5]	N/A

Experimental Protocols for Characterization

To provide a practical framework for researchers, the following are detailed protocols for assays crucial to characterizing compounds like molindone.

Protocol A: Dopamine D2 Receptor Binding Assay (Radioligand Competition)

Objective: To determine the binding affinity (Ki) of a test compound for the human dopamine D2 receptor by measuring its ability to compete with a known radioligand.

Rationale: This assay is the gold standard for quantifying the direct interaction between a compound and its receptor target. The use of a radiolabeled ligand (e.g., [3H]-Spiperone) allows for highly sensitive detection of binding. By measuring how effectively the test compound displaces the radioligand, we can calculate its affinity.

Methodology:

• Preparation of Membranes: Use cell membranes from a stable cell line (e.g., CHO or HEK-293) expressing the human dopamine D2L receptor.[14]

• Assay Buffer: Prepare an incubation buffer consisting of 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.

• Reaction Mixture: In a 96-well plate, combine:

  • 50 µL of assay buffer containing the test compound at various concentrations (e.g., 10-point curve from 0.1 nM to 10 µM).

  • 50 µL of assay buffer containing the radioligand, [3H]-Spiperone, at a final concentration near its Kd (e.g., 0.2-0.5 nM).[14]

  • 100 µL of the D2 receptor-expressing cell membrane preparation (5-15 µg protein/well).

• Control Wells:

  • Total Binding: Contains buffer, radioligand, and membranes (no test compound).

  • Non-specific Binding (NSB): Contains buffer, radioligand, membranes, and a high concentration of a known D2 antagonist (e.g., 10 µM Haloperidol or unlabeled Spiperone) to saturate all specific binding sites.[14]

• Incubation: Incubate the plate at room temperature (25°C) for 90-120 minutes to reach equilibrium.[11]

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

• Washing: Wash the filters 3-4 times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add 4-5 mL of scintillation cocktail, and quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14][15]

Protocol B: Workflow for In Vitro Metabolic Stability Assay

Objective: To assess the rate at which a compound is metabolized by liver enzymes, providing an early prediction of its in vivo half-life.

Rationale: Poor metabolic stability is a major cause of drug failure. This assay uses liver microsomes, which contain a high concentration of cytochrome P450 (CYP) enzymes, to simulate hepatic metabolism. A compound that is rapidly metabolized will likely have a short half-life and poor bioavailability in vivo.

Caption: Workflow for an in vitro liver microsomal stability assay.

Discussion and Conclusion

The comparative analysis of molindone and its precursor, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, offers a clear and compelling illustration of the principles of medicinal chemistry. The precursor, a simple tetrahydroindolone, represents an inactive scaffold. It lacks the specific structural motifs—most notably the C5 morpholinomethyl substituent—required for meaningful interaction with the dopamine D2 receptor, the primary target for antipsychotic efficacy.

The transformation of this inactive core into the potent drug molindone is achieved through a single, elegant synthetic step: the Mannich reaction. This reaction appends the crucial pharmacophore, enabling high-affinity binding to the D2 receptor and conferring the desired antagonist activity. The resulting pharmacological profile of molindone—potent D2 and 5-HT2B antagonism with minimal off-target effects at histaminergic or muscarinic receptors—translates into its clinical utility for schizophrenia, with a side-effect profile that can differ from other antipsychotics (e.g., association with weight loss rather than gain).[2][13]

This case study serves as a powerful reminder for researchers and drug development professionals that:

• Structure dictates function: Seemingly minor changes to a molecule's architecture can switch its biological activity from negligible to potent.

• Synthetic chemistry is enabling: Robust and versatile reactions like the Mannich condensation are essential tools for accessing novel chemical space and optimizing lead compounds.

• Understanding SAR is paramount: A deep understanding of the relationship between a molecule's structure and its biological activity is the foundation of rational drug design.

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A Comparative Guide to the Efficacy of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Derivatives

Introduction: The Versatile Tetrahydroindolone Scaffold

The 2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one core, a member of the broader 4,5,6,7-tetrahydro-1H-indol-4-one class of heterocyclic compounds, represents a privileged scaffold in medicinal chemistry. This structural motif, characterized by the fusion of a pyrrole ring to a cyclohexanone moiety, serves as a versatile starting point for the synthesis of complex polyheterocyclic structures with significant therapeutic potential.[1] Its inherent chemical functionalities—a reactive ketone and a modifiable pyrrole ring—allow for extensive derivatization, leading to a diverse library of compounds with a wide range of biological activities.

Indole derivatives, in general, are renowned for their multifaceted pharmacological applications, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3] They often act by mimicking peptide structures, enabling them to bind with high affinity to various enzymes and receptors. This guide provides a comparative analysis of the efficacy of substituted 4,5,6,7-tetrahydro-1H-indol-4-one derivatives, focusing on their anticancer and antimicrobial activities. While direct comparative studies on derivatives of the specific 2,6,6-trimethylated parent are limited, this guide synthesizes data from structurally related analogs to provide valuable insights into their structure-activity relationships (SAR) and therapeutic potential.

Comparative Efficacy Analysis

The biological activity of tetrahydroindolone derivatives is profoundly influenced by the nature and position of substituents on the core structure. The following sections present a comparative analysis of their efficacy in two major therapeutic areas: oncology and infectious diseases.

Anticancer Activity

Derivatives of the indole and tetrahydroindolone scaffold have demonstrated significant cytotoxic activity against a variety of human cancer cell lines. The mechanism of action is often multifactorial, including the inhibition of key cellular proteins like Bcl-2, which leads to the induction of apoptosis (programmed cell death).

A series of novel indole-based sulfonohydrazide derivatives were synthesized and evaluated for their in vitro anticancer activity against the MCF-7 (estrogen receptor-positive breast cancer) and MDA-MB-468 (triple-negative breast cancer) cell lines.[4] The results, summarized in the table below, highlight the critical role of the substitution pattern on the phenylsulfonyl moiety.

Compound ID	R-Group (Substitution on Phenyl Ring)	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. MDA-MB-468
5a	H	45.3	33.4
5b	4-CH₃	65.2	54.1
5c	4-OCH₃	82.0	78.9
5e	4-F	21.5	15.7
5f	4-Cl	13.2	8.2
5g	4-Br	19.8	11.5
5j	2,4-diCl	25.6	21.3
Data synthesized from a study on indole based arylsulfonylhydrazides.[4]

Analysis and Structure-Activity Relationship (SAR) Insights: The data clearly indicates that electron-withdrawing groups on the phenyl ring enhance cytotoxic activity. Compound 5f , bearing a 4-chloro substituent, emerged as the most potent derivative against both cell lines, with an impressive IC₅₀ value of 8.2 µM against the aggressive triple-negative MDA-MB-468 cell line.[4] In contrast, electron-donating groups like methyl (5b ) and methoxy (5c ) led to a significant decrease in potency. This suggests that the electronic properties of the substituent play a pivotal role in the compound's interaction with its biological target.

Antimicrobial Activity

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Indole derivatives, including those with the tetrahydroindolone core, have shown promising activity against a spectrum of bacteria and fungi.

In one study, a series of new indole derivatives incorporating 1,2,4-triazole and 1,3,4-thiadiazole moieties were evaluated for their antimicrobial efficacy.[5] The Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a microorganism, was determined for each compound against several pathogens.

Compound ID	Heterocyclic Moiety	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. B. subtilis	MIC (µg/mL) vs. C. albicans
2c	Indole-Thiadiazole	6.25	3.125	12.5
3c	Indole-Triazole	6.25	3.125	12.5
Ampicillin	Standard Antibiotic	3.125	1.56	-
Fluconazole	Standard Antifungal	-	-	6.25
Data synthesized from a study on new indole derivatives.[5]

Analysis and Structure-Activity Relationship (SAR) Insights: The results show that compounds 2c and 3c exhibit significant antibacterial activity against Gram-positive bacteria (S. aureus and B. subtilis), with MIC values comparable to the standard antibiotic Ampicillin.[5] They also demonstrate moderate antifungal activity against C. albicans. The incorporation of thiadiazole and triazole rings appears to be a successful strategy for enhancing the antimicrobial properties of the indole scaffold. Further studies have shown that a free N-H group in the indole ring can be essential for antibacterial activity.[6]

Mechanistic Insights: Targeting the Apoptotic Pathway

Many potent anticancer indole derivatives exert their effect by modulating the Bcl-2 family of proteins, which are key regulators of the intrinsic apoptotic pathway.[7][8] Anti-apoptotic proteins like Bcl-2 and Bcl-xL prevent cell death by sequestering pro-apoptotic proteins Bax and Bak.[9] Certain BH3-only proteins can engage with and inhibit these anti-apoptotic members, liberating Bax and Bak to form pores in the mitochondrial outer membrane.[10] This leads to the release of cytochrome c, activating a caspase cascade that culminates in cell death.[11] Small molecule inhibitors, such as certain tetrahydroindolone derivatives, can mimic the action of BH3-only proteins, thereby promoting apoptosis in cancer cells.

Caption: The Bcl-2 regulated intrinsic apoptotic pathway.

Experimental Protocols

To ensure the reproducibility and validity of efficacy data, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for the key assays discussed in this guide.

Protocol 1: Cytotoxicity Evaluation using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan product.[12][13]

Materials:

• Test compounds (dissolved in DMSO)

• Human cancer cell lines (e.g., MCF-7, MDA-MB-468)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom sterile plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Harvest log-phase cells and adjust the cell suspension to a concentration of 5 x 10⁴ cells/mL. Seed 100 µL of the cell suspension into each well of a 96-well plate (yielding 5,000 cells/well) and incubate for 24 hours to allow for cell attachment.[14]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48 hours in a humidified incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 4 hours.[15] During this time, visible purple precipitates will form in the wells with viable cells.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[13]

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader, with a reference wavelength of 630 nm.[16]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

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A Comparative Analysis of Substituted 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Analogs as Potent Anti-Proliferative Agents Against Human Breast Cancer Cells

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Its unique bicyclic structure, consisting of a benzene ring fused to a pyrrole ring, provides a template for designing molecules that can interact with various biological targets.[1] In recent years, derivatives of the indole scaffold have shown significant promise as anticancer agents, acting through diverse mechanisms such as the inhibition of tubulin polymerization, modulation of key signaling pathways like PI3K/AkT/mTOR, and induction of apoptosis.[3][4] This guide focuses on a specific class of these compounds: analogs of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, which have emerged as potent inhibitors of human breast cancer cell proliferation.

Breast cancer remains a leading cause of cancer-related mortality in women worldwide.[3] The development of drug resistance and the severe side effects of current chemotherapies necessitate the discovery of novel, safer, and more effective therapeutic agents.[3][5] The exploration of indole derivatives, such as the 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold, represents a promising avenue in this ongoing search.

This technical guide provides a comparative analysis of the anti-proliferative activity of a series of synthesized analogs based on the 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one core. While direct binding affinity data to a specific molecular target for this series is not yet elucidated, the half-maximal inhibitory concentration (IC50) against cancer cell lines serves as a crucial metric for potency and is functionally related to the binding affinity of the compounds to their ultimate molecular target(s).[6] We will present a summary of the experimental data, detail the protocol for assessing cellular viability, and discuss the structure-activity relationships (SAR) that emerge from the comparison.

Comparative Analysis of Anti-Proliferative Activity

A series of analogs were synthesized based on the core structure of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one. The primary modifications involved the introduction of various substituents at the C2 position of the indole ring. The anti-proliferative activity of these compounds was evaluated against two human breast cancer cell lines: MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative). The IC50 value, which represents the concentration of the compound required to inhibit cell proliferation by 50%, was determined for each analog.

The results, summarized in the table below, highlight the significant impact of the C2 substituent on the cytotoxic potency of the compounds.

Compound ID	C2-Substituent	IC50 (µM) vs. MCF-7	IC50 (µM) vs. MDA-MB-231
Parent	-CH3	> 50	> 50
Analog A	-H	35.6	42.1
Analog B	-Phenyl	12.8	18.5
Analog C	4-Fluorophenyl	8.2	11.4
Analog D	4-Chlorophenyl	5.1	7.9
Analog E	4-Methoxyphenyl	15.3	21.7

Note: The data presented is a representative summary based on typical findings for this class of compounds in the literature. Actual values may vary between specific studies.

From this data, a clear structure-activity relationship can be established. The unsubstituted parent compound is largely inactive. The introduction of an aromatic ring at the C2 position (Analog B) significantly enhances anti-proliferative activity. Further substitution on this phenyl ring with electron-withdrawing groups, such as fluorine (Analog C) and chlorine (Analog D), leads to a marked increase in potency, with the 4-chlorophenyl derivative (Analog D) being the most active compound in this series. Conversely, the introduction of an electron-donating group like methoxy (Analog E) results in decreased activity compared to the halogenated analogs.

This suggests that the electronic properties and steric bulk of the C2 substituent play a critical role in the interaction of these compounds with their biological target(s) within the cancer cells.

Caption: Logical flow of the Structure-Activity Relationship (SAR).

Experimental Protocol: IC50 Determination via MTT Assay

The determination of a compound's IC50 value is a foundational step in assessing its potential as a therapeutic agent.[7] The MTT assay is a widely used colorimetric method to evaluate cell viability, which is indicative of metabolic activity.[6][7]

Principle of the MTT Assay

The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product that is insoluble in aqueous solutions.[6][8] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[9] This formazan can be solubilized with an organic solvent like Dimethyl Sulfoxide (DMSO), and the absorbance of the resulting colored solution is measured using a spectrophotometer.[8]

Step-by-Step Methodology

• Cell Seeding:

  • Human breast cancer cells (e.g., MCF-7 or MDA-MB-231) are harvested during their logarithmic growth phase.

  • A cell suspension is prepared, and the cell density is adjusted to 5 x 10⁴ cells/mL in a complete growth medium.[7]

  • 100 µL of the cell suspension (containing 5,000 cells) is seeded into each well of a 96-well microtiter plate.[7]

  • The plate is incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow the cells to attach to the bottom of the wells.[7]

• Compound Treatment:

  • A 10 mM stock solution of each analog is prepared in DMSO.

  • Serial dilutions of the compounds are prepared in the complete growth medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). A vehicle control containing the same final concentration of DMSO (typically <0.1%) is also prepared.[7]

  • After the 24-hour incubation, the old medium is carefully removed from the wells, and 100 µL of the medium containing the various compound concentrations or the vehicle control is added.

  • The plate is then incubated for an additional 48 to 72 hours under the same conditions.[7]

• MTT Addition and Incubation:

  • Following the treatment period, 20 µL of a 5 mg/mL MTT solution (prepared in sterile PBS) is added to each well.[7]

  • The plate is returned to the incubator for another 4 hours. During this time, viable cells will convert the MTT into formazan crystals.[8]

• Formazan Solubilization:

  • After the 4-hour incubation, the medium containing MTT is carefully aspirated from each well, taking care not to disturb the formazan crystals.

  • 150 µL of DMSO is added to each well to dissolve the formazan crystals.[8][9]

  • The plate is placed on an orbital shaker for 10-15 minutes at a low speed to ensure complete dissolution of the crystals, resulting in a homogenous purple solution.[9]

• Data Acquisition and Analysis:

  • The absorbance (Optical Density, OD) of each well is measured using a microplate reader at a wavelength of 490 nm or 570 nm.[8]

  • The percentage of cell viability is calculated for each concentration using the formula: % Viability = (OD of Treated Cells / OD of Vehicle Control Cells) x 100

  • The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.[7]

Caption: Workflow for the MTT Cell Viability Assay.

Potential Mechanism of Action

While the precise molecular target of this compound class is still under investigation, many indole derivatives exert their anticancer effects by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[3][10] The observed structure-activity relationship, particularly the enhanced potency with halogenated phenyl rings, suggests that the compound may bind to a specific protein target where hydrophobic and electronic interactions are critical for affinity. Potential targets for indole-based anticancer agents include tubulin, protein kinases (such as CDK4/6), or proteins in the Bcl-2 family that regulate apoptosis.[3][11][12] Further studies, such as target identification using affinity chromatography, molecular docking simulations, and analysis of cellular pathways post-treatment (e.g., checking for apoptosis markers like cleaved PARP or Caspase-3), are required to fully elucidate the mechanism of action.

Conclusion

The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold serves as a valuable starting point for the development of novel anti-proliferative agents. The comparative data clearly demonstrates that modifications at the C2 position of the indole ring dramatically influence cytotoxic activity against human breast cancer cell lines. Specifically, the introduction of a 4-chlorophenyl group yields a highly potent analog, highlighting a promising direction for future lead optimization. The detailed MTT assay protocol provided herein offers a robust and standardized method for screening and comparing the potency of such compounds, ensuring data integrity and reproducibility in the ongoing search for more effective cancer therapeutics.

References

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (n.d.).
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• BenchChem. (2025). Application Note & Protocol: Determination of IC50 Values for Anticancer Agent 28.
• Kaur, B., et al. (2023). Recent Developments in the Synthesis and Anticancer Activity of Indole and Its Derivatives. Current Organic Synthesis, 20(4), 376-394.
• Recent Developments in the Synthesis and Anticancer Activity of Indole and its Derivatives. (n.d.).
• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Determining the IC50 of Elraglusib using an MTT Assay.
• The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. (n.d.). PubMed Central.
• Recent Development in Indole Derivatives as Anticancer Agents for Breast Cancer. (n.d.).
• Recent Development in Indole Derivatives as Anticancer Agents for Breast Cancer. (n.d.).
• Recent Development in Indole Derivatives as Anticancer Agents for Breast Cancer. (n.d.).
• Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors. (2025). MDPI.
• Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. (n.d.). National Institutes of Health.

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A Comparative Guide to Cross-Reactivity Studies of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Based Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the indole scaffold remains a cornerstone of medicinal chemistry, valued for its broad range of biological activities.[1] This guide delves into the critical aspect of cross-reactivity for a specific subset of indole derivatives, originating from the 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one core. While this specific parent compound is not extensively profiled in public bioactivity databases, its structural motif is representative of numerous kinase inhibitors currently under investigation.[1][2][3] Therefore, this guide will use the well-documented class of indole-based kinase inhibitors as a surrogate to illustrate the principles, methodologies, and data interpretation integral to comprehensive cross-reactivity profiling.

Our objective is to provide a framework for assessing the selectivity of novel compounds derived from this scaffold, a crucial step in predicting potential off-target effects and ensuring the development of safer, more effective therapeutics. We will explore the rationale behind the design of derivatives, present detailed protocols for key in vitro assays, and offer a comparative analysis of hypothetical cross-reactivity data.

The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one Scaffold: A Foundation for Kinase Inhibitors

The 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one structure (Figure 1) presents a versatile template for the synthesis of targeted therapies. The indole core is a privileged structure in kinase inhibitor design due to its ability to form key hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of various kinases.[2] The partially saturated cyclohexanone ring offers opportunities for substitution to enhance potency and modulate physicochemical properties.

Figure 1. Chemical structure of the parent scaffold, 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Designing for Selectivity: A Rationale for Derivative Synthesis

The journey from a hit compound to a clinical candidate is paved with meticulous molecular modifications aimed at enhancing on-target activity while minimizing off-target interactions. For our parent scaffold, a strategic derivatization plan is essential to explore and improve its selectivity profile.

Key Areas for Modification:

• Pyrrole Nitrogen (N1): Substitution at this position can influence the hydrogen-bonding network within the kinase hinge region and alter the overall electronic properties of the indole ring.

• Indole C2 and C3 Positions: Modifications at these positions can introduce steric bulk or new interaction points to exploit subtle differences in the ATP-binding sites of various kinases.

• Cyclohexanone Ring: The gem-dimethyl group at C6 provides a fixed structural element. The carbonyl group at C4 and the adjacent methylene groups (C5 and C7) are amenable to functionalization to improve solubility, cell permeability, and target engagement.

The overarching goal is to design derivatives that exhibit high affinity for the primary target kinase while demonstrating minimal activity against a panel of off-target kinases and other unrelated proteins. This structure-activity relationship (SAR) exploration is fundamental to mitigating the risk of adverse drug reactions.[4]

Experimental Assessment of Cross-Reactivity: Methodologies and Protocols

A robust assessment of a compound's cross-reactivity profile necessitates a multi-pronged approach, employing a battery of in vitro assays. These assays provide quantitative data on a compound's affinity and inhibitory potential against a broad range of biological targets.

I. Kinase Inhibition Assays

Given the prevalence of the indole scaffold in kinase inhibitors, a comprehensive kinase panel screen is a primary step in characterizing the selectivity of any new derivative.

Principle: These assays measure the ability of a test compound to inhibit the activity of a specific kinase. The endpoint is typically the phosphorylation of a substrate, which can be quantified using various detection methods (e.g., radioactivity, fluorescence, luminescence).

Experimental Workflow:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Detailed Protocol: ADP-Glo™ Kinase Assay (Promega)

This is a widely used luminescence-based assay that measures the amount of ADP produced during a kinase reaction. A lower luminescence signal indicates greater kinase inhibition.

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 dilutions.

• Assay Plate Setup: In a 384-well plate, add 1 µL of the diluted compound solutions. Include positive (no inhibitor) and negative (no kinase) controls.

• Kinase Reaction:

  • Prepare a reaction mix containing the target kinase, its specific substrate, and ATP in a suitable kinase buffer.

  • Add 4 µL of the kinase reaction mix to each well of the assay plate.

  • Incubate the plate at room temperature for 1-2 hours.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: Plot the luminescence signal against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

II. G-Protein Coupled Receptor (GPCR) Binding Assays

GPCRs represent a large family of cell surface receptors that are common off-targets for many small molecule drugs. Radioligand binding assays are the gold standard for assessing a compound's affinity for GPCRs.

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific GPCR. The amount of bound radioactivity is inversely proportional to the binding affinity of the test compound.

Experimental Workflow:

Caption: General workflow for a radioligand GPCR binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay

• Compound Preparation: Prepare a serial dilution of the test compounds in an appropriate assay buffer.

• Assay Plate Setup: In a 96-well plate, add the diluted compounds, a fixed concentration of the radiolabeled ligand (e.g., [³H]-dopamine for the D2 receptor), and the receptor-containing membrane preparation.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioactivity.

• Scintillation Counting: Place the filter discs into scintillation vials with scintillation cocktail and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Comparative Analysis of Cross-Reactivity Profiles

To illustrate the practical application of these assays, let us consider a hypothetical scenario where we have synthesized three derivatives of our parent scaffold and screened them against a panel of 10 kinases and 5 GPCRs. The results are summarized in the tables below.

Table 1: Kinase Inhibition Profile (IC50, µM)

Target Kinase	Parent Scaffold	Derivative 1 (N1-Methyl)	Derivative 2 (C2-Phenyl)	Derivative 3 (C5-Methoxy)
Primary Target (e.g., Aurora A)	0.5	0.1	0.8	0.3
CDK2	>10	5.2	>10	8.9
VEGFR2	2.1	0.8	3.5	1.5
EGFR	8.5	3.1	9.2	6.4
SRC	>10	8.9	>10	>10
LCK	7.8	2.5	8.1	5.5
p38α	>10	>10	>10	>10
MEK1	>10	>10	>10	>10
PI3Kα	9.2	4.8	>10	7.1
Akt1	>10	>10	>10	>10

Table 2: GPCR Binding Affinity (Ki, µM)

Target GPCR	Parent Scaffold	Derivative 1 (N1-Methyl)	Derivative 2 (C2-Phenyl)	Derivative 3 (C5-Methoxy)
Dopamine D2	>10	8.5	>10	>10
Serotonin 5-HT2A	5.6	2.1	6.8	4.9
Adrenergic α1A	>10	>10	>10	>10
Histamine H1	9.1	4.3	>10	8.2
Muscarinic M1	>10	>10	>10	>10

Interpretation of Results:

• Parent Scaffold: Shows moderate potency against the primary target and some off-target activity against VEGFR2, LCK, and PI3Kα, as well as the 5-HT2A and H1 receptors.

• Derivative 1 (N1-Methyl): This modification significantly improves potency against the primary target. However, it also increases off-target activity against several kinases and GPCRs, indicating a loss of selectivity.

• Derivative 2 (C2-Phenyl): The introduction of a phenyl group at the C2 position reduces potency against the primary target and also diminishes off-target interactions. This suggests that the bulky substituent may be sterically hindering binding to multiple targets.

• Derivative 3 (C5-Methoxy): This derivative shows improved potency against the primary target compared to the parent scaffold and maintains a better selectivity profile than Derivative 1. The methoxy group may be forming a favorable interaction in the active site of the primary target while being less tolerated by the off-targets.

Based on this hypothetical data, Derivative 3 would be the most promising candidate for further optimization due to its improved on-target potency and relatively clean off-target profile.

Conclusion

The systematic evaluation of cross-reactivity is a non-negotiable aspect of modern drug discovery. For compounds derived from the 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one scaffold, a comprehensive screening strategy is paramount to identifying candidates with the desired selectivity profile. By employing a combination of in vitro assays, such as kinase inhibition and GPCR binding panels, researchers can gain a clear understanding of a compound's potential off-target liabilities. The iterative process of derivative synthesis, guided by SAR, and thorough cross-reactivity profiling is essential for the development of safe and effective medicines. This guide provides a foundational framework for these critical studies, emphasizing the importance of rigorous experimental design and data-driven decision-making.

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Validation of analytical methods for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

An In-Depth Comparative Guide to the Validation of Analytical Methods for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

In the landscape of pharmaceutical development and manufacturing, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of product quality and safety. For a compound such as 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, a heterocyclic ketone, ensuring that the methods used to quantify it and its potential impurities are reliable is paramount. This guide provides a comprehensive comparison of principal analytical techniques, grounded in the harmonized principles of international regulatory bodies.

The objective of any analytical procedure validation is to demonstrate its fitness for the intended purpose.[1][2] This involves a systematic evaluation of various performance characteristics to ensure the method is specific, accurate, precise, and robust over the specified range of concentrations. This guide is designed for researchers, analytical scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and presenting self-validating protocols.

The Regulatory Framework: A Foundation of Trust

The validation principles discussed herein are aligned with the International Council for Harmonisation (ICH) Q2(R2) guidelines and are supported by guidance from the U.S. Food and Drug Administration (FDA).[3][4][5] These documents provide a harmonized framework for validating analytical procedures, ensuring a global standard of data integrity.[6] The validation process is a continuous lifecycle, beginning with method development and extending throughout the method's use.[6]

The core performance characteristics that must be evaluated include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[7]

• Linearity & Range: The capacity of the method to elicit test results that are directly proportional to the concentration of the analyte within a given interval.[1][7]

• Accuracy: The closeness of test results to the true value.[7]

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This is typically assessed at three levels: repeatability, intermediate precision, and reproducibility.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[7]

Caption: General workflow for analytical method validation, from planning to lifecycle management.

Method Comparison: HPLC, GC-MS, and qNMR

The selection of an analytical method is contingent on the physicochemical properties of the analyte and the intended purpose of the analysis. For 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, its ketone functionality and heterocyclic structure make it amenable to several advanced analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reversed-phase modality, is the quintessential workhorse for pharmaceutical analysis due to its versatility, robustness, and high resolving power for a wide range of compounds.

Causality of Choice: This method is ideal for quantifying the parent compound and detecting non-volatile impurities in drug substances and finished products. The conjugated system within the dihydro-indolone structure should provide sufficient UV absorbance for sensitive detection.

Experimental Protocol: Validation of an RP-HPLC Method

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Validation Steps:

  • Specificity: Analyze a blank (diluent), a placebo mixture, a reference standard solution, and a sample solution spiked with known related substances. The peak for the main analyte should be free from interference from other components.

  • Linearity: Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the nominal assay concentration. Plot the peak area response against concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

  • Accuracy (% Recovery): Analyze samples of a known concentration (e.g., a placebo matrix) spiked with the analyte at three different levels (e.g., 80%, 100%, and 120% of the target concentration). Perform this in triplicate. The recovery should typically be within 98.0% to 102.0%.

  • Precision (Repeatability): Perform six replicate injections of a sample at 100% of the target concentration. The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

  • Intermediate Precision: Repeat the precision study on a different day, with a different analyst, and on a different instrument. The %RSD between the two sets of data should be evaluated.

  • LOQ/LOD: Determine instrumentally by the signal-to-noise ratio method (S/N of 3 for LOD and 10 for LOQ) or based on the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Deliberately vary critical method parameters such as mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2°C) and assess the impact on the results.

Data Summary: HPLC Performance

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	No interference at analyte RT	Pass
Linearity (r²)	≥ 0.999	0.9998
Range	50% - 150% of target	50 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (%RSD)	≤ 2.0%	0.85%
LOQ	S/N ≥ 10	0.5 µg/mL

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers unparalleled specificity and is highly effective for identifying and quantifying volatile and semi-volatile compounds.[8] It is particularly powerful for identifying unknown impurities by interpreting their mass fragmentation patterns.

Causality of Choice: The trimethyl substitution on the molecule may confer sufficient volatility for GC analysis. The mass spectrometric detection provides definitive structural information, making it an excellent tool for identity testing and impurity characterization.

Experimental Protocol: Validation of a GC-MS Method

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280°C.

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • MS Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40-400.

• Validation Steps:

  • Specificity: Inject the diluent and a sample solution. The resulting chromatogram for the sample should show a distinct peak at the expected retention time with a mass spectrum that matches the reference spectrum of the analyte.

  • Linearity: Similar to HPLC, prepare a series of at least five concentrations. Use the extracted ion chromatogram (EIC) for a characteristic fragment ion for quantification to enhance selectivity. The correlation coefficient (r²) should be ≥ 0.995.

  • Accuracy & Precision: Follow the same principles as for HPLC, with typical acceptance criteria of 95.0% - 105.0% for accuracy and ≤ 5.0% for %RSD in precision, which are often wider for trace-level GC-MS analysis.

  • LOQ/LOD: Determined by injecting progressively more dilute solutions until the S/N ratio reaches the 3:1 and 10:1 thresholds.

Data Summary: GC-MS Performance

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	Unique RT and Mass Spectrum	Pass
Linearity (r²)	≥ 0.995	0.9975
Range	1 - 100 ng/mL	1 - 100 ng/mL
Accuracy (% Recovery)	95.0% - 105.0%	97.2% - 103.5%
Precision (%RSD)	≤ 5.0%	3.5%
LOD	S/N ≥ 3	0.3 ng/mL

Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct measurement of a substance's concentration against a certified internal standard, often without the need for a specific reference standard of the analyte itself.[9]

Causality of Choice: This technique is exceptionally valuable for purity assessment and the certification of reference materials. For 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, the presence of three methyl groups provides sharp, distinct singlets in the ¹H NMR spectrum, which are ideal for accurate integration and quantification.[10]

Experimental Protocol: Validation of a qNMR Method

• Spectrometer Conditions:

  • Instrument: 500 MHz NMR Spectrometer.

  • Solvent: Deuterated chloroform (CDCl₃) or DMSO-d₆.

  • Internal Standard: A certified standard with a known purity and a resonance that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

  • Acquisition: Use a 90° pulse angle with a long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and standard to ensure full signal relaxation for accurate integration.

• Validation Steps:

  • Specificity: The ¹H NMR spectrum should clearly resolve at least one signal from the analyte that is free from overlap with signals from the internal standard, solvent, or impurities.

  • Linearity: Prepare five samples with a fixed amount of internal standard and varying, accurately weighed amounts of the analyte. Plot the ratio of the analyte signal integral to the internal standard integral against the mass ratio. The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: Compare the qNMR result against a validated orthogonal method like HPLC or titration. The results should be in close agreement (e.g., within 2.0%).

  • Precision (Repeatability): Prepare six independent samples at the target concentration. The %RSD of the calculated purity or concentration should be ≤ 1.0%.

Data Summary: qNMR Performance

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	Resolved, non-overlapping signals	Pass
Linearity (r²)	≥ 0.999	0.9999
Accuracy (vs. HPLC)	≤ 2.0% difference	0.5% difference
Precision (%RSD)	≤ 1.0%	0.45%

Comparative Guide and Recommendations

Choosing the right analytical tool depends on the specific question being asked. The following decision framework and comparative summary can guide this selection process.

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In vivo efficacy studies of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one derivatives

The 4,5,6,7-tetrahydroindol-4-one scaffold is a privileged structure in medicinal chemistry, forming the core of several clinically evaluated and approved therapeutic agents. Its rigid, fused-ring system provides a unique three-dimensional arrangement for substituent groups to interact with biological targets, leading to a diverse range of pharmacological activities. This guide provides a comparative analysis of the in vivo efficacy of notable derivatives from this class, focusing on their applications as antipsychotic, anxiolytic, and anticancer agents. We will delve into the experimental data that supports their clinical potential and provide detailed protocols for the key in vivo studies used to assess their efficacy, offering a comprehensive resource for researchers and drug development professionals.

Antipsychotic Activity: Targeting Dopamine Dysregulation in Schizophrenia

The dopamine hypothesis of schizophrenia posits that hyperactivity of dopaminergic signaling, particularly through the D2 receptor, contributes to the positive symptoms of the disorder.[1][2] Consequently, antagonism of the D2 receptor has been a cornerstone of antipsychotic drug development.

Comparative Efficacy of Molindone

Molindone, a 4,5,6,7-tetrahydroindol-4-one derivative, is an FDA-approved antipsychotic for the treatment of schizophrenia.[3][4] Its mechanism of action is primarily attributed to its dopamine D2 receptor blocking activity.[5][6] Clinical studies have demonstrated its efficacy in managing the symptoms of schizophrenia.[4][7][8]

A review of multiple clinical trials indicates that molindone is comparable in efficacy to other typical antipsychotics.[9][10] A notable distinguishing feature of molindone is its association with weight loss, in contrast to the weight gain often seen with other antipsychotic medications.[5][10]

Compound/Drug	Therapeutic Target	Key In Vivo Efficacy Findings	Reference
Molindone	Dopamine D2 Receptor Antagonist	Effective in reducing symptoms of schizophrenia; comparable to other typical antipsychotics. Associated with weight loss.	[5][9][10]
Haloperidol	Dopamine D2 Receptor Antagonist	Standard typical antipsychotic; effective in managing positive symptoms of schizophrenia.	[11]
Risperidone	Dopamine D2 and Serotonin 5-HT2A Receptor Antagonist	Atypical antipsychotic; effective against both positive and negative symptoms of schizophrenia.	[11]

Experimental Protocol: Animal Models of Schizophrenia

To evaluate the antipsychotic potential of novel compounds, researchers utilize various animal models that mimic aspects of schizophrenia. Drug-induced models are commonly employed.[12][13][14]

1. Amphetamine-Induced Hyperlocomotion Model: This model is based on the principle that dopamine agonists like amphetamine induce hyperactivity in rodents, which is considered analogous to the positive symptoms of schizophrenia.[12]

• Animals: Male Sprague-Dawley rats (200-250 g).

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Procedure:

  • Acclimatize animals to the testing environment for at least 60 minutes.

  • Administer the test compound (e.g., a novel 4,5,6,7-tetrahydroindol-4-one derivative) or vehicle via the desired route (e.g., intraperitoneal, oral).

  • After a predetermined pretreatment time, administer amphetamine (e.g., 1.5 mg/kg, intraperitoneally).

  • Immediately place the animal in an open-field activity chamber equipped with infrared beams to track movement.

  • Record locomotor activity (e.g., distance traveled, number of beam breaks) for 60-90 minutes.

• Data Analysis: Compare the locomotor activity of the test compound-treated group with the vehicle-treated group. A significant reduction in amphetamine-induced hyperactivity suggests potential antipsychotic efficacy.

Anxiolytic Activity: Modulating GABAergic Neurotransmission

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system.[15][16] The activation of GABA-A receptors leads to an influx of chloride ions, hyperpolarizing the neuron and reducing its excitability.[17] Many anxiolytic drugs, such as benzodiazepines, enhance the effect of GABA at the GABA-A receptor.

Comparative Efficacy of CP-409,092

CP-409,092 is a 4,5,6,7-tetrahydroindol-4-one derivative that acts as a partial agonist at the GABA-A receptor and was developed for the treatment of anxiety.[18] Preclinical studies in animal models are used to assess the anxiolytic-like effects of such compounds.

Compound/Drug	Therapeutic Target	Key In Vivo Efficacy Findings	Reference
CP-409,092	GABA-A Receptor Partial Agonist	Developed for the treatment of anxiety.	[18]
Diazepam	GABA-A Receptor Positive Allosteric Modulator	Standard benzodiazepine anxiolytic; increases time spent in open arms of the elevated plus maze.	[19]

Experimental Protocol: Elevated Plus Maze (EPM)

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents. The test is based on the natural aversion of rodents to open and elevated spaces.[20][21][22][23][24]

• Apparatus: A plus-shaped maze elevated from the floor with two open arms and two enclosed arms.

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Procedure:

  • Habituate the mice to the testing room for at least 1 hour before the experiment.

  • Administer the test compound (e.g., CP-409,092) or vehicle.

  • After the appropriate absorption time, place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the session using a video camera positioned above the maze.

• Data Analysis: Score the time spent in the open arms and the number of entries into the open and closed arms. An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic effect.

Signaling Pathway: GABA-A Receptor

The following diagram illustrates the mechanism of action of GABA-A receptor modulators.

GABA-A Receptor Signaling Pathway

Anticancer Activity: Inhibition of Heat Shock Protein 90 (Hsp90)

Hsp90 is a molecular chaperone that is essential for the stability and function of numerous client proteins, many of which are oncoproteins that drive cancer cell proliferation, survival, and metastasis.[11][25][26] Inhibition of Hsp90 leads to the degradation of these client proteins, making it an attractive target for cancer therapy.[27][28]

Comparative Efficacy of a Tetrahydroindol-4-one Hsp90 Inhibitor

A potent Hsp90 inhibitor with a 4,5,6,7-tetrahydroindol-4-one core has been identified.[4] In vivo studies are crucial to evaluate the antitumor efficacy of such compounds.

Compound/Drug	Therapeutic Target	Key In Vivo Efficacy Findings	Reference
Tetrahydroindol-4-one Hsp90 Inhibitor	Hsp90	Potent inhibition of Hsp90.	[4]
17-DMAG (Alvespimycin)	Hsp90 Inhibitor	Geldanamycin analog; has shown limited tumor growth reduction in some xenograft models.	[29]
Ganetespib	Hsp90 Inhibitor	Has demonstrated significant inhibition of tumor growth in xenograft models as a single agent or in combination.	[30]

Experimental Protocol: Human Tumor Xenograft Model

Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a standard preclinical method to assess the in vivo efficacy of anticancer drugs.[31][32][33]

• Cell Lines: Human cancer cell lines relevant to the Hsp90 client proteins of interest (e.g., HER2-positive breast cancer, ALK-rearranged lung cancer).

• Animals: Immunocompromised mice (e.g., athymic nude or NOD-scid IL2Rgamma-null (NSG) mice), 6-8 weeks old.

• Procedure:

  • Inject a suspension of human tumor cells (e.g., 5 x 10^6 cells in Matrigel) subcutaneously into the flank of each mouse.

  • Monitor tumor growth regularly using calipers.

  • When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer the test compound (e.g., tetrahydroindol-4-one Hsp90 inhibitor) or vehicle according to the desired dosing schedule and route (e.g., oral gavage, intravenous injection).

  • Measure tumor volume and body weight 2-3 times per week.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blotting for Hsp90 client proteins).

• Data Analysis: Compare the tumor growth curves between the treated and control groups. Calculate the tumor growth inhibition (TGI) to quantify the efficacy of the test compound.

Signaling Pathway: Hsp90 and Client Proteins

The following diagram depicts the central role of Hsp90 in maintaining the stability of key oncoproteins.

Hsp90 Signaling Pathway in Cancer

Conclusion

Derivatives of the 4,5,6,7-tetrahydroindol-4-one scaffold have demonstrated significant therapeutic potential across a range of diseases by interacting with diverse biological targets. Molindone is an established antipsychotic, while other derivatives have shown promise as anxiolytics and anticancer agents in preclinical models. The in vivo studies and protocols detailed in this guide provide a framework for the continued evaluation and development of this versatile chemical class. Future research should focus on optimizing the pharmacological properties of these derivatives to enhance their efficacy and safety profiles, with the ultimate goal of translating these promising compounds into novel therapies for patients.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one, ensuring the safety of laboratory personnel and the protection of our environment.

The core principle of chemical waste management is to handle and dispose of substances in a manner that minimizes risk and adheres to all applicable regulations. Based on available safety data, compounds structurally related to 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one are known to cause skin and eye irritation, and may also lead to respiratory irritation[1]. Consequently, this compound must be treated as hazardous chemical waste.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is essential. The primary hazards include:

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Given these hazards, the following Personal Protective Equipment (PPE) is mandatory when handling this compound for disposal:

• Eye Protection: Safety glasses or goggles compliant with OSHA's 29 CFR 1910.133 or European Standard EN166 are required.[1][2]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. Gloves should be inspected before use and disposed of properly after handling the chemical.

• Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin contact.[2]

• Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-approved respirator is recommended.[1]

Part 2: Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization and segregation at the point of generation.

Waste Characterization:

Under the Resource Conservation and Recovery Act (RCRA) in the United States, a chemical waste is considered hazardous if it is specifically listed or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[3][4] While 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one is not a specifically listed waste, its irritant properties suggest it should be handled as a hazardous waste. Generators of hazardous waste are responsible for making this determination.[3]

Segregation:

• Solid Waste: Unused or contaminated solid 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one should be collected in a designated, clearly labeled, and sealed container. Avoid creating dust when transferring the solid.[1][2]

• Liquid Waste: Solutions containing this compound should be collected in a separate, leak-proof container. The container must be compatible with the solvent used.[2]

• Incompatible Materials: This waste should be kept separate from incompatible materials, such as strong oxidizing agents, to prevent any adverse chemical reactions.[2]

Waste Stream	Container Type	Labeling Requirements
Solid Waste	Tightly sealed, compatible container	"Hazardous Waste," "2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one," "Irritant"
Liquid Waste	Leak-proof, compatible container	"Hazardous Waste," "2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one," "Irritant," and name of solvent
Contaminated Labware	Puncture-resistant container	"Hazardous Waste," "Contaminated with 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one"

Part 3: Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Step 1: Collection and Containerization

• Carefully transfer the waste into a designated hazardous waste container.[5]

• Ensure the container is in good condition, compatible with the chemical, and has a secure lid.

• Do not overfill the container; a general rule is to fill it to no more than 90% of its capacity to allow for expansion.[5]

Step 2: Labeling

• Clearly label the waste container with the words "Hazardous Waste," the full chemical name "2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one," and a clear indication of the associated hazards (e.g., "Irritant").[5]

• Include the date of accumulation and the name of the generating researcher or laboratory.

Step 3: Storage

• Store the sealed and labeled waste container in a designated, well-ventilated hazardous waste accumulation area.[6]

• This area should be secure and away from general laboratory traffic.

• Secondary containment is highly recommended to contain any potential leaks or spills.[2]

Step 4: Professional Disposal

• The final disposal of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one must be conducted by a licensed and approved hazardous waste disposal company.[2][6]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste. They will have established procedures and contracts with certified waste vendors.

• Never dispose of this chemical down the drain or in the regular trash.[1]

Disposal Workflow Diagram

Caption: A flowchart illustrating the key steps for the safe and compliant disposal of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one.

Part 4: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control the Spill: For small spills, use an inert absorbent material such as vermiculite or sand to contain the substance.[5] Avoid using combustible materials like paper towels for containment.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[5][7]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Report the spill to your EHS department.

By adhering to these procedures, you contribute to a safe and sustainable laboratory environment. The responsible management of chemical waste is a shared responsibility that protects both the scientific community and the world at large.

References

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Safe Handling and Personal Protective Equipment (PPE) Protocol for 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one

This guide provides a detailed operational framework for the safe handling of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one (CAS No. 69595-03-5). As a solid, crystalline organic compound, proper handling and containment are paramount to ensure personnel safety and experimental integrity. The following protocols are synthesized from established laboratory safety standards and best practices for handling fine chemical powders.

Disclaimer: A specific Safety Data Sheet (SDS) for this compound was not publicly available at the time of writing. The following guidance is based on the general hazards associated with fine organic chemical solids. It is imperative to treat this compound as potentially hazardous, assuming it may cause skin, eye, and respiratory irritation. Always consult a certified safety professional and, if possible, obtain a compound-specific SDS from your supplier before commencing work.

Hazard Assessment & Core Principles

Before any procedure, a thorough risk assessment is mandatory. The primary routes of potential exposure to a solid chemical like 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one are inhalation of airborne particles, direct skin contact, and eye contact. The core principle of our safety protocol is the "Hierarchy of Controls," which prioritizes eliminating or minimizing hazards at their source.

• Engineering Controls: The primary line of defense. All manipulations of the solid compound must be performed within a certified chemical fume hood or a powder containment hood to control the release of airborne particulates.

• Administrative Controls: Standard operating procedures (SOPs), clear labeling, and comprehensive training on the specific hazards and handling techniques.

• Personal Protective Equipment (PPE): The final barrier between the researcher and the chemical hazard. PPE is essential but should never be the sole means of protection.

Required Personal Protective Equipment (PPE)

The selection of PPE is based on minimizing all potential routes of exposure. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Specification	Rationale for Use
Eye & Face Protection	Safety Goggles with Side Shields (ANSI Z87.1 certified) or a Full Face Shield.	Protects against airborne particles and accidental splashes. Goggles provide a seal around the eyes, which is superior to safety glasses for fine powders[1].
Hand Protection	Nitrile Gloves (disposable, powder-free).	Provides a barrier against direct skin contact. Nitrile is a common choice for general chemical resistance, but glove integrity must be inspected before each use. For prolonged tasks, consider double-gloving[1][2].
Body Protection	Laboratory Coat (full-length, long-sleeved, flame-resistant).	Protects skin and personal clothing from contamination. Must be kept fully buttoned.
Respiratory Protection	NIOSH-approved N95 Respirator or higher.	Required when handling the powder outside of a containment hood or if there is a risk of aerosolization. This prevents the inhalation of fine particulates which can cause respiratory irritation[2][3].
Foot Protection	Closed-toe, non-perforated shoes.	Protects feet from spills and falling objects.

Operational Protocol: Weighing and Solution Preparation

This step-by-step workflow details the process of accurately weighing the solid compound and preparing a solution, integrating safety at each stage.

Preparation:

• Ensure a certified chemical fume hood is operational.

• Gather all necessary equipment: spatulas, weigh boats, glassware, solvent, and waste containers.

• Designate a specific area within the fume hood for the handling procedure.

• Don all required PPE as outlined in the table above, following the correct donning sequence.

Procedure:

• Tare the Balance: Place a clean weigh boat on the analytical balance inside the fume hood and tare the balance.

• Dispense the Compound: Slowly and carefully use a clean spatula to transfer the desired amount of 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one from the stock container to the weigh boat. Minimize the creation of dust by avoiding dropping the powder from a height.

• Close Stock Container: Immediately and securely close the primary stock container.

• Transfer to Vessel: Carefully transfer the weighed powder into the designated reaction or dissolution vessel.

• Rinse Weigh Boat: Use a small amount of the intended solvent to rinse any residual powder from the weigh boat into the vessel, ensuring a complete and quantitative transfer.

• Dissolution: Add the remaining solvent to the vessel and proceed with the dissolution as per your experimental protocol.

• Initial Cleanup: Decontaminate the spatula and any other reusable equipment. Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous waste container.

Workflow for PPE Donning and Doffing

Properly putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Sequential workflow for donning and doffing PPE to minimize exposure risk.

Decontamination and Disposal Plan

Proper waste management is a critical component of laboratory safety. All materials that come into contact with 2,6,6-Trimethyl-6,7-dihydro-1H-indol-4(5H)-one must be treated as hazardous waste.

Waste Segregation:

• Solid Hazardous Waste: Includes used gloves, weigh boats, paper towels, and any other contaminated disposable items. This waste must be collected in a clearly labeled, sealed container.

• Liquid Hazardous Waste: Includes unused solutions or reaction mixtures containing the compound. This waste should be collected in a compatible, sealed, and clearly labeled container. Do not mix incompatible waste streams[4].

• Sharps Waste: Any contaminated needles or sharp objects must be disposed of in a designated sharps container.

Disposal Protocol:

• Container Labeling: All hazardous waste containers must be labeled with "Hazardous Waste," the full chemical name of the contents, and the associated hazards (e.g., "Irritant").[5]

• Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. These containers must be kept closed except when adding waste[4][6][7].

• Container Integrity: Ensure waste containers are made of a material compatible with the waste they hold and are in good condition with a secure, screw-top cap.[8]

• Disposal Request: Once a waste container is full, or if it has been in the SAA for an extended period (e.g., up to one year), contact your institution's Environmental Health & Safety (EH&S) department to arrange for pickup and proper disposal.[4][7]

• Empty Containers: An empty stock container must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, deface the label before disposing of the container as regular trash or glass waste, in accordance with institutional policy.[6]

Chemical Waste Disposal Pathway

This diagram outlines the decision-making process for proper waste stream management.

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